3-Chlorocoumarin

• CAS: 92-45-5

Core Science & Biosynthesis

The Spectroscopic Signature of 3-Chlorocoumarin: An In-Depth Technical Guide

Introduction

3-Chlorocoumarin, a halogenated derivative of coumarin, serves as a versatile scaffold in organic synthesis and drug discovery. The introduction of a chlorine atom at the 3-position significantly influences its electronic properties and reactivity, making it a key intermediate for the synthesis of a wide array of functionalized coumarin analogs with potential biological activities. Accurate and comprehensive spectroscopic characterization is paramount for confirming the identity, purity, and structure of 3-chlorocoumarin, ensuring the reliability of subsequent research and development endeavors. This guide provides a detailed examination of its NMR, IR, and mass spectrometric data.

Molecular Structure and Isotopic Considerations

To fully interpret the spectroscopic data, it is essential to understand the molecular structure of 3-chlorocoumarin and the isotopic abundance of chlorine.

Diagram: Molecular Structure of 3-Chlorocoumarin

Caption: Numbering of the 3-chlorocoumarin scaffold.

Chlorine has two stable isotopes, 35Cl and 37Cl, with natural abundances of approximately 75.8% and 24.2%, respectively. This isotopic distribution is particularly significant in mass spectrometry, where it gives rise to a characteristic M+2 peak, providing a clear signature for the presence of a single chlorine atom in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 3-chlorocoumarin, both ¹H and ¹³C NMR provide critical information for structural confirmation.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 3-chlorocoumarin is expected to show signals corresponding to the five aromatic protons. The chemical shifts are influenced by the electron-withdrawing nature of the lactone carbonyl group and the chlorine atom.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 3-chlorocoumarin in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., CHCl₃ at 7.26 ppm).

Data Interpretation:

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of 3-chlorocoumarin.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Utilize the same NMR spectrometer.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans is typically required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the data similarly to the ¹H NMR spectrum. Calibrate the chemical shift scale using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Data Interpretation:

Based on data from similar coumarin structures, the following are the anticipated chemical shift ranges for the carbons in 3-chlorocoumarin:

Carbon Atom	Expected Chemical Shift (ppm)	Rationale
C=O (C2)	158 - 162	The lactone carbonyl carbon is highly deshielded.
C-Cl (C3)	125 - 130	The carbon atom bonded to the electronegative chlorine atom will be significantly deshielded.
C4	140 - 145	This vinylic carbon is deshielded by the adjacent carbonyl group and the chlorine atom.
Aromatic C	115 - 135	The chemical shifts of the aromatic carbons will vary depending on their position relative to the lactone ring.
C4a, C8a	118 - 125, 150 - 155	These are the bridgehead carbons of the fused ring system.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.

• Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum typically in the range of 4000 to 400 cm⁻¹.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the IR spectrum.

Data Interpretation:

The IR spectrum of 3-chlorocoumarin is expected to exhibit several characteristic absorption bands:

Wavenumber (cm⁻¹)	Vibration	Intensity	Rationale
1720 - 1750	C=O stretch (lactone)	Strong	This is a characteristic and intense absorption for the α,β-unsaturated lactone carbonyl group.
1600 - 1620	C=C stretch (aromatic and vinylic)	Medium	These bands correspond to the stretching vibrations of the carbon-carbon double bonds in the molecule.
1000 - 1300	C-O stretch (lactone)	Strong	The C-O single bond stretching in the lactone ring gives rise to strong absorptions in this region.
700 - 800	C-Cl stretch	Medium	The carbon-chlorine bond stretching vibration is expected in this region.
3000 - 3100	Aromatic C-H stretch	Medium	These absorptions are characteristic of C-H bonds on an aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or after separation by Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Electron Ionization (EI) is a common technique for volatile compounds like 3-chlorocoumarin.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured by a detector.

Data Interpretation:

The mass spectrum of 3-chlorocoumarin will show a molecular ion peak corresponding to its molecular weight. Due to the presence of chlorine, a characteristic isotopic pattern will be observed.

• Molecular Ion (M⁺): The nominal molecular weight of 3-chlorocoumarin (C₉H₅ClO₂) is approximately 180.5 g/mol . The mass spectrum will show a molecular ion peak at m/z 180 (for the 35Cl isotope) and an M+2 peak at m/z 182 (for the 37Cl isotope). The relative intensity of the M+2 peak will be about one-third of the M⁺ peak, which is a definitive indicator of a single chlorine atom.

• Fragmentation Pattern: Under EI conditions, the molecular ion can undergo fragmentation. A likely fragmentation pathway for coumarins involves the loss of a carbon monoxide (CO) molecule from the lactone ring.

Diagram: Proposed Mass Spectrometry Fragmentation of 3-Chlorocoumarin

Caption: A plausible fragmentation pathway for 3-chlorocoumarin.

The initial loss of CO would result in a fragment ion at m/z 152/154. Subsequent loss of a chlorine radical would lead to a fragment at m/z 117.

Conclusion

The spectroscopic characterization of 3-chlorocoumarin through NMR, IR, and Mass Spectrometry provides a robust and multi-faceted approach to confirm its structure and purity. While publicly available experimental data for the parent 3-chlorocoumarin is limited, this guide provides a detailed framework for acquiring and interpreting its spectroscopic data based on established principles and data from closely related analogs. For researchers working with this important synthetic intermediate, a thorough understanding of its spectroscopic signature is crucial for ensuring the integrity of their scientific investigations.

References

Due to the lack of specific experimental data for 3-chlorocoumarin in the provided search results, this section will be populated with general references on spectroscopic techniques and coumarin chemistry upon locating a definitive source for the target molecule's data.

A Technical Guide to the Physicochemical Characterization of 3-Chlorocoumarin

This document provides an in-depth technical guide on the core physical and structural properties of 3-chlorocoumarin (C₉H₅ClO₂).[1] Intended for researchers, scientists, and professionals in drug development and materials science, this guide moves beyond a simple recitation of data. It delves into the causality behind experimental choices and provides self-validating, field-proven protocols for the characterization of this and similar molecular solids. We will explore the molecule's crystal and molecular structure, its spectroscopic signature, and its thermal and solubility profiles, providing a holistic understanding of its solid-state behavior.

Crystal Structure and Molecular Geometry: The Foundation of Physical Properties

The arrangement of molecules in a crystal lattice dictates many of a material's bulk properties, from its melting point to its dissolution rate. For pharmaceutical compounds, understanding the crystal structure is non-negotiable. Single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unambiguously determining the three-dimensional structure of a molecule in the solid state.[2][3]

Table 1: Representative Crystallographic Data for a Substituted Coumarin Derivative Note: This data is for a related compound, 7a, a coumarin derivative, and serves to illustrate the typical parameters obtained from SC-XRD analysis.[4]

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	16.3541(5)
b (Å)	9.2246(2)
c (Å)	16.7064(5)
β (°)	110.802(4)
Volume (ų)	2356.04(11)
Z (molecules/unit cell)	8

Molecular Structure of 3-Chlorocoumarin

Caption: Molecular structure of 3-Chlorocoumarin.

Experimental Protocol: Single-Crystal X-ray Diffraction (SC-XRD)

This protocol outlines the essential steps for determining a crystal structure. The causality is clear: a high-quality, single crystal is paramount for obtaining high-resolution diffraction data, which is the basis for an accurate structural model.

• Crystal Growth & Selection:

  • Action: Grow single crystals of 3-chlorocoumarin, typically by slow evaporation from a suitable solvent (e.g., ethanol, ethyl acetate).

  • Rationale: Slow crystal growth minimizes defects and yields a well-ordered lattice, which is essential for sharp diffraction spots.

  • Action: Under a microscope, select a clear, well-formed crystal (typically 0.1-0.3 mm) and mount it on a goniometer head.

• Data Collection:

  • Action: Mount the crystal on a diffractometer equipped with a suitable X-ray source (e.g., Cu Kα or Mo Kα radiation).[2]

  • Action: Cool the crystal under a stream of cold nitrogen gas (typically 100 K).

  • Rationale: Cryo-cooling minimizes thermal vibrations of the atoms, resulting in better diffraction intensity at higher angles and thus a higher resolution structure.

  • Action: Collect a series of diffraction images (frames) while rotating the crystal through a range of angles.

• Structure Solution and Refinement:

  • Action: Integrate the raw diffraction data to determine the intensities and positions of the Bragg reflections.

  • Action: Solve the crystal structure using direct methods (e.g., SHELXS) to obtain an initial electron density map and atomic model.[3]

  • Action: Refine the atomic positions and thermal parameters against the experimental data using full-matrix least-squares on F² (e.g., SHELXL).[2] This iterative process minimizes the difference between the observed diffraction pattern and one calculated from the model.

  • Validation: The final model is validated using metrics like R-factors (R1, wR2) and goodness-of-fit (GooF).

Workflow for SC-XRD Analysis

Caption: Workflow from crystal growth to final structural validation.

Spectroscopic Properties: The Molecular Fingerprint

Spectroscopic techniques probe the interaction of molecules with electromagnetic radiation, providing invaluable information about chemical structure and bonding.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone of chemical analysis, providing detailed information about the chemical environment of ¹H and ¹³C nuclei.[6] For 3-chlorocoumarin, the signals in the aromatic region (approx. 7.0-8.0 ppm in ¹H NMR) and the unique signal for the proton at the C4 position are characteristic.[2][7]

Table 2: Typical NMR Chemical Shifts (δ) for Coumarin Derivatives in CDCl₃ Note: These are representative values; actual shifts for 3-chlorocoumarin may vary slightly.[2][7][8]

Nucleus	Position	Typical Chemical Shift (ppm)	Multiplicity
¹H	Aromatic (H5-H8)	7.2 - 7.8	Multiplet
¹H	C4-H	~7.8 - 8.5	Singlet
¹³C	C=O (C2)	~160	-
¹³C	C3-Cl	~118	-
¹³C	C4	~145	-
¹³C	Aromatic	116 - 155	-

Experimental Protocol: Acquiring NMR Spectra

• Sample Preparation:

  • Action: Accurately weigh ~5-10 mg of 3-chlorocoumarin and dissolve it in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

  • Rationale: Deuterated solvents are used because they are "invisible" in ¹H NMR, preventing large solvent signals from obscuring the analyte signals.

• Instrument Setup:

  • Action: Insert the sample into the NMR spectrometer.

  • Action: Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

  • Rationale: Locking ensures the stability of the magnetic field during the experiment, while shimming maximizes spectral resolution.

• Data Acquisition:

  • Action: Acquire a ¹H spectrum, typically using a single-pulse experiment. Set appropriate parameters (spectral width, acquisition time, number of scans).

  • Action: Acquire a ¹³C spectrum, often using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon.

  • Rationale: Proton decoupling removes C-H splitting, making the spectrum easier to interpret and improving the signal-to-noise ratio.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, causing vibrations in its chemical bonds. It is an excellent tool for identifying functional groups.[9] The spectrum of 3-chlorocoumarin is dominated by a strong absorption from the lactone carbonyl (C=O) group.[2][10]

Table 3: Characteristic FT-IR Absorption Bands for 3-Chlorocoumarin Note: Frequencies are given in wavenumbers (cm⁻¹).[2][6][7]

Functional Group	Vibration Type	Typical Frequency Range (cm⁻¹)	Intensity
C-H (Aromatic)	Stretching	3100 - 3000	Medium-Weak
C=O (Lactone)	Stretching	1750 - 1700	Strong
C=C (Aromatic)	Stretching	1620 - 1580	Medium
C-O (Ester)	Stretching	1300 - 1100	Strong
C-Cl	Stretching	800 - 600	Medium

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Background Collection:

  • Action: Ensure the ATR crystal (typically diamond or germanium) is clean.

  • Action: Collect a background spectrum of the empty ATR stage.

  • Rationale: The background spectrum measures the absorbance of the ambient environment (e.g., CO₂, water vapor) and the instrument itself. It is subtracted from the sample spectrum to yield the true absorbance of the sample.

• Sample Analysis:

  • Action: Place a small amount of solid 3-chlorocoumarin powder onto the ATR crystal.

  • Action: Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • Rationale: Good contact is critical for obtaining a strong, high-quality spectrum, as the IR beam only penetrates a few microns into the sample.

• Data Acquisition & Processing:

  • Action: Collect the sample spectrum, typically co-adding 16 or 32 scans to improve the signal-to-noise ratio.

  • Action: The software automatically performs the background subtraction. Process the spectrum as needed (e.g., baseline correction).

Workflow for Spectroscopic Analysis

Caption: Generalized workflow for NMR and FT-IR spectroscopic analysis.

Thermal and Physicochemical Properties

The thermal behavior and solubility of a compound are critical parameters in drug development, influencing stability, formulation, and bioavailability.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[11][12] It is used to determine the melting point (Tₘ) and the enthalpy of fusion (ΔHfus), which provide insights into crystal lattice energy and purity.

Table 4: Thermal Properties of 3-Chlorocoumarin

Property	Value	Method
Melting Point (Tₘ)	121-125 °C (lit.)	DSC
Thermal Stability	See TGA section	TGA

Experimental Protocol: DSC for Melting Point Determination

• Sample Preparation & Instrument Calibration:

  • Action: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

  • Rationale: Calibration ensures the accuracy of the measured thermal transitions.

  • Action: Accurately weigh 2-5 mg of 3-chlorocoumarin into an aluminum DSC pan and hermetically seal it. Place an empty, sealed pan on the reference side.

• Thermal Program:

  • Action: Place the sample and reference pans into the DSC cell.

  • Action: Heat the sample at a constant rate (e.g., 10 °C/min) under an inert nitrogen purge gas.

  • Rationale: A constant heating rate ensures uniform temperature change, and the inert atmosphere prevents oxidative degradation.

• Data Analysis:

  • Action: Record the heat flow versus temperature. The melting event will appear as an endothermic peak.

  • Action: Determine the onset temperature of the peak, which corresponds to the melting point. Integrate the peak area to calculate the enthalpy of fusion (ΔHfus).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time.[13] It is used to evaluate thermal stability and decomposition profiles. For a stable, non-hydrated small molecule like 3-chlorocoumarin, one would expect to see a single, sharp weight loss step corresponding to its decomposition at elevated temperatures.[14]

Experimental Protocol: TGA for Thermal Stability

• Sample Preparation:

  • Action: Place 5-10 mg of 3-chlorocoumarin into a ceramic or platinum TGA pan.

• Thermal Program:

  • Action: Place the pan onto the TGA microbalance.

  • Action: Heat the sample at a constant rate (e.g., 10 °C/min) to a temperature well above its expected decomposition point, under an inert nitrogen atmosphere.

• Data Analysis:

  • Action: Plot the percentage of initial mass remaining versus temperature.

  • Action: The onset temperature of weight loss is taken as the decomposition temperature, indicating the upper limit of its thermal stability.

Workflow for Thermal Analysis (DSC/TGA)

Caption: A streamlined workflow for DSC and TGA experiments.

Solubility Profile

Solubility is a key physicochemical property. Coumarins are generally hydrophobic compounds, exhibiting poor solubility in water but good solubility in many organic solvents.[15][16]

Table 5: Qualitative Solubility of 3-Chlorocoumarin Note: Based on general solubility characteristics of coumarin derivatives.[17]

Solvent	Expected Solubility
Water	Poorly soluble
Ethanol	Soluble
Chloroform	Very soluble
Diethyl Ether	Very soluble
Dimethyl Sulfoxide (DMSO)	Soluble
N,N-Dimethylformamide (DMF)	Soluble

Experimental Protocol: Determining Qualitative Solubility

• Preparation:

  • Action: Add ~10 mg of 3-chlorocoumarin to a vial.

• Solvent Addition:

  • Action: Add 1 mL of the test solvent to the vial.

  • Action: Agitate the mixture (e.g., vortex) for 1-2 minutes at ambient temperature.

• Observation:

  • Action: Visually inspect the mixture.

  • Classification:

    • Soluble: The solid completely dissolves, leaving a clear solution.

    • Slightly Soluble: Some solid dissolves, but undissolved particles remain.

    • Insoluble: The solid does not appear to dissolve at all.

Conclusion

This guide has provided a comprehensive overview of the essential physical properties of the 3-chlorocoumarin crystal structure, grounded in established analytical techniques. Through X-ray diffraction, we can elucidate its precise molecular and crystal structure. Spectroscopic methods like NMR and FT-IR provide an unmistakable fingerprint for its chemical identity. Finally, thermal analysis and solubility studies define its stability and behavior in various environments. A thorough understanding of these interconnected properties is fundamental for any scientist or researcher aiming to utilize 3-chlorocoumarin in pharmaceutical formulations, synthetic chemistry, or materials science applications.

References

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• MDPI. (n.d.). Elucidating the Mechanism of Coumarin Homodimerization Using 3-Acetylcoumarin Derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2'. Retrieved from [Link]

• Arkivoc. (2019). Theoretical and experimental investigation of NMR, IR and UV-visible spectra of hydroxyl-substituted-4-chloromethylcoumarin derivatives. Retrieved from [Link]

• ResearchGate. (2007). Crystal Structure of 3Nitro4-hydroxycoumarin. Retrieved from [Link]

• MDPI. (n.d.). Thiocoumarins: From the Synthesis to the Biological Applications. Retrieved from [Link]

• National Institutes of Health. (n.d.). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Retrieved from [Link]

• Journal of Organic Chemistry. (n.d.). Preparation and reactions of a 3-chlorocoumarin photodimer. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of compound 3. Retrieved from [Link]

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• KEP Technologies. (2003). high sensitivity DSC and calorimetry. Retrieved from [Link]

• National Institutes of Health. (n.d.). Chemosensing Properties of Coumarin Derivatives: Promising Agents with Diverse Pharmacological Properties, Docking and DFT Investigation. Retrieved from [Link]

• PubMed. (2013). FTIR, FT-Raman, FT-NMR and quantum chemical investigations of 3-acetylcoumarin. Retrieved from [Link]

• ResearchGate. (n.d.). Thermogravimetric analyses (TGA) of b1, b2 and b3. Retrieved from [Link]

• MDPI. (2023). Heat–Cool: A Simpler Differential Scanning Calorimetry Approach for Measuring the Specific Heat Capacity of Liquid Materials. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Exploring the solubility and solvation thermodynamics of coumarin in a range of aqua-organic solvents. Retrieved from [Link]

• National Institutes of Health. (n.d.). Absolute structure determination of Berkecoumarin by X-ray and electron diffraction. Retrieved from [Link]

• Auctores Journals. (n.d.). Evaluation of the Antioxidant Properties of Coumarin Derivatives Using Spectroscopic Methods. Retrieved from [Link]

• ResearchGate. (2015). Spectroscopic and thermodynamic studies of 7-diethylamino-coumarin-3-carboxylic acid in interaction with β- And 2-hydroxypropyl-β- cyclodextrins. Retrieved from [Link]

• ResearchGate. (2017). Spectroscopic studies of synthesized coumarins. Retrieved from [Link]

• PubMed. (2004). Antioxidant properties of 3-hydroxycoumarin derivatives. Retrieved from [Link]

• ResearchGate. (2015). 1H and 13C NMR spectral assignments of an amino acid-coumarin hybrid. Retrieved from [Link]

• ResearchGate. (2017). Determination and correlation of solubility and solution thermodynamics of coumarin in different pure solvents. Retrieved from [Link]

• Madurai Kamaraj University. (n.d.). X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. Retrieved from [Link]

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Solubility Profiling of 3-Chlorocoumarin: A Methodological and Theoretical Guide for Researchers

An In-Depth Technical Guide

Abstract

3-Chlorocoumarin is a pivotal synthetic intermediate and a core scaffold in medicinal chemistry. Its utility in drug development and chemical synthesis is fundamentally governed by its solubility in various organic solvents. This technical guide addresses the critical need for a comprehensive understanding of 3-chlorocoumarin's solubility. Due to the scarcity of publicly available quantitative data, this document provides a first-principles approach, combining theoretical analysis with detailed, field-proven experimental protocols. We delve into the molecular characteristics of 3-chlorocoumarin that dictate its solvent interactions and present step-by-step methodologies for its precise solubility determination using gravimetric, HPLC-based, and spectroscopic techniques. This guide is designed to empower researchers, scientists, and drug development professionals to generate reliable and reproducible solubility data, enabling informed decisions in formulation, purification, and reaction engineering.

Introduction: The Significance of 3-Chlorocoumarin and its Solubility

Coumarin derivatives are a distinguished class of compounds, exhibiting a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.[1] The introduction of a chlorine atom at the 3-position of the coumarin ring system creates 3-chlorocoumarin, a versatile intermediate for synthesizing more complex heterocyclic systems.[2]

The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physicochemical property that influences its entire lifecycle.[3] From choosing an appropriate reaction solvent during synthesis to designing a drug delivery system with optimal bioavailability, solubility data is indispensable.[4][5] A drug must be in a dissolved state to be absorbed and exert its pharmacological effect.[3] Therefore, a thorough understanding of the solubility of 3-chlorocoumarin in various organic solvents is a prerequisite for its effective application in pharmaceutical research and development.

This guide provides the theoretical framework and practical methodologies required to systematically determine and understand the solubility profile of 3-chlorocoumarin.

Theoretical Foundations: Predicting Solubility Behavior

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which relates to the polarity and intermolecular forces of the interacting molecules.[6] To understand the solubility profile of 3-chlorocoumarin, we must first analyze its molecular structure.

Molecular Structure Analysis: 3-Chlorocoumarin consists of a fused benzene and α-pyrone ring. Key features include:

• Lactone Group: The ester within the pyrone ring contains polar carbonyl (C=O) and ether (C-O-C) functionalities. The carbonyl oxygen can act as a hydrogen bond acceptor.

• Benzene Ring: A large, nonpolar aromatic system that favors interactions with nonpolar or moderately polar solvents through van der Waals forces and π-π stacking.

• Chloro-substituent: The electronegative chlorine atom introduces a dipole moment, increasing the molecule's overall polarity compared to unsubstituted coumarin.

These features suggest that 3-Chlorocoumarin is a moderately polar compound. Its solubility will be a balance between the polar interactions mediated by the lactone and chloro groups and the nonpolar character of the benzene ring.

Expected Solute-Solvent Interactions:

• Polar Aprotic Solvents (e.g., Acetonitrile, DMSO, Acetone): These solvents can engage in strong dipole-dipole interactions with the polar lactone and C-Cl bonds of 3-chlorocoumarin, likely leading to good solubility.

• Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can act as hydrogen bond donors to the carbonyl oxygen of the coumarin. While this interaction promotes solubility, the solvent's strong self-association through hydrogen bonding may need to be overcome.

• Nonpolar Solvents (e.g., Toluene, Cyclohexane): Solubility in these solvents is expected to be lower and driven primarily by weaker van der Waals forces. The presence of the aromatic ring in toluene may promote solubility through favorable π-π interactions.[7]

The following diagram illustrates the primary intermolecular forces at play between 3-chlorocoumarin and representative solvent types.

Caption: Key solute-solvent interactions for 3-chlorocoumarin.

Experimental Determination of Solubility

Accurate solubility measurement requires robust and validated methodologies. The "shake-flask" method is a widely recognized and reliable technique for determining equilibrium solubility.[8][9] The concentration of the dissolved solute in the resulting saturated solution can then be quantified using various analytical techniques.

The overall workflow for experimental solubility determination is depicted below.

Caption: General experimental workflow for solubility determination.

Protocol 1: Gravimetric Method

This method is the most direct and is considered a gold standard for its simplicity and reliance on a fundamental measurement: mass.[3][4][10]

Causality: The principle is to create a saturated solution, take a known volume or mass of that solution, evaporate the solvent completely, and weigh the remaining solid solute.[11] This directly yields the mass of solute dissolved in that initial amount of solution.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 3-chlorocoumarin to a known volume (e.g., 10 mL) of the desired organic solvent in a sealed vial or conical flask. "Excess" means enough solid remains undissolved to be clearly visible.

• Equilibration: Seal the container to prevent solvent evaporation. Place it in a shaker or orbital incubator set to a constant temperature (e.g., 25 °C or 37 °C) for at least 24 hours.[12] This ensures the system reaches thermodynamic equilibrium.

• Phase Separation: Remove the vial from the shaker and allow it to stand at the same constant temperature for 1-2 hours for undissolved solids to settle.

• Sampling: Carefully pipette a precise volume (e.g., 5.0 mL) of the clear supernatant into a pre-weighed, clean, and dry evaporating dish.

  • Expert Tip: To avoid transferring undissolved particulates, it is best practice to filter the supernatant through a chemically-resistant syringe filter (e.g., 0.45 µm PVDF) into the evaporating dish.

• Evaporation: Gently evaporate the solvent in the dish using a hot plate or water bath in a fume hood. For high-boiling point solvents, a vacuum oven at a moderate temperature (e.g., 40-50 °C) is ideal to prevent thermal degradation of the compound.

• Drying & Weighing: Once the solvent is fully evaporated, place the dish in an oven at a moderate temperature (e.g., 60-80 °C) for several hours to remove any residual solvent. Cool the dish in a desiccator and weigh it on an analytical balance. Repeat the drying and weighing process until a constant weight is achieved.[4]

• Calculation:

  • Weight of solute = (Weight of dish + residue) - (Weight of empty dish)

  • Solubility (g/L) = (Weight of solute in g / Volume of sample in mL) * 1000

Protocol 2: HPLC-Based Method

High-Performance Liquid Chromatography (HPLC) is a highly sensitive and accurate method, particularly useful for compounds with high solubility or when only small sample volumes are available.[13][14]

Causality: This method relies on separating the solute from any potential impurities and quantifying it based on its response (peak area) in a detector. A standard calibration curve is first generated, which correlates known concentrations of the compound with their corresponding peak areas. The concentration of the unknown saturated solution can then be determined by interpolation from this curve.[12][15]

Step-by-Step Methodology:

• Method Development: Develop a suitable HPLC method (e.g., reverse-phase) for 3-chlorocoumarin. This involves selecting an appropriate column, mobile phase, flow rate, and detection wavelength (e.g., using a UV detector).

• Calibration Curve Preparation:

  • Prepare a stock solution of 3-chlorocoumarin of a known high concentration (e.g., 1 mg/mL) in a suitable solvent (like acetonitrile).

  • Perform a series of precise serial dilutions to create at least five calibration standards of decreasing concentration.

  • Inject each standard into the HPLC system and record the corresponding peak area.

  • Plot a graph of Peak Area vs. Concentration and perform a linear regression. The resulting equation (y = mx + c) and correlation coefficient (R²) constitute the calibration curve. An R² value > 0.995 is required for a reliable curve.

• Saturated Solution Preparation: Prepare the saturated solution of 3-chlorocoumarin in the target organic solvent and allow it to equilibrate as described in the gravimetric protocol (Steps 1-3).

• Sampling and Dilution:

  • Withdraw a small aliquot of the clear supernatant and filter it through a 0.45 µm syringe filter.

  • Perform a precise and significant dilution of the filtrate with the mobile phase to bring its concentration within the linear range of the prepared calibration curve. The dilution factor must be accurately recorded.

• Analysis: Inject the diluted sample into the HPLC system and record the peak area.

• Calculation:

  • Use the linear regression equation from the calibration curve to calculate the concentration of the diluted sample: Concentration_diluted = (Peak Area - c) / m.

  • Calculate the original concentration in the saturated solution: Solubility = Concentration_diluted * Dilution Factor.

Data Presentation and Interpretation

To facilitate comparison and analysis, all experimentally determined solubility data should be compiled into a structured table. This allows for a clear overview of how solubility changes with the choice of solvent and temperature.

Table 1: Experimentally Determined Solubility of 3-Chlorocoumarin

Solvent	Solvent Class	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Method Used
Toluene	Nonpolar, Aromatic	25	[Experimental Value]	[Calculated Value]	Gravimetric
Acetonitrile	Polar Aprotic	25	[Experimental Value]	[Calculated Value]	HPLC
Ethanol	Polar Protic	25	[Experimental Value]	[Calculated Value]	Gravimetric
Cyclohexane	Nonpolar, Aliphatic	25	[Experimental Value]	[Calculated Value]	HPLC
Dichloromethane	Polar Aprotic	25	[Experimental Value]	[Calculated Value]	Gravimetric
[Other Solvent]	[Class]	[Temperature]	[Experimental Value]	[Calculated Value]	[Method]

Note: The molecular weight of 3-Chlorocoumarin (C₉H₅ClO₂) is 180.59 g/mol . Molar solubility (mol/L) can be calculated by dividing the solubility in g/L by this value.

Conclusion and Applications

This guide has established the theoretical basis for the solubility of 3-chlorocoumarin and provided detailed, actionable protocols for its experimental determination. The generation of precise solubility data is not merely an academic exercise; it is a foundational step in the advancement of pharmaceutical science and chemical engineering.

• In Drug Development: The data generated using these protocols will directly inform pre-formulation studies, helping to identify suitable solvent systems for parenteral formulations or to predict dissolution behavior for oral dosage forms.[3] Poor solubility is a major hurdle in drug development, and quantifying it is the first step toward overcoming it through techniques like salt formation, co-crystallization, or nano-suspensions.[4][16]

• In Chemical Synthesis: Knowledge of solubility allows chemists to select optimal solvents for reactions involving 3-chlorocoumarin, ensuring reactants remain in the solution phase. Furthermore, it is critical for designing purification strategies, such as selecting an appropriate recrystallization solvent that dissolves the compound well at high temperatures but poorly at low temperatures.[2]

By applying the principles and methods outlined herein, researchers can confidently generate the high-quality solubility data needed to unlock the full potential of 3-chlorocoumarin in their respective fields.

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• Qureshi, A., Vyas, J., & Upadhyay, U. M. (n.d.). Determination of solubility by gravimetric method: A brief review.
• A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium. (2025, August 5).
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• An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2'. (n.d.). NIH.
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A Comprehensive Technical Guide to 3-Chlorocoumarin: Synthesis, Properties, and Applications in Drug Discovery

Introduction

3-Chlorocoumarin, identified by the CAS number 92-45-5, is a pivotal synthetic intermediate in the expansive field of medicinal chemistry.[1][2][3] As a halogenated derivative of coumarin, a naturally occurring benzopyrone, it serves as a versatile scaffold for the synthesis of a diverse array of bioactive compounds.[4][5] The strategic placement of the chlorine atom at the 3-position of the coumarin ring system imparts unique reactivity, making it an invaluable building block for the development of novel therapeutic agents and advanced molecular probes.[6] This technical guide provides an in-depth exploration of 3-chlorocoumarin, encompassing its fundamental molecular properties, detailed synthetic methodologies, and its significant applications in contemporary drug discovery and biomedical research. The content herein is curated for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical insights.

Molecular Properties and Characterization

A thorough understanding of the physicochemical properties of 3-chlorocoumarin is essential for its effective utilization in research and development. These properties dictate its behavior in various chemical transformations and biological systems.

Physicochemical Data

The key molecular and physical properties of 3-chlorocoumarin are summarized in the table below for quick reference.

Property	Value	Source(s)
CAS Number	92-45-5	[1][2][3]
Molecular Formula	C₉H₅ClO₂	[1][2][7]
Molecular Weight	180.59 g/mol	[1][2][3]
Appearance	White to light yellow crystalline solid	[7]
Melting Point	121-125 °C	[1][8]
Solubility	While specific data for 3-chlorocoumarin is not readily available, the parent compound, coumarin, is soluble in ethanol, ether, and chloroform, and poorly soluble in water.[9][10][11][12] It is anticipated that 3-chlorocoumarin exhibits similar solubility in organic solvents.
InChI Key	CKCOPMSBJBNBCQ-UHFFFAOYSA-N	[1]

Spectroscopic Profile

The structural elucidation and purity assessment of 3-chlorocoumarin are routinely performed using various spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The proton NMR spectrum of 3-chlorocoumarin is expected to show signals in the aromatic region (δ 7.0-8.0 ppm) corresponding to the protons on the benzene ring. The proton at the 4-position, adjacent to the chlorine atom, would likely appear as a distinct singlet.

  • ¹³C NMR : The carbon NMR spectrum will display characteristic signals for the carbonyl carbon of the lactone (δ ~160 ppm), the carbon bearing the chlorine atom (C3), and the carbons of the aromatic ring.[13][14][15]

• Infrared (IR) Spectroscopy : The IR spectrum of 3-chlorocoumarin is dominated by a strong absorption band corresponding to the C=O stretching vibration of the lactone ring, typically observed in the region of 1700-1750 cm⁻¹.[4][16][17][18] Other characteristic peaks include those for C=C stretching of the aromatic ring and the C-Cl bond.

Synthesis of 3-Chlorocoumarin: Methodologies and Mechanisms

Several synthetic routes to 3-chlorocoumarin have been developed, ranging from classical chlorination reactions to modern photocatalytic methods. The choice of method often depends on the desired scale, available starting materials, and environmental considerations.

Photocatalytic Chlorinative Cyclization of Aryl Alkynoates

A contemporary and efficient method for the synthesis of 3-chlorocoumarins involves a visible-light-induced chlorinative cyclization of aryl alkynoates.[1] This approach offers mild reaction conditions and good functional group tolerance.

Experimental Protocol:

• Reaction Setup : In a reaction vessel, combine the aryl alkynoate (1.0 equiv.), N-chlorosuccinimide (NCS) (1.5 equiv.), and a suitable photocatalyst such as Mes-Acr-MeClO₄ (1-2 mol%).

• Solvent : Add a degassed solvent, for example, acetonitrile or dichloromethane.

• Initiation : Irradiate the reaction mixture with visible light (e.g., blue LEDs) at room temperature.

• Monitoring : Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification : Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 3-chlorocoumarin.

Underlying Mechanism:

The reaction is initiated by the photocatalyst, which, upon excitation by visible light, facilitates the generation of a chlorine radical from NCS. This radical then adds to the alkyne of the aryl alkynoate. The resulting vinyl radical undergoes a 5-exo-trig spirocyclization, followed by a 1,2-ester migration to yield the final 3-chlorocoumarin product.[1]

Caption: Photocatalytic synthesis of 3-chlorocoumarin.

Classical Chlorination of Coumarin

A more traditional approach involves the direct chlorination of coumarin.[19]

Experimental Protocol:

• Dissolution : Dissolve coumarin in a suitable solvent, such as carbon tetrachloride.

• Chlorination : Introduce gaseous chlorine into the solution, often in the presence of actinic light, at the reflux temperature of the mixture.

• Solvent Removal : After the reaction is complete, distill the solvent from the reaction mixture.

• Dehydrochlorination : Heat the residue to a high temperature (e.g., 190-250 °C) to induce the elimination of hydrogen chloride, forming the crude 3-chlorocoumarin.

• Purification : Recrystallize the crude product from a suitable solvent, such as isopropyl alcohol, to obtain pure 3-chlorocoumarin.[19]

Applications in Drug Discovery and Chemical Biology

The utility of 3-chlorocoumarin in the life sciences is multifaceted, primarily stemming from its role as a reactive intermediate and a scaffold for fluorogenic probes.

Precursor for Bioactive Molecules

3-Chlorocoumarin is a key starting material for the synthesis of 3-arylcoumarins, a class of compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][6][20] The synthesis of these derivatives is often achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[2][6]

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A Technical Guide to the Genesis of 3-Chlorocoumarin: From Discovery to First Effective Synthesis

Preamble: The Enduring Significance of the Coumarin Scaffold

Coumarins (2H-chromen-2-ones) represent a prominent class of heterocyclic compounds first isolated in 1820 from the tonka bean by A. Vogel.[1] This benzopyrone framework is a ubiquitous motif in the plant kingdom, found in the seeds, roots, and leaves of many species.[2] The synthetic journey for the parent compound began in 1868 with Sir William Henry Perkin's landmark synthesis, which opened the door to a vast chemical space.[1][3][4] Beyond their characteristic sweet odor, reminiscent of new-mown hay, coumarin derivatives exhibit a remarkable spectrum of pharmacological and photophysical properties.[2][4] They are foundational precursors in the synthesis of anticoagulants like warfarin, and their unique fluorescence characteristics have led to their use as laser dyes and fluorescent probes.[1][2] The strategic functionalization of the coumarin ring is therefore a central theme in medicinal and materials chemistry, making the development of halogenated intermediates like 3-chlorocoumarin a critical advancement in the field.

Part 1: The Emergence of 3-Chlorocoumarin as a Key Synthetic Intermediate

While a singular, celebrated moment of "discovery" for 3-chlorocoumarin is not prominent in the historical record, its genesis is intrinsically linked to the broader exploration of coumarin chemistry. Early efforts in the 20th century focused on modifying the coumarin core to modulate its biological activity. The introduction of a halogen at the 3-position was a logical step to create a reactive handle for further chemical elaboration. Early methods involved direct chlorination of coumarin, but these processes were often inefficient. One such prior art process involved passing chlorine into a chloroform solution of coumarin to create an unstable coumarin dichloride intermediate, which was then converted to 3-chlorocoumarin by treatment with alcoholic potash. This route was plagued by low yields, often not exceeding 40%, and the formation of tars and other decomposition byproducts, rendering it unsuitable for reliable, large-scale production.[5]

The true "discovery" of 3-chlorocoumarin's utility came with the development of a robust and scalable synthesis, transforming it from a chemical curiosity into a valuable and accessible building block for synthetic chemists.

Part 2: The First Effective and Scalable Synthesis - A Self-Validating Protocol

A pivotal moment in the history of 3-chlorocoumarin was the development of a commercially viable synthesis method detailed in a 1954 patent by The Dow Chemical Company.[5] This process represented a significant leap forward, boosting yields from under 40% to over 90% and establishing a reliable protocol that became the foundation for its widespread use.[5] The process is a two-stage reaction involving the chlorination of coumarin followed by thermal dehydrochlorination.

Experimental Workflow: Synthesis of 3-Chlorocoumarin

The following diagram outlines the high-level workflow for the first effective synthesis.

Caption: High-level workflow for the synthesis of 3-chlorocoumarin.

Detailed Step-by-Step Methodology

This protocol is synthesized from the examples provided in the foundational patent, representing a self-validating system for producing high-purity 3-chlorocoumarin.[5]

• Preparation of Reactant Solution: Dissolve 1500 pounds of coumarin in 250 gallons of a suitable inert solvent, such as carbon tetrachloride, within a reaction vessel.

  • Causality: Carbon tetrachloride serves as an excellent non-reactive solvent that readily dissolves coumarin and facilitates a controlled reaction with gaseous chlorine. The significantly reduced solvent volume compared to prior art methods (a five-fold reduction) increases equipment capacity and simplifies solvent recovery.[5]

• Chlorination: While maintaining the reaction mixture at a controlled temperature, introduce approximately 700 pounds of chlorine gas over a period of several hours.

  • Causality: This step involves the electrophilic addition of chlorine across the 3,4-double bond of the coumarin ring to form the key intermediate, coumarin dichloride. Using a near-stoichiometric amount of chlorine (approximately one mole per mole of coumarin) prevents over-chlorination and unwanted side reactions, a major improvement over older methods.[5]

• Solvent Removal: Following the completion of the chlorination, distill the carbon tetrachloride from the reaction mixture.

• Thermal Dehydrochlorination: Heat the oily residue of coumarin dichloride to a temperature of approximately 205-225°C for 1 to 4 hours.

  • Causality: This crucial step eliminates a molecule of hydrogen chloride (HCl) from the dichloride intermediate, re-forming the double bond at the 3,4-position and yielding the stable, aromatic 3-chlorocoumarin product. This thermal method is simpler and cleaner than the previous base-mediated (alcoholic potash) elimination, which was prone to side reactions and tar formation.[5]

• Purification: The resulting crude product is allowed to cool and solidify. Purify the crude 3-chlorocoumarin by recrystallizing from isopropanol.

  • Causality: Recrystallization is a standard and highly effective technique for purifying solid organic compounds. Isopropanol is an ideal solvent in this case, as 3-chlorocoumarin is sparingly soluble at low temperatures but highly soluble at its boiling point, allowing for the separation of impurities and the formation of high-purity crystals upon cooling. The final product is a crystalline solid with a melting point of 121-125°C.[5][6][7]

Part 3: Mechanistic Insights and Data

The reaction proceeds via a well-understood two-step mechanism: electrophilic addition followed by elimination.

Reaction Mechanism Diagram

Caption: Mechanism of 3-chlorocoumarin synthesis.

Quantitative Data Summary

The following table summarizes the quantitative outcomes from the examples described in the patent, highlighting the efficiency and reliability of the method.[5]

Parameter	Example III	Example IV
Coumarin Input	Not Specified	1500 pounds
Solvent	Isopropanol	Carbon Tetrachloride
Chlorine Input	Not Specified	~700 pounds
Dehydrochlorination Temp.	~205°C	~225°C
Dehydrochlorination Time	~4 hours	~1 hour
Final Product Yield	1700 pounds (92%)	1750 pounds (94.4%)
Melting Point	~122°C	123°C

Conclusion: A Foundational Advancement

The development of an effective and scalable synthesis for 3-chlorocoumarin was a critical enabler for advancements in medicinal chemistry and materials science. By overcoming the low yields and impurities of earlier methods, this protocol transformed 3-chlorocoumarin into a readily available building block. Its utility as a precursor for Suzuki cross-coupling reactions to create 3-arylcoumarins is a testament to its importance.[8][9] This pioneering work underscores a core principle of chemical research: the innovation of a synthetic method for a key intermediate can unlock countless possibilities for the discovery of novel molecules with significant scientific and therapeutic impact.

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• Title: Coumarin | Natural Sources, Fragrance, Flavoring Source: Britannica URL: [Link]

• Title: Production of 3-chlorocoumarin Source: Google Patents URL

• Title: Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin | Request PDF Source: ResearchGate URL: [Link]

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Introduction: The Significance of 3-Chlorocoumarins and Their Energetic Landscape

An In-depth Technical Guide on the Thermochemical Properties of Substituted 3-Chlorocoumarins

For Researchers, Scientists, and Drug Development Professionals

Coumarin (2H-1-benzopyran-2-one) and its derivatives represent a privileged scaffold in medicinal chemistry and materials science, exhibiting a wide array of biological activities including anticoagulant, anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The introduction of a chlorine atom at the 3-position creates a versatile synthetic handle for further molecular elaboration, for instance, through Suzuki cross-coupling reactions to generate novel 3-arylcoumarins.[3] Understanding the thermochemical properties of these substituted 3-chlorocoumarins is paramount for several reasons. For drug development professionals, these properties govern the stability, solubility, and bioavailability of active pharmaceutical ingredients (APIs). For materials scientists, they influence the sublimation and deposition processes crucial for creating organic electronic devices.

This guide provides a comprehensive overview of the experimental and computational methodologies employed to determine the key thermochemical properties of substituted 3-chlorocoumarins, including their enthalpies of formation, sublimation, and fusion. While experimental data on this specific subclass of coumarins are limited, this guide will draw upon established protocols and data from closely related coumarin derivatives and halogenated aromatic compounds to provide a robust framework for their study.

Experimental Determination of Thermochemical Properties

The foundation of understanding the energetic landscape of a molecule lies in precise experimental measurements. This section details the primary calorimetric techniques used to determine the standard molar enthalpies of formation, sublimation, and fusion.

Enthalpy of Formation (ΔfH°): A Measure of Molecular Stability

The standard molar enthalpy of formation is a fundamental thermodynamic property that quantifies the energy change when one mole of a compound is formed from its constituent elements in their standard states. For organic molecules like substituted 3-chlorocoumarins, this value is typically determined indirectly through combustion calorimetry.

Static Bomb Combustion Calorimetry: The Gold Standard

Static bomb combustion calorimetry measures the heat released during the complete combustion of a substance in a high-pressure oxygen environment.[4] The standard molar enthalpy of combustion (ΔcH°) is then used to derive the standard molar enthalpy of formation (ΔfH°) using Hess's Law. For a substituted 3-chlorocoumarin with the general formula CaHbOcCld, the combustion reaction can be represented as:

CaHbOcCld(cr) + (a + b/4 - c/2)O2(g) → aCO2(g) + (b-d)/2H2O(l) + dHCl(aq)

The standard molar enthalpy of formation is then calculated using the following equation:

ΔfH°(CaHbOcCld, cr) = aΔfH°(CO2, g) + (b-d)/2ΔfH°(H2O, l) + dΔfH°(HCl, aq) - ΔcH°(CaHbOcCld, cr)

where the standard molar enthalpies of formation of CO2(g), H2O(l), and HCl(aq) are well-established values.

Experimental Protocol: Static Bomb Combustion Calorimetry

• Sample Preparation: A pellet of the crystalline substituted 3-chlorocoumarin of known mass (typically 0.5-1.0 g) is placed in a platinum crucible. A cotton thread of known mass and heat of combustion is tied to a platinum ignition wire and placed in contact with the pellet.

• Bomb Assembly: The crucible is placed in the combustion bomb. A small, known amount of distilled water is added to the bomb to ensure that the chlorine produced during combustion forms an aqueous solution of hydrochloric acid.

• Pressurization and Combustion: The bomb is sealed and pressurized with high-purity oxygen to approximately 3 MPa. The bomb is then placed in a calorimeter with a known heat capacity, and the initial temperature is recorded. The sample is ignited by passing an electric current through the ignition wire.

• Temperature Measurement: The temperature of the calorimeter is monitored until it reaches a maximum and then begins to cool. The corrected temperature rise is determined by accounting for heat exchange with the surroundings.

• Analysis of Combustion Products: After combustion, the bomb is depressurized, and the contents are analyzed to confirm complete combustion and to determine the amount of nitric acid formed from the residual nitrogen in the bomb. The concentration of hydrochloric acid is also determined by titration.

• Calculation of Enthalpy of Combustion: The standard molar enthalpy of combustion is calculated from the corrected temperature rise, the heat capacity of the calorimeter, and corrections for the ignition energy and the formation of nitric acid.

Enthalpy of Sublimation (ΔsubH°): The Solid-to-Gas Transition

The enthalpy of sublimation is the heat required to transform one mole of a substance from the solid to the gaseous state.[5] This property is crucial for understanding intermolecular interactions in the solid state and is a prerequisite for deriving the gas-phase enthalpy of formation from the solid-phase value.

Knudsen Effusion Mass Loss (KEML): A Reliable Technique for Low-Volatility Compounds

The Knudsen effusion technique is a well-established method for determining the vapor pressure of low-volatility solids.[6][7] The sample is placed in a temperature-controlled cell with a small orifice. In a high vacuum, molecules effuse through the orifice, and the rate of mass loss is proportional to the vapor pressure. The enthalpy of sublimation can then be derived from the temperature dependence of the vapor pressure using the Clausius-Clapeyron equation.

Caption: Workflow for determining the enthalpy of sublimation using KEML.

Experimental Protocol: Knudsen Effusion Mass Loss (KEML)

• Sample and Cell Preparation: A small amount of the purified substituted 3-chlorocoumarin is loaded into a Knudsen effusion cell with a known orifice area.

• Thermobalance Setup: The cell is suspended from a microbalance within a high-vacuum chamber.

• Isothermal Measurements: The sample is heated to a series of constant temperatures, and the rate of mass loss is measured at each temperature.

• Vapor Pressure Calculation: The vapor pressure at each temperature is calculated from the rate of mass loss using the Knudsen equation.

• Enthalpy of Sublimation Determination: The natural logarithm of the vapor pressure is plotted against the inverse of the absolute temperature. The enthalpy of sublimation is determined from the slope of this plot (slope = -ΔsubH°/R, where R is the gas constant).

Enthalpy of Fusion (ΔfusH°): The Solid-to-Liquid Transition

The enthalpy of fusion is the heat absorbed when one mole of a substance melts at its melting point. This property is important for understanding the energetics of the crystalline state and is often determined using Differential Scanning Calorimetry (DSC).[8]

Differential Scanning Calorimetry (DSC): A Powerful Thermal Analysis Tool

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. When the sample melts, it absorbs heat, resulting in an endothermic peak on the DSC thermogram. The area under this peak is proportional to the enthalpy of fusion.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

• Sample Preparation: A small, accurately weighed sample of the substituted 3-chlorocoumarin (typically 1-5 mg) is hermetically sealed in an aluminum pan.

• Instrument Setup: An empty sealed pan is used as a reference. The sample and reference pans are placed in the DSC cell.

• Temperature Program: The cell is heated at a constant rate (e.g., 10 K/min) under an inert atmosphere (e.g., nitrogen).

• Data Acquisition: The heat flow to the sample is recorded as a function of temperature.

• Data Analysis: The onset of the melting peak is taken as the melting temperature. The enthalpy of fusion is determined by integrating the area of the melting peak.

Computational Thermochemistry: A Predictive and Complementary Approach

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become indispensable tools for predicting and understanding the thermochemical properties of molecules.[9] These methods can provide valuable insights, especially when experimental data are scarce.

Density Functional Theory (DFT) for Thermochemical Predictions

DFT methods calculate the electronic structure of a molecule to determine its energy and other properties. The choice of the functional and basis set is crucial for obtaining accurate results. For coumarin derivatives, the B3LYP functional combined with a Pople-style basis set such as 6-311++G(d,p) has been shown to provide a good balance of accuracy and computational cost.[10]

Calculating Enthalpies of Formation with Isodesmic Reactions

Directly calculating the enthalpy of formation from atomization energies can be prone to large errors due to the difficulty of accurately modeling the electronic structure of individual atoms. Isodesmic and homodesmotic reactions are theoretical reaction schemes designed to cancel out systematic errors in the calculations. In an isodesmic reaction, the number and type of chemical bonds are conserved on both sides of the equation.

Caption: An example of an isodesmic reaction scheme.

The enthalpy of the isodesmic reaction (ΔrH°) is calculated from the computed energies of the reactants and products. The unknown enthalpy of formation of the target molecule can then be determined if the experimental enthalpies of formation of the other molecules in the reaction are known.

Data Synthesis and Analysis

Table 1: Experimental Thermochemical Data for Coumarin and Selected Derivatives (at 298.15 K)

Compound	ΔfH°(cr) (kJ/mol)	ΔsubH° (kJ/mol)	ΔfusH° (kJ/mol)	Melting Point (K)
Coumarin	-	-	18.6[11]	342.3[11]
7-Methoxycoumarin	-	-	-	-
7-Hydroxy-4-methylcoumarin	-540.8 ± 2.6[12]	-	-	-
7-Ethoxy-4-methylcoumarin	-545.4 ± 3.6[12]	-	-	-
6-Methoxy-4-methylcoumarin	-488.0 ± 2.7[12]	-	-	-

Note: A comprehensive search did not yield specific experimental values for the standard enthalpy of formation and sublimation for unsubstituted coumarin and 7-methoxycoumarin in the cited sources.

Table 2: Computationally Derived Gas-Phase Enthalpies of Formation (kJ/mol)

Compound	G3(MP2)
Coumarin	-173.8[11]
7-Methoxycoumarin	-321.6 ± 2.8[11]

Note: The value for 7-Methoxycoumarin is a derived gas-phase enthalpy of formation combining experimental and computational data.

The introduction of substituents to the coumarin core can significantly impact its thermochemical properties. For instance, the position and electronic nature of a substituent will influence the intermolecular forces in the crystal lattice, thereby affecting the enthalpy of sublimation. The chlorine atom at the 3-position, being electronegative, is expected to introduce dipole-dipole interactions, potentially leading to a higher enthalpy of sublimation compared to the unsubstituted coumarin.

Conclusion

A thorough understanding of the thermochemical properties of substituted 3-chlorocoumarins is essential for their successful application in drug development and materials science. This guide has outlined the key experimental techniques—static bomb combustion calorimetry, Knudsen effusion mass loss, and differential scanning calorimetry—and computational methods based on Density Functional Theory that are employed to determine the enthalpies of formation, sublimation, and fusion. While a gap in the experimental literature exists for this specific class of compounds, the methodologies and principles discussed herein provide a robust framework for future investigations. The interplay of experimental measurements and high-level theoretical calculations will be crucial in building a comprehensive thermochemical database for substituted 3-chlorocoumarins, thereby accelerating their translation from the laboratory to real-world applications.

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An In-Depth Technical Guide to the Degradation Pathways and Byproducts of 3-Chlorocoumarin

Foreword

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's stability and degradation profile is paramount. This guide provides an in-depth technical exploration of the degradation pathways and resulting byproducts of 3-chlorocoumarin. As a chlorinated derivative of coumarin, a scaffold prevalent in numerous bioactive compounds, its stability under various environmental and physiological conditions is of critical interest. This document moves beyond a simple recitation of facts, offering insights into the causal relationships that govern its degradation and providing robust experimental frameworks for its study.

Introduction to 3-Chlorocoumarin: A Molecule of Interest

3-Chlorocoumarin is a synthetic derivative of coumarin, a benzopyrone that forms the core of many natural and synthetic molecules with diverse biological activities. The introduction of a chlorine atom at the 3-position significantly influences the electron distribution within the coumarin ring system, thereby altering its reactivity and, consequently, its degradation profile. Understanding these degradation pathways is crucial for predicting the compound's shelf-life, environmental fate, and potential for generating toxicologically significant byproducts.

This guide will systematically explore the primary degradation routes of 3-chlorocoumarin, including chemical hydrolysis, photodegradation, and biodegradation. We will delve into the mechanisms of these transformations and identify the key byproducts formed, supported by experimental evidence and analytical methodologies.

Chemical Degradation: The Role of Hydrolysis

The lactone ring of the coumarin scaffold is susceptible to hydrolysis, a process that can be significantly influenced by pH.

Alkaline Hydrolysis

Under basic conditions, 3-chlorocoumarin is expected to undergo hydrolysis of the ester bond in the lactone ring. This reaction is initiated by the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the lactone. This leads to the opening of the pyrone ring to form a salt of a coumarinic acid derivative.

Key Byproduct: The primary initial byproduct of alkaline hydrolysis is the corresponding salt of (Z)-3-(2-hydroxyphenyl)-2-chloroacrylic acid. Further degradation of this intermediate may occur depending on the reaction conditions.

Acidic Hydrolysis

In acidic environments, the hydrolysis of the lactone ring is also possible, though generally slower than in alkaline conditions. The reaction is catalyzed by protons, which activate the carbonyl group towards nucleophilic attack by water. The stability of 3-chlorocoumarin under acidic conditions is a critical parameter for its formulation in pharmaceutical preparations.

Diagram of Hydrolytic Degradation Pathway

Caption: Proposed hydrolytic degradation of 3-chlorocoumarin.

Photodegradation: The Influence of Light

Coumarin and its derivatives are known to be photosensitive. Exposure to ultraviolet (UV) and, in some cases, visible light can induce photochemical reactions, leading to the formation of various photoproducts. While specific studies on the photodegradation of 3-chlorocoumarin are limited, insights can be drawn from the behavior of other coumarin derivatives[1].

Potential photodegradation pathways for 3-chlorocoumarin could involve:

• Decarbonylation: Loss of a carbonyl group from the pyrone ring.

• Dehalogenation: Cleavage of the carbon-chlorine bond, which can proceed through homolytic or heterolytic pathways.

• Dimerization: Formation of cyclobutane-type dimers, a common photoreaction for coumarins.

The specific products formed will depend on the wavelength of light, the solvent, and the presence of photosensitizers or quenchers.

Diagram of Potential Photodegradation Pathways

Caption: Hypothetical photodegradation pathways for 3-chlorocoumarin.

Biodegradation: The Microbial Contribution

The microbial metabolism of coumarin is a well-documented process, often initiated by the reduction of the C3-C4 double bond of the α,β-unsaturated lactone, followed by hydrolytic cleavage of the lactone ring[2][3][4]. For halogenated aromatic compounds, microbial degradation can also involve dehalogenation steps[5].

For 3-chlorocoumarin, a plausible biodegradation pathway would involve an initial reductive step to yield 3-chloro-3,4-dihydrocoumarin. This could be followed by enzymatic hydrolysis of the lactone ring to form 3-(2-hydroxyphenyl)-3-chloropropanoic acid. Subsequent dehalogenation and further metabolism would lead to the breakdown of the aromatic ring. The specific microbial species and enzymatic systems involved would determine the exact sequence of events and the nature of the intermediate and final byproducts.

Diagram of a Plausible Biodegradation Pathway

Caption: A hypothetical microbial degradation pathway for 3-chlorocoumarin.

Experimental Protocols for Degradation Studies

To empirically determine the degradation pathways and byproducts of 3-chlorocoumarin, a series of forced degradation studies should be conducted. These studies involve subjecting the compound to various stress conditions that are more severe than accelerated stability testing to generate degradation products in a shorter timeframe[6].

General Experimental Workflow

Caption: General workflow for forced degradation studies.

Detailed Protocol for Hydrolytic Degradation

• Preparation of Stock Solution: Prepare a stock solution of 3-chlorocoumarin (e.g., 1 mg/mL) in a suitable organic solvent like acetonitrile or methanol.

• Acidic Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of 0.1 N HCl.

  • Incubate the mixture at a controlled temperature (e.g., 60 °C).

  • Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 N NaOH before analysis.

• Alkaline Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of 0.1 N NaOH.

  • Incubate at room temperature.

  • Withdraw aliquots at shorter time intervals due to expected faster degradation (e.g., 0, 15, 30, 60, 120 minutes).

  • Neutralize the samples with an equivalent amount of 0.1 N HCl before analysis.

• Neutral Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of purified water.

  • Incubate at a controlled temperature (e.g., 60 °C).

  • Withdraw aliquots at specified time intervals.

• Analysis: Analyze all samples by a stability-indicating HPLC method coupled with a photodiode array (PDA) detector and a mass spectrometer (MS)[7][8].

Detailed Protocol for Photodegradation

• Sample Preparation: Prepare a solution of 3-chlorocoumarin in a photochemically inert solvent (e.g., acetonitrile or water) in a quartz cuvette or flask.

• Irradiation: Expose the solution to a controlled light source, such as a xenon lamp (simulating sunlight) or a specific wavelength UV lamp, in a photostability chamber. A control sample should be kept in the dark under the same temperature conditions.

• Sampling: Withdraw aliquots at various time points.

• Analysis: Analyze the samples using HPLC-UV/MS to monitor the disappearance of the parent compound and the appearance of photoproducts[9].

Detailed Protocol for Oxidative Degradation

• Sample Preparation: Prepare a solution of 3-chlorocoumarin.

• Oxidation: Add a solution of hydrogen peroxide (e.g., 3%) to the 3-chlorocoumarin solution.

• Incubation: Keep the mixture at room temperature.

• Sampling and Analysis: Withdraw aliquots at different time intervals and analyze by HPLC-UV/MS.

Analytical Methodologies for Byproduct Identification

The identification and characterization of degradation byproducts are crucial for a complete understanding of the degradation pathways. A combination of chromatographic and spectroscopic techniques is typically employed.

Technique	Application	Key Information Provided
HPLC-UV/PDA	Separation and quantification of the parent compound and degradation products.	Retention time, UV-Vis spectra for peak purity assessment.
LC-MS/MS	Identification of degradation products.	Molecular weight and fragmentation patterns for structural elucidation[8][10].
High-Resolution MS (e.g., Q-TOF)	Accurate mass measurement.	Elemental composition of parent and fragment ions.
NMR Spectroscopy	Definitive structural elucidation of isolated byproducts.	Detailed information on the chemical structure and stereochemistry.
FTIR Spectroscopy	Identification of functional group changes.	Information on changes to the chemical bonds during degradation.

Toxicity Considerations of Degradation Byproducts

The degradation of 3-chlorocoumarin can lead to the formation of byproducts with different toxicological profiles than the parent compound. For instance, the opening of the lactone ring can alter the molecule's interaction with biological targets. Dehalogenation may reduce toxicity in some cases, but other transformations could potentially lead to more reactive and toxic intermediates. Therefore, it is essential to assess the toxicity of the identified degradation products, especially if the compound is intended for pharmaceutical use[11][12][13]. In silico toxicity prediction tools can provide an initial assessment, which should be followed by in vitro and in vivo toxicological studies if warranted.

Conclusion

The degradation of 3-chlorocoumarin is a multifaceted process involving hydrolysis, photolysis, and biodegradation. While specific experimental data on 3-chlorocoumarin is limited, this guide provides a scientifically grounded framework for investigating its degradation pathways and identifying its byproducts. A thorough understanding of these processes is essential for ensuring the safety, efficacy, and stability of products containing this molecule. The application of the detailed experimental protocols and advanced analytical techniques described herein will enable researchers to build a comprehensive degradation profile for 3-chlorocoumarin, contributing to a more complete understanding of its chemical behavior.

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An In-Depth Technical Guide to the Electrochemical Properties of 3-Chlorocoumarin Derivatives

This guide provides a comprehensive exploration of the electrochemical properties of 3-chlorocoumarin derivatives, offering valuable insights for researchers, scientists, and professionals engaged in drug development and materials science. By delving into the synthesis, redox behavior, and practical applications of these compounds, this document aims to serve as an essential resource for understanding their structure-activity relationships and harnessing their potential in various scientific domains.

Introduction: The Significance of the Coumarin Scaffold

Coumarins, distinguished by their 2H-1-benzopyran-2-one core structure, are a prominent class of naturally occurring and synthetic heterocyclic compounds.[1] Their diverse biological activities, including anticoagulant, anti-inflammatory, antiviral, and anticancer properties, have established them as privileged scaffolds in medicinal chemistry.[2] The introduction of various substituents onto the coumarin ring system allows for the fine-tuning of their physicochemical and biological characteristics. The substitution at the C3 position, in particular, has been a focal point of research to modulate the electronic properties and reactivity of the coumarin nucleus. The introduction of a chlorine atom at this position yields 3-chlorocoumarin derivatives, a subclass with distinct electrochemical behavior and promising applications.

Synthesis of 3-Chlorocoumarin Derivatives

The synthetic routes to 3-chlorocoumarin derivatives are crucial for accessing a variety of structures for electrochemical evaluation. One common method involves the chlorinative cyclization of aryl alkynoates. This reaction can be initiated by a radical process using N-chlorosuccinimide (NCS) as the chlorine source and a photocatalyst under visible light irradiation.[3] The mechanism proceeds through the addition of a chlorine radical, followed by a 5-exo-trig spirocyclization and a subsequent 1,2-ester migration to yield the final 3-chlorocoumarin product.[3]

Another notable synthetic approach is the electrosynthesis of 3-chloro-4-substituted-coumarins. This method involves the electrochemical reduction of precursor molecules like 2-acetylphenyltrichloroacetate at a controlled potential, leading to the formation of the desired 3-chlorocoumarin derivatives.[4]

The selection of the synthetic methodology is critical as it influences the types of substituents that can be incorporated into the coumarin framework, thereby impacting the resulting electrochemical properties.

Electrochemical Behavior: A Tale of Redox Processes

The electrochemical characteristics of 3-chlorocoumarin derivatives are primarily investigated using techniques such as cyclic voltammetry (CV) and differential pulse voltammetry (DPV).[1] These methods provide valuable information about the oxidation and reduction potentials of the compounds, the reversibility of the electron transfer processes, and the underlying reaction mechanisms.

Reduction of 3-Chlorocoumarins

The electrochemical reduction of coumarin derivatives has been a subject of significant interest.[1] The reduction process often involves the lactone carbonyl group within the coumarin ring. For coumarin itself, cyclic voltammograms typically show irreversible cathodic peaks, indicating that the initial reduction is followed by chemical reactions.[5] The first step is a one-electron reduction to form a radical anion intermediate.[5] This highly reactive species can then be protonated to a neutral radical, which may undergo further reduction or dimerization.[5]

In the case of 3-chlorocoumarin derivatives, the presence of the electron-withdrawing chlorine atom at the C3 position is expected to influence the reduction potential. Generally, electron-withdrawing groups facilitate reduction by lowering the energy of the lowest unoccupied molecular orbital (LUMO). Consequently, 3-chlorocoumarins are anticipated to exhibit less negative reduction potentials compared to their unsubstituted counterparts.

The electrochemical reduction can be a complex, multi-step process. For instance, the electrochemical reduction of 7-acetoxy-4-bromomethyl-coumarin proceeds in three irreversible steps. This highlights the importance of carefully analyzing the voltammetric data to elucidate the complete reaction pathway.

Oxidation of 3-Chlorocoumarins

The oxidation of coumarin derivatives is often associated with the presence of electron-donating groups, such as hydroxyl or methoxy substituents, on the benzene ring.[6] These groups facilitate the removal of electrons, leading to the formation of radical cations. The oxidation of monohydroxylated coumarins is typically an irreversible, pH-dependent process involving one electron and one proton.[6]

For 3-chlorocoumarin derivatives, the electron-withdrawing nature of the chlorine atom would likely make the oxidation process more difficult, resulting in higher positive oxidation potentials. However, the overall oxidation behavior will be significantly influenced by the nature and position of other substituents on the coumarin ring. For instance, the presence of a hydroxyl group at the C7 position would still render the molecule susceptible to oxidation, albeit at a potentially higher potential compared to a non-chlorinated analogue.

The interplay between the electron-withdrawing 3-chloro group and other substituents on the aromatic ring is a key determinant of the overall redox behavior of these molecules.

Structure-Activity Relationships: The Role of Substituents

The electrochemical properties of 3-chlorocoumarin derivatives are intricately linked to their molecular structure. The nature and position of substituents on the coumarin scaffold can significantly alter the electron density distribution, thereby influencing the ease of oxidation and reduction.

Substituent Effect on Redox Potential	Oxidation Potential	Reduction Potential
Electron-Donating Groups (e.g., -OH, -OCH₃)	Decreases (Easier to Oxidize)	Increases (Harder to Reduce)
Electron-Withdrawing Groups (e.g., -NO₂, -CN)	Increases (Harder to Oxidize)	Decreases (Easier to Reduce)
Halogens (e.g., -Cl at C3)	Increases (Harder to Oxidize)	Decreases (Easier to Reduce)

This table provides a generalized summary of expected trends.

The delocalization of the π-electron system also plays a crucial role.[7] Substituents that extend the conjugation of the system can stabilize the resulting radical ions, thereby affecting the redox potentials. For example, a phenyl group at the C3 position was found to increase the antioxidant activity of a 6,7-dihydroxycoumarin derivative, suggesting an influence on its oxidizability.[7]

Experimental Protocols: Probing the Electrochemical Landscape

To provide a practical framework for researchers, this section outlines a detailed methodology for investigating the electrochemical properties of 3-chlorocoumarin derivatives using cyclic voltammetry.

Materials and Instrumentation

• Working Electrode: Glassy Carbon Electrode (GCE)

• Reference Electrode: Ag/AgCl (in saturated KCl)

• Counter Electrode: Platinum wire

• Electrolyte: 0.1 M Tetrabutylammonium perchlorate (TBAP) in a suitable solvent (e.g., acetonitrile or dimethylformamide)

• Analyte: 3-Chlorocoumarin derivative (typically 1-5 mM)

• Potentiostat/Galvanostat: A standard electrochemical workstation

Experimental Workflow

Caption: Workflow for Cyclic Voltammetry Analysis.

Step-by-Step Protocol

• Solution Preparation: Prepare a 0.1 M solution of the supporting electrolyte (e.g., TBAP) in the chosen aprotic solvent. Dissolve the 3-chlorocoumarin derivative in this solution to the desired concentration (e.g., 1 mM).

• Electrode Preparation: Polish the glassy carbon working electrode with alumina slurry on a polishing pad, followed by sonication in deionized water and the solvent to be used.

• Cell Assembly: Assemble the three-electrode system in an electrochemical cell containing the analyte solution.

• Deoxygenation: Purge the solution with an inert gas (e.g., nitrogen or argon) for at least 15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a blanket of the inert gas over the solution during the experiment.

• Cyclic Voltammetry:

  • Set the initial and final potentials to define the scanning range. This range should be wide enough to encompass the redox events of interest.

  • Set the initial scan rate (e.g., 100 mV/s).

  • Run the cyclic voltammetry experiment and record the resulting voltammogram.

  • Perform experiments at various scan rates (e.g., 25, 50, 100, 200, 500 mV/s) to investigate the nature of the electrochemical process (diffusion-controlled vs. adsorption-controlled).

• Data Analysis:

  • From the voltammograms, determine the anodic (Epa) and cathodic (Epc) peak potentials and the corresponding peak currents (Ipa and Ipc).

  • The half-wave potential (E₁/₂) can be estimated as (Epa + Epc) / 2 for reversible or quasi-reversible systems.

  • Analyze the relationship between the peak current and the square root of the scan rate. A linear relationship is indicative of a diffusion-controlled process.

Applications in Drug Development and Beyond

The unique electrochemical properties of 3-chlorocoumarin derivatives open up avenues for their application in various fields.

Probes for Oxidative Stress

The redox-active nature of these compounds makes them potential candidates for developing probes to detect reactive oxygen species (ROS) and reactive nitrogen species (RNS).[8] Understanding their oxidation potentials is crucial for designing molecules that can selectively react with specific radicals, which is of great interest in studying oxidative stress-related diseases.

Corrosion Inhibition

Coumarin derivatives have been investigated as corrosion inhibitors for metals like carbon steel.[9][10][11][12][13] Their ability to adsorb onto the metal surface and form a protective layer is often studied using electrochemical techniques such as potentiodynamic polarization and electrochemical impedance spectroscopy. The presence of the chlorine atom and other functional groups can enhance the adsorption and, consequently, the inhibition efficiency.

Development of Redox-Active Drugs

Electrochemical studies are instrumental in the development of redox-active drugs.[14] By characterizing the reduction and oxidation potentials of 3-chlorocoumarin derivatives, it is possible to predict their metabolic fate and potential mechanisms of action. For instance, compounds that are easily reduced may be activated under hypoxic conditions found in solid tumors, making them potential prodrugs for cancer therapy.

Caption: Bio-reductive Activation Pathway.

Conclusion and Future Perspectives

The electrochemical properties of 3-chlorocoumarin derivatives represent a rich area of scientific inquiry with significant practical implications. The interplay of the C3-chloro substituent with other functional groups on the coumarin scaffold provides a versatile platform for designing molecules with tailored redox characteristics. Future research in this area will likely focus on:

• Expanding the library of 3-chlorocoumarin derivatives: Synthesizing novel compounds with diverse substitution patterns to further elucidate structure-activity relationships.

• Advanced electrochemical studies: Employing techniques like spectroelectrochemistry to gain deeper insights into the reaction mechanisms and identify transient intermediates.

• Computational modeling: Using density functional theory (DFT) calculations to complement experimental data and predict the electrochemical behavior of new derivatives.

• Translational research: Leveraging the electrochemical insights to develop novel therapeutic agents, diagnostic tools, and advanced materials.

By continuing to explore the electrochemical landscape of these fascinating molecules, the scientific community can unlock their full potential to address challenges in medicine, materials science, and beyond.

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Protocols & Analytical Methods

The Versatility of 3-Chlorocoumarin: A Gateway to Diverse Molecular Architectures

In the landscape of organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular frameworks. Among the myriad of available reagents, 3-chlorocoumarin emerges as a particularly versatile and powerful building block. Its unique electronic and steric properties, arising from the confluence of the coumarin scaffold and the reactive C-Cl bond at the 3-position, render it a valuable precursor for a diverse array of organic transformations. This guide provides an in-depth exploration of the applications of 3-chlorocoumarin in modern organic synthesis, offering detailed protocols, mechanistic insights, and practical considerations for researchers, scientists, and professionals in drug development.

The Strategic Importance of the 3-Chlorocoumarin Scaffold

The coumarin nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticoagulant, antibacterial, antiviral, and antitumor properties.[1][2] The introduction of a chlorine atom at the 3-position of the coumarin ring system significantly enhances its synthetic utility. This chloro-substituent serves as an excellent leaving group in nucleophilic substitution reactions and as a versatile handle for transition metal-catalyzed cross-coupling reactions. This dual reactivity allows for the facile introduction of a wide range of functionalities at a key position of the coumarin core, enabling the generation of extensive libraries of novel compounds for biological screening and materials science applications.

Synthesis of the Key Reagent: 3-Chlorocoumarin

A reliable and efficient synthesis of the starting material is the cornerstone of any synthetic endeavor. While various methods for the synthesis of coumarins exist, a particularly effective approach for the direct synthesis of 3-chlorocoumarins involves a visible-light-mediated chlorinative cyclization of aryl alkynoates.

Protocol 2.1: Visible-Light Mediated Synthesis of 3-Chlorocoumarin

This protocol is adapted from a method described for the chlorinative cyclization of aryl alkynoates.

Materials:

• Aryl alkynoate (1.0 equiv)

• N-Chlorosuccinimide (NCS) (1.2 equiv)

• Photocatalyst (e.g., Mes-Acr-MeClO4) (1-5 mol%)

• Anhydrous solvent (e.g., acetonitrile)

• Schlenk tube or similar reaction vessel

• Blue LED light source

• Magnetic stirrer

Procedure:

• To an oven-dried Schlenk tube, add the aryl alkynoate, N-chlorosuccinimide, and the photocatalyst.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent via syringe.

• Place the reaction vessel in front of a blue LED light source and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction and purify the product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• N-Chlorosuccinimide (NCS): Serves as the chlorine radical source upon activation by the photocatalyst.[3]

• Photocatalyst: Absorbs visible light and initiates the radical process. The choice of photocatalyst is crucial for the efficiency of the reaction.[4]

• Inert Atmosphere: Prevents quenching of the excited photocatalyst and unwanted side reactions with oxygen.

• Anhydrous Solvent: Prevents hydrolysis of NCS and other potential side reactions.

Palladium-Catalyzed Cross-Coupling Reactions: The Suzuki-Miyaura Coupling

One of the most powerful applications of 3-chlorocoumarin is its use in Suzuki-Miyaura cross-coupling reactions to synthesize 3-arylcoumarins.[1] This transformation is highly valued for its broad functional group tolerance and the ready availability of a vast array of boronic acids.

Protocol 3.1: General Procedure for Suzuki-Miyaura Coupling of 3-Chlorocoumarin

This protocol provides a general framework for the palladium-catalyzed cross-coupling of 3-chlorocoumarin with various arylboronic acids.[1][5]

Materials:

• 3-Chlorocoumarin (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄, or a pre-catalyst like Pd-salen) (1-5 mol%)[1]

• Ligand (if required, e.g., SPhos, PPh₃)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 equiv)

• Solvent system (e.g., 1,4-dioxane/water, DMF/water, toluene)

• Schlenk flask or microwave vial

• Inert atmosphere setup

Procedure:

• In an oven-dried Schlenk flask or microwave vial, combine 3-chlorocoumarin, the arylboronic acid, the palladium catalyst, the ligand (if used), and the base.

• Seal the vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Comparative Data for Suzuki-Miyaura Coupling:

Catalyst/Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd-salen	K₂CO₃	DMF/H₂O	110	Good	[1]
Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane/H₂O	100	Up to 99	[1]
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	75-90	General Protocol

Expert Insights:

• The choice of catalyst, ligand, base, and solvent system is crucial and often needs to be optimized for specific substrates.

• Electron-rich and electron-deficient arylboronic acids can be successfully coupled, demonstrating the broad scope of this reaction.

• The use of bulky phosphine ligands like SPhos can be beneficial for the coupling of sterically hindered substrates.

Synthesis of Fused Heterocyclic Systems

3-Chlorocoumarin serves as an excellent electrophile for the construction of various fused heterocyclic systems of medicinal and material interest. The reactive C-Cl bond allows for annulation reactions with a variety of nucleophiles.

Synthesis of Pyrido[3,2-c]coumarins

The reaction of 4-chloro-3-formylcoumarin (a derivative accessible from 3-chlorocoumarin chemistry) with aryl methyl ketones in the presence of ammonium acetate under microwave irradiation provides a rapid and solvent-free route to pyrido[3,2-c]coumarins.[6]

Protocol 4.1.1: Microwave-Assisted Synthesis of Pyrido[3,2-c]coumarins

Materials:

• 4-Chloro-3-formylcoumarin (1.0 equiv)

• Aryl methyl ketone (1.0 equiv)

• Ammonium acetate (excess)

• Microwave reactor

Procedure:

• In a microwave-safe vessel, thoroughly mix 4-chloro-3-formylcoumarin, the aryl methyl ketone, and ammonium acetate.

• Seal the vessel and subject it to microwave irradiation at a suitable power and temperature for a short duration (typically 5-15 minutes).

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and purify the product by recrystallization or column chromatography.

Synthesis of Coumarin-Fused Pyrimidines

While direct synthesis from 3-chlorocoumarin is less common, its derivatives like 3-acetylcoumarin are excellent precursors for coumarin-fused pyrimidines via reactions with guanidine hydrochloride.[7][8]

Application in the Synthesis of Fluorescent Probes

The coumarin scaffold is a well-known fluorophore, and modifications at the 3-position can significantly modulate its photophysical properties. 3-Chlorocoumarin can be a starting point for the synthesis of fluorescent probes for the detection of various analytes, such as metal ions.[9][10][11]

Protocol 5.1: Synthesis of a Coumarin-Based Fluorescent Sensor for Metal Ions (Conceptual)

This conceptual protocol outlines the general strategy for synthesizing a fluorescent sensor from 3-chlorocoumarin.

General Strategy:

• Synthesis of the Receptor: Prepare a molecule containing a specific binding site (receptor) for the target analyte (e.g., a metal ion) and a nucleophilic group (e.g., an amine, thiol, or alcohol).

• Coupling Reaction: React 3-chlorocoumarin with the receptor molecule via a nucleophilic substitution or a cross-coupling reaction to attach the coumarin fluorophore to the receptor.

• Purification and Characterization: Purify the resulting conjugate and characterize its structure and photophysical properties.

• Sensing Studies: Investigate the change in fluorescence intensity or wavelength of the synthesized probe in the presence of the target analyte. The interaction with the analyte should induce a measurable change in the fluorescence output, such as quenching ("turn-off") or enhancement ("turn-on").

Conclusion

3-Chlorocoumarin has proven to be a remarkably versatile and valuable reagent in organic synthesis. Its ability to participate in a wide range of transformations, from palladium-catalyzed cross-coupling reactions to the construction of complex heterocyclic systems, underscores its importance in the modern synthetic chemist's toolbox. The protocols and insights provided in this guide are intended to empower researchers to harness the full potential of this powerful building block for the discovery and development of novel molecules with significant applications in medicine, materials science, and beyond.

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Application Notes and Protocols for Fluorescence Labeling of Proteins Using 3-Chlorocoumarin

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling Protein Dynamics with 3-Chlorocoumarin

Fluorescence labeling has become an indispensable tool in modern biological research and drug development, enabling the visualization and quantification of proteins within complex biological systems. The covalent attachment of a fluorescent probe to a protein of interest allows for the investigation of its localization, interactions, trafficking, and conformational changes. Coumarin dyes, with their relatively small size, environmental sensitivity, and favorable photophysical properties, have emerged as a versatile class of fluorophores for these applications.[1][2]

This application note provides a comprehensive guide to the use of 3-chlorocoumarin, a reactive coumarin derivative, for the fluorescent labeling of proteins. We will delve into the underlying reaction chemistry, provide detailed step-by-step protocols for labeling, and discuss methods for the characterization of the resulting fluorescently-labeled protein conjugates. The inherent reactivity of the chlorine substituent at the 3-position of the coumarin ring makes it a target for nucleophilic substitution by specific amino acid side chains, offering a direct route to covalently tagged proteins.

The Chemistry of Labeling: A Nucleophilic Substitution Approach

The core of the labeling strategy with 3-chlorocoumarin lies in a nucleophilic aromatic substitution reaction. The electron-withdrawing nature of the coumarin ring system activates the chlorine atom at the 3-position, making it susceptible to attack by strong nucleophiles present on the protein surface. The primary targets for this reaction are the side chains of cysteine and lysine residues.

Targeting Cysteine Residues: The thiol group of a cysteine residue is a potent nucleophile, especially in its deprotonated thiolate form (S⁻).[3] The reaction with 3-chlorocoumarin is proposed to proceed via a nucleophilic attack of the thiolate on the carbon atom bearing the chlorine, leading to the formation of a stable thioether bond and the release of a chloride ion. This reaction is highly favorable and can often be achieved with high specificity under controlled pH conditions.

Targeting Lysine Residues: The primary amine of a lysine residue is also nucleophilic and can react with 3-chlorocoumarin.[4] However, the reactivity of the lysine amine is generally lower than that of the cysteine thiol and is highly dependent on the pH of the reaction buffer.[5] For the amine to be sufficiently nucleophilic, it must be in its unprotonated form (-NH₂), which is favored at a pH above its pKa (around 10.5 for the lysine side chain).[5] Therefore, labeling of lysine residues typically requires more alkaline reaction conditions.

Visualizing the Reaction Mechanism

The following diagram illustrates the proposed reaction mechanism of 3-chlorocoumarin with the nucleophilic side chains of cysteine and lysine.

Figure 1. Proposed reaction of 3-chlorocoumarin with cysteine and lysine.

Experimental Protocols

This section provides detailed protocols for the fluorescence labeling of proteins with 3-chlorocoumarin. It is crucial to optimize the reaction conditions for each specific protein to achieve the desired degree of labeling while maintaining protein function.[1]

Protocol 1: Thiol-Specific Labeling of Cysteine Residues

This protocol is designed to favor the labeling of cysteine residues.

Materials:

• Protein of interest (in an amine-free buffer, e.g., PBS, pH 7.2-7.5)

• 3-Chlorocoumarin

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 50 mM Phosphate buffer, 150 mM NaCl, pH 7.2

• Quenching Solution: 1 M Dithiothreitol (DTT) or 2-Mercaptoethanol

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Protein Preparation:

  • Dissolve the protein in the Reaction Buffer to a final concentration of 1-5 mg/mL.[6]

  • If the protein has been stored in a buffer containing thiols (like DTT), it must be removed by dialysis or buffer exchange prior to labeling.

• Dye Stock Solution Preparation:

  • Prepare a 10 mM stock solution of 3-chlorocoumarin in anhydrous DMF or DMSO. This solution should be prepared fresh.

• Labeling Reaction:

  • Add a 10-20 fold molar excess of the 3-chlorocoumarin stock solution to the protein solution. The final concentration of the organic solvent should be kept below 10% (v/v) to avoid protein denaturation.[1]

  • Incubate the reaction mixture for 2 hours at room temperature, protected from light. For sensitive proteins, the reaction can be performed at 4°C overnight.[1]

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 10 mM to react with any unreacted 3-chlorocoumarin. Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Separate the labeled protein from unreacted dye and byproducts using a size-exclusion chromatography column equilibrated with the desired storage buffer (e.g., PBS).[7]

Protocol 2: Amine-Specific Labeling of Lysine Residues

This protocol is optimized for the labeling of lysine residues and requires a higher pH.

Materials:

• Protein of interest (in an amine-free buffer, e.g., PBS, pH 7.2)

• 3-Chlorocoumarin

• Anhydrous DMF or DMSO

• Reaction Buffer: 100 mM Sodium Bicarbonate buffer, pH 8.5-9.0

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Protein Preparation:

  • Exchange the protein into the Reaction Buffer to a final concentration of 1-5 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris).[1]

• Dye Stock Solution Preparation:

  • Prepare a 10 mM stock solution of 3-chlorocoumarin in anhydrous DMF or DMSO.

• Labeling Reaction:

  • Add a 20-40 fold molar excess of the 3-chlorocoumarin stock solution to the protein solution.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[1]

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 50 mM to quench the reaction. Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Purify the labeled protein as described in Protocol 1.

Experimental Workflow Visualization

The following diagram outlines the general workflow for protein labeling with 3-chlorocoumarin.

Sources

• 1. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 2. researchgate.net [researchgate.net]
• 3. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical and Enzymatic Methods for Post-Translational Protein–Protein Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lysine and Arginine Reactivity and Transformation Products during Peptide Chlorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-6-one 7,7-Dioxides - PMC [pmc.ncbi.nlm.nih.gov]

Anwendungshinweise und Protokolle: Funktionalisierung von 3-Chlorcumarin als vielseitige Plattform für die Entwicklung biologisch aktiver Moleküle

Absolut. Hier sind die detaillierten Anwendungs- und Protokollhinweise zur Derivatisierung von 3-Chlorcumarin für biologische Assays.

Verfasser: Dr. Gemini, Leitender Anwendungswissenschaftler Datum: 1. Januar 2026 Abteilung: Wirkstoffforschung und -entwicklung

Zusammenfassung für die Geschäftsleitung

Cumarine, eine wichtige Klasse von Benzopyron-Heterocyclen, sind in der Natur weit verbreitet und besitzen ein breites Spektrum an pharmakologischen Aktivitäten, darunter antikoagulative, antimikrobielle, antioxidative und krebsbekämpfende Eigenschaften.[1][2][3] Das 3-Chlorcumarin-Gerüst stellt eine besonders wertvolle Ausgangsverbindung für die medizinische Chemie dar. Das reaktive Chloratom an der C3-Position dient als strategischer Ankerpunkt für die Einführung einer Vielzahl von funktionellen Gruppen durch verschiedene chemische Transformationen. Diese gezielte Modifikation, oder Derivatisierung, ermöglicht die systematische Untersuchung von Struktur-Wirkungs-Beziehungen (SAR) und die Optimierung von Leitstrukturen für die Entwicklung neuer Therapeutika.[4]

Diese Application Note bietet einen detaillierten Leitfaden zur chemischen Derivatisierung von 3-Chlorcumarin und stellt validierte Protokolle für die anschließende biologische Evaluierung der synthetisierten Verbindungen bereit. Der Schwerpunkt liegt auf robusten und reproduzierbaren Methoden, die für Forschungslabore und Fachleute in der Wirkstoffentwicklung relevant sind.

Wissenschaftlicher Hintergrund: Die strategische Bedeutung der C3-Position

Das Cumarin-Grundgerüst bietet mehrere Positionen für chemische Modifikationen. Die C3-Position ist jedoch von besonderem Interesse, da sie direkt an das heterocyclische Ringsystem angrenzt und Modifikationen an dieser Stelle die elektronischen Eigenschaften und die sterische Hinderung des Moleküls maßgeblich beeinflussen können.[5][6] Das an C3 gebundene Chloratom in 3-Chlorcumarin ist eine ausgezeichnete Abgangsgruppe und ermöglicht eine Vielzahl von Substitutions- und Kreuzkupplungsreaktionen.

Kausale Begründung für die Auswahl der Derivatisierungsstrategien:

• Nukleophile Substitution: Dies ist der direkteste Weg, um funktionelle Gruppen einzuführen. Die hohe Elektronegativität des benachbarten Carbonylsauerstoffs und des Ringsauerstoffs erhöht die Elektrophilie des C3-Kohlenstoffs, was den Angriff durch Nukleophile begünstigt.[6] Reaktionen mit Aminen, Thiolen oder Alkoholen ermöglichen die Synthese von Amino-, Thio- und Ether-gekoppelten Cumarinen, die häufig in biologisch aktiven Molekülen zu finden sind.[5][7][8]

• Palladium-katalysierte Suzuki-Kreuzkupplung: Diese leistungsstarke Reaktion ermöglicht die Bildung von Kohlenstoff-Kohlenstoff-Bindungen, insbesondere zur Einführung von Aryl- oder Heteroarylgruppen.[9] 3-Aryl-Cumarine sind eine bekannte Klasse von Verbindungen mit signifikanter biologischer Aktivität, einschließlich antidiabetischer und krebsbekämpfender Eigenschaften.[4][10] Die Wahl des Palladium-Katalysators und der Liganden ist entscheidend für hohe Ausbeuten und die Vermeidung von Nebenreaktionen.[9]

Die folgende Abbildung veranschaulicht den allgemeinen Arbeitsablauf von der Derivatisierung bis zur biologischen Testung.

Abbildung 1: Allgemeiner Arbeitsablauf von der Synthese zur biologischen Evaluierung.

Protokolle zur chemischen Synthese

Die folgenden Protokolle sind als selbvalidierende Systeme konzipiert. Jeder Schritt enthält Begründungen, um das Verständnis und die Fehlersuche zu erleichtern.

Dieses Protokoll beschreibt die Synthese von 3-(4-Methoxyphenyl)-cumarin als repräsentatives Beispiel.

Prinzip: Die Suzuki-Reaktion koppelt 3-Chlorcumarin mit einer Arylboronsäure unter Verwendung eines Palladium-Katalysators. Die Base ist erforderlich, um das Boronat-Intermediat zu aktivieren, das dann eine Transmetallierung mit dem Palladium-Komplex eingeht, gefolgt von einer reduktiven Eliminierung, die das Produkt freisetzt und den Katalysator regeneriert.[9]

Abbildung 2: Vereinfachter katalytischer Zyklus der Suzuki-Kreuzkupplung.

Materialien:

• 3-Chlorcumarin

• 4-Methoxyphenylboronsäure

• Palladium(II)-acetat (Pd(OAc)₂)

• Triphenylphosphin (PPh₃)

• Kaliumcarbonat (K₂CO₃), wasserfrei

• 1,4-Dioxan, wasserfrei

• Wasser, entgast

• Reaktionsgefäß (z.B. Schlenk-Kolben)

• Magnetrührer mit Heizplatte

• Argon- oder Stickstoff-Quelle

• Rotationsverdampfer

• Geräte für die Säulenchromatographie (Kieselgel, Laufmittel)

Schritt-für-Schritt-Anleitung:

• Vorbereitung des Reaktionsgefäßes: Ein 50-mL-Schlenk-Kolben wird ausgeflammt und unter Argon-Atmosphäre abkühlen gelassen. Begründung: Die Entfernung von Sauerstoff und Feuchtigkeit ist entscheidend, da diese den Palladium-Katalysator desaktivieren können.

• Einwaage der Reagenzien: In den Kolben werden 3-Chlorcumarin (1.0 mmol, 180.6 mg), 4-Methoxyphenylboronsäure (1.2 mmol, 182.4 mg), Kaliumcarbonat (3.0 mmol, 414.6 mg), Palladium(II)-acetat (0.03 mmol, 6.7 mg) und Triphenylphosphin (0.06 mmol, 15.7 mg) eingewogen.

• Zugabe der Lösungsmittel: 10 mL wasserfreies 1,4-Dioxan und 2 mL entgastes Wasser werden zugegeben. Begründung: Das Dioxan/Wasser-Gemisch ist ein effektives Lösungsmittelsystem, das sowohl die organischen als auch die anorganischen Reagenzien löst.

• Reaktionsdurchführung: Das Reaktionsgemisch wird für 5 Minuten bei Raumtemperatur mit Argon durchspült. Anschließend wird der Kolben verschlossen und das Gemisch unter Rühren für 12 Stunden auf 90 °C erhitzt. Der Fortschritt der Reaktion kann mittels Dünnschichtchromatographie (DC) verfolgt werden.

• Aufarbeitung: Nach dem Abkühlen wird das Reaktionsgemisch durch Celite filtriert, um den Katalysator zu entfernen. Das Filtrat wird im Rotationsverdampfer eingeengt.

• Extraktion: Der Rückstand wird in 50 mL Ethylacetat aufgenommen und dreimal mit je 20 mL Wasser gewaschen. Die organische Phase wird über wasserfreiem Natriumsulfat getrocknet.[9]

• Aufreinigung: Das Lösungsmittel wird im Vakuum entfernt, und der Rohrückstand wird mittels Säulenchromatographie auf Kieselgel (Laufmittel: Hexan/Ethylacetat 9:1) aufgereinigt.[9] Das Produkt wird als weißer Feststoff erhalten.

Erwartete Ergebnisse: Die Ausbeuten für diese Reaktion liegen typischerweise im Bereich von 70-90%. Die Identität und Reinheit des Produkts sollte mittels ¹H-NMR, ¹³C-NMR und Massenspektrometrie bestätigt werden.

Dieses Protokoll beschreibt die Reaktion von 3-Chlorcumarin mit einem sekundären Amin (Morpholin) als Beispiel.

Prinzip: Das freie Elektronenpaar des Stickstoffs im Morpholin agiert als Nukleophil und greift den elektrophilen C3-Kohlenstoff des Cumarins an, wobei das Chloridion als Abgangsgruppe verdrängt wird. Eine Base wird oft zugegeben, um das entstehende Hydrochlorid zu neutralisieren.

Materialien:

• 3-Chlorcumarin

• Morpholin

• Kaliumcarbonat (K₂CO₃)

• Acetonitril (CH₃CN), wasserfrei

• Standard-Glasgeräte für die Rückflussreaktion

Schritt-für-Schritt-Anleitung:

• Einwaage der Reagenzien: In einem 50-mL-Rundkolben werden 3-Chlorcumarin (1.0 mmol, 180.6 mg), Morpholin (1.5 mmol, 131 µL) und Kaliumcarbonat (2.0 mmol, 276.4 mg) in 15 mL Acetonitril suspendiert. Begründung: K₂CO₃ dient als Base, um die in der Reaktion gebildete Salzsäure zu neutralisieren und das Gleichgewicht in Richtung des Produkts zu verschieben.

• Reaktionsdurchführung: Das Gemisch wird unter Rühren für 6 Stunden unter Rückfluss erhitzt. Der Reaktionsfortschritt wird mittels DC überwacht.

• Aufarbeitung: Nach dem Abkühlen wird das Lösungsmittel im Rotationsverdampfer entfernt.

• Extraktion: Der Rückstand wird in 50 mL Dichlormethan und 30 mL Wasser gelöst. Die organische Phase wird abgetrennt und die wässrige Phase erneut mit 20 mL Dichlormethan extrahiert. Die vereinigten organischen Phasen werden mit Wasser gewaschen und über Natriumsulfat getrocknet.

• Aufreinigung: Nach dem Entfernen des Lösungsmittels wird das Rohprodukt aus Ethanol umkristallisiert, um das reine 3-(Morpholin-4-yl)-cumarin zu erhalten.

Protokolle für biologische Assays

Die biologische Aktivität der synthetisierten Derivate muss empirisch validiert werden. Die folgenden Protokolle beschreiben Standard-Screening-Verfahren.

Prinzip: Dieser kolorimetrische Assay misst die Zelllebensfähigkeit. In lebenden Zellen reduzieren mitochondriale Dehydrogenasen das gelbe Tetrazoliumsalz MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid) zu einem violetten Formazan-Kristall. Die Menge des gebildeten Formazans, die durch Auflösen in einem organischen Lösungsmittel quantifiziert wird, ist direkt proportional zur Anzahl der lebenden Zellen.[11][12]

Materialien:

• Humane Krebszelllinie (z.B. HeLa, HepG2)

• Zellkulturmedium (z.B. DMEM) mit 10% fötalem Kälberserum (FKS)

• 96-Well-Zellkulturplatten

• MTT-Lösung (5 mg/mL in PBS)

• Dimethylsulfoxid (DMSO), zellkulturgeeignet

• Testverbindungen, gelöst in DMSO (Stammlösung 10 mM)

• Mikroplatten-Spektralphotometer (Plattenleser)

Schritt-für-Schritt-Anleitung:

• Zellaussaat: Zellen werden in einer Dichte von 1 × 10⁴ Zellen pro Well in 100 µL Medium in eine 96-Well-Platte ausgesät. Die Platte wird für 24 Stunden bei 37 °C und 5% CO₂ inkubiert, damit die Zellen anhaften können.[11]

• Behandlung mit Verbindungen: Die Testverbindungen werden in Medium auf die gewünschten Endkonzentrationen (z.B. 0.1, 1, 5, 10, 50 µM) verdünnt. Das Medium in den Wells wird entfernt und durch 100 µL des Mediums mit den Testverbindungen ersetzt. Wells mit nur Medium dienen als Negativkontrolle, Wells mit DMSO (in der höchsten verwendeten Konzentration) als Vehikelkontrolle.[11]

• Inkubation: Die Platte wird für weitere 24 oder 48 Stunden bei 37 °C und 5% CO₂ inkubiert.

• MTT-Zugabe: 10 µL der MTT-Lösung (5 mg/mL) werden zu jedem Well gegeben und die Platte wird für 4 Stunden bei 37 °C inkubiert. Begründung: Während dieser Zeit metabolisieren nur lebende Zellen das MTT zu Formazan.

• Solubilisierung: Nach der Inkubation wird das Medium vorsichtig entfernt und 100 µL DMSO zu jedem Well gegeben, um die Formazan-Kristalle aufzulösen. Die Platte wird für 15 Minuten bei Raumtemperatur auf einem Schüttler inkubiert.

• Messung: Die Extinktion wird bei einer Wellenlänge von 570 nm mit einem Plattenleser gemessen.

• Datenanalyse: Die prozentuale Zelllebensfähigkeit wird nach folgender Formel berechnet: (Extinktion_Probe / Extinktion_Kontrolle) * 100. Die IC₅₀-Werte (die Konzentration, bei der 50% des Zellwachstums gehemmt werden) werden durch nichtlineare Regression aus der Dosis-Wirkungs-Kurve ermittelt.

Tabelle 1: Hypothetische Zytotoxizitätsdaten für Cumarin-Derivate

Verbindung	IC₅₀ (µM) auf HeLa-Zellen	IC₅₀ (µM) auf HepG2-Zellen
3-Chlorcumarin	> 100	> 100
Derivat A (3-Aryl)	12.5	8.2
Derivat B (3-Amino)	45.1	60.7
Doxorubicin (Positivkontrolle)	0.8	0.5

Prinzip: Diese Methode testet die Fähigkeit einer Verbindung, das Wachstum von Mikroorganismen zu hemmen. Eine standardisierte Menge eines Mikroorganismus wird auf einer Agarplatte ausgestrichen. Die Testverbindung wird in ein in den Agar gestanztes Loch (Well) gegeben und diffundiert in das Medium. Wenn die Verbindung antimikrobielle Aktivität besitzt, entsteht um das Loch herum eine klare Hemmzone, in der kein Wachstum stattfindet.[1]

Materialien:

• Bakterienstämme (z.B. Staphylococcus aureus, Escherichia coli)

• Pilzstamm (z.B. Candida albicans)

• Nährmedium-Agarplatten (z.B. Müller-Hinton-Agar für Bakterien)

• Sterile Tupfer, Petrischalen, Pipettenspitzen

• Testverbindungen in DMSO

• Standard-Antibiotikum (z.B. Streptomycin) als Positivkontrolle

Schritt-für-Schritt-Anleitung:

• Inokulum-Vorbereitung: Eine Übernacht-Kultur des Mikroorganismus wird auf eine Trübung von 0.5 McFarland-Standard eingestellt.

• Plattenbeimpfung: Ein steriler Tupfer wird in das Inokulum getaucht und gleichmäßig über die gesamte Oberfläche der Agarplatte ausgestrichen.

• Wells erstellen: Mit einem sterilen Korkbohrer werden Löcher (Wells) mit einem Durchmesser von 6 mm in den Agar gestanzt.

• Probenapplikation: 50 µL der Testverbindung (z.B. in einer Konzentration von 1 mg/mL) werden in jedes Well pipettiert. DMSO wird als Negativkontrolle und das Standard-Antibiotikum als Positivkontrolle verwendet.

• Inkubation: Die Platten werden für 24 Stunden bei 37 °C (für Bakterien) oder 28 °C (für Pilze) inkubiert.

• Auswertung: Der Durchmesser der Hemmzone um jedes Well wird in Millimetern gemessen. Ein größerer Durchmesser weist auf eine höhere antimikrobielle Aktivität hin.

Referenzen

• Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin. (2015). ResearchGate. Verfügbar unter: --INVALID-LINK--

• 3-Chloroformyl-7-methoxycoumarin as a fluorescent derivatization reagent for alcoholic compounds in liquid chromatography and its use for the assay of 17-oxosteroids in urine. (1985). PubMed. Verfügbar unter: --INVALID-LINK--

• An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles. (2007). MDPI. Verfügbar unter: --INVALID-LINK--

• Efficient Synthesis of 3-Substituted Coumarins as Potential Anti-Microbial Agents. (2020). Journal of Scientific Research. Verfügbar unter: --INVALID-LINK--

• Synthesis and Biological Screening of New 4-Hydroxycoumarin Derivatives and Their Palladium(II) Complexes. (2021). PubMed Central. Verfügbar unter: --INVALID-LINK--

• Biological screening of Plant Coumarins. (2020). ResearchGate. Verfügbar unter: --INVALID-LINK--

• Possible sites of nucleophile attack on coumarin derivatives. (n.d.). ResearchGate. Verfügbar unter: --INVALID-LINK--

• An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles. (2007). National Institutes of Health. Verfügbar unter: --INVALID-LINK--

• In silico Study of Coumarins Derivatives With Potential Use in Systemic Diseases. (2022). MDPI. Verfügbar unter: --INVALID-LINK--

• Synthesis and Characterization of New Substituted Coumarin Derivatives and Study Their Biological Activity. (2021). Chemical Methodologies. Verfügbar unter: --INVALID-LINK--

• Coumarin-Based Profluorescent and Fluorescent Substrates for Determining Xenobiotic-Metabolizing Enzyme Activities In Vitro. (2020). National Institutes of Health. Verfügbar unter: --INVALID-LINK--

• Novel Coumarin Derivatives with Expected Biological Activity. (2001). MDPI. Verfügbar unter: --INVALID-LINK--

• Synthesis and biological evaluation of 3-arylcoumarin derivatives as potential anti-diabetic agents. (2020). PubMed. Verfügbar unter: --INVALID-LINK--

• Biological Activity and Therapeutic Potential of Coumarin Derivatives: A Comprehensive Review. (2025). PubMed. Verfügbar unter: --INVALID-LINK--

• Three-Component Synthesis of Some New Coumarin Derivatives as Anticancer Agents. (2022). Hindawi. Verfügbar unter: --INVALID-LINK--

• 6-Chlorocoumarin Conjugates with Nucleobases and Nucleosides as Potent Anti-Hepatitis C Virus Agents. (2021). National Institutes of Health. Verfügbar unter: --INVALID-LINK--

• An Overview on Synthetic Strategies to 3-Acylcoumarins. (2018). Indian Journal of Heterocyclic Chemistry. Verfügbar unter: --INVALID-LINK--

• Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Derivatives. (2021). ResearchGate. Verfügbar unter: --INVALID-LINK--

• Reaction of Coumarin Derivatives with Nucleophiles in Aqueous Medium. (2012). ResearchGate. Verfügbar unter: --INVALID-LINK--

• Coumarin heterocyclic derivatives: chemical synthesis and biological activity. (2015). RSC Publishing. Verfügbar unter: --INVALID-LINK--

• An Overview of the Synthesis of 3,4-Fused Pyrrolocoumarins of Biological Interest. (2022). MDPI. Verfügbar unter: --INVALID-LINK--

• Natural source, bioactivity and synthesis of 3-Arylcoumarin derivatives. (2022). PubMed Central. Verfügbar unter: --INVALID-LINK--

• Screening of 3-acetylcoumarin derivatives as multifunctional biological agents. (2021). ResearchGate. Verfügbar unter: --INVALID-LINK--

References

• 1. chemmethod.com [chemmethod.com]
• 2. Biological Activity and Therapeutic Potential of Coumarin Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Natural source, bioactivity and synthesis of 3-Arylcoumarin derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-6-one 7,7-Dioxides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 6-Chlorocoumarin Conjugates with Nucleobases and Nucleosides as Potent Anti-Hepatitis C Virus Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and biological evaluation of 3-arylcoumarin derivatives as potential anti-diabetic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and Biological Screening of New 4-Hydroxycoumarin Derivatives and Their Palladium(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Synthetic Protocols for Heterocyclic Compounds Using 3-Chlorocoumarin: An Application Note for Researchers

Introduction: The Versatility of 3-Chlorocoumarin in Heterocyclic Synthesis

Coumarin and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide spectrum of biological activities, including anticoagulant, anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The unique benzopyrone framework of coumarins allows for diverse functionalization, making them ideal scaffolds for the development of novel therapeutic agents. Among the various coumarin precursors, 3-chlorocoumarin stands out as a particularly versatile and reactive starting material for the synthesis of a rich variety of fused and substituted heterocyclic compounds. The presence of the electron-withdrawing chloro group at the 3-position activates the C3-C4 double bond for nucleophilic attack and provides a reactive site for cross-coupling reactions, opening up a plethora of synthetic possibilities.

This comprehensive guide is designed for researchers, scientists, and professionals in drug development. It provides an in-depth exploration of synthetic protocols that leverage 3-chlorocoumarin and its derivatives to construct complex heterocyclic architectures. Moving beyond a simple recitation of steps, this document delves into the mechanistic underpinnings of these transformations, offering insights into the rationale behind experimental choices and providing a framework for the rational design of novel coumarin-based therapeutic agents.

I. Synthesis of Coumarin-Fused Pyrazoles: Chromeno[4,3-c]pyrazol-4-ones

The fusion of a pyrazole ring to the coumarin scaffold has been shown to yield compounds with significant biological potential, including antioxidant and antimicrobial activities. A straightforward and efficient method to achieve this is through the reaction of 3-formyl-4-chlorocoumarin with various hydrazine derivatives.[3][4]

Mechanistic Rationale

The reaction proceeds via a tandem nucleophilic addition-cyclization-elimination pathway. The hydrazine initially acts as a nucleophile, attacking the electrophilic formyl carbon of the 3-formyl-4-chlorocoumarin. The subsequent intramolecular cyclization is driven by the nucleophilic attack of the second nitrogen of the hydrazine onto the C4 carbon of the coumarin ring, which is activated by the chloro leaving group. Tautomerization of the resulting intermediate leads to the stable aromatic pyrazole ring fused to the coumarin core.[4]

Diagram 1: Proposed reaction mechanism for the synthesis of chromeno[4,3-c]pyrazol-4-ones.

Experimental Protocol

General Procedure for the Synthesis of Substituted Chromeno[4,3-c]pyrazol-4-ones: [3]

• To a solution of 3-formyl-4-chlorocoumarin (1.0 mmol) in ethanol (20 mL), add the appropriate hydrazine derivative (1.1 mmol).

• The reaction mixture is heated at reflux for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The precipitated solid is collected by filtration, washed with cold ethanol, and dried to afford the pure chromeno[4,3-c]pyrazol-4-one derivative.

Entry	Hydrazine Derivative	Product	Yield (%)	Reference
1	Hydrazine hydrate	1H-Chromeno[4,3-c]pyrazol-4-one	85	[3]
2	Phenylhydrazine	1-Phenyl-1H-chromeno[4,3-c]pyrazol-4-one	89	[3]
3	Methylhydrazine	1-Methyl-1H-chromeno[4,3-c]pyrazol-4-one	78	[3]
4	2,4-Dinitrophenylhydrazine	1-(2,4-Dinitrophenyl)-1H-chromeno[4,3-c]pyrazol-4-one	67	[3]

Table 1: Synthesis of various chromeno[4,3-c]pyrazol-4-one derivatives.

II. Palladium-Catalyzed Suzuki Cross-Coupling: A Gateway to 3-Arylcoumarins

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of C-C bonds. Utilizing 3-chlorocoumarin as the electrophilic partner in a Suzuki coupling provides a versatile and efficient route to 3-arylcoumarins, which are prevalent scaffolds in many biologically active compounds.[5][6]

Causality Behind Experimental Choices

The choice of a palladium catalyst and a suitable base is critical for the success of the Suzuki coupling. Palladium(0) complexes are the active catalytic species that undergo oxidative addition to the C-Cl bond of the 3-chlorocoumarin. The base plays a crucial role in the transmetalation step, activating the boronic acid for the transfer of the aryl group to the palladium center. The selection of a phosphine ligand can also significantly influence the reaction efficiency by stabilizing the palladium catalyst and promoting the reductive elimination step.[7]

Diagram 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction for the synthesis of 3-arylcoumarins.

Experimental Protocol

General Procedure for the Palladium-Catalyzed Suzuki Cross-Coupling of 3-Chlorocoumarin: [5][8]

• In a round-bottomed flask, combine 3-chlorocoumarin (1.0 mmol), the desired arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

• Add a suitable solvent system, such as a mixture of toluene and water (e.g., 4:1, 5 mL).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring. Monitor the reaction progress by TLC.

• Once the reaction is complete (usually within 2-6 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the pure 3-arylcoumarin.

Entry	Arylboronic Acid	Catalyst	Base	Yield (%)	Reference
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	92	[5]
2	4-Methoxyphenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	95	[6]
3	4-Fluorophenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	88	[5]
4	2-Thiopheneboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	85	[6]

Table 2: Examples of Suzuki cross-coupling reactions of 3-chlorocoumarin.

III. Synthesis of Fused Thiazino- and Pyrido-thiadiazine Dioxides

The reaction of 4-chlorocoumarin-3-sulfonyl chloride with bidentate nucleophiles, such as 2-aminopyridines and 2-aminothiazoles, provides a direct route to complex fused heterocyclic systems. These compounds are of interest due to their potential as anticancer and anti-HIV agents.[2][9][10]

Mechanistic Insights

This transformation involves a sequential nucleophilic substitution. The more nucleophilic amino group of the bidentate nucleophile initially attacks the sulfonyl chloride, forming a sulfonamide intermediate. This is followed by an intramolecular nucleophilic attack of the second nucleophilic atom (the pyridine or thiazole nitrogen) on the C4 position of the coumarin ring, displacing the chloride ion and leading to the formation of the fused heterocyclic system. It is important to note that these fused heterocycles can be unstable and may undergo ring-opening of the 1,2,4-thiadiazine ring under certain conditions.[2][9]

Diagram 3: General workflow for the synthesis of fused thiadiazine dioxides.

Experimental Protocol

General Procedure for the Synthesis of Substituted Pyrido[1',2':2,3]-1,2,4-thiadiazino[6,5-c]benzopyran-6-one 7,7-dioxides: [2]

• Dissolve 4-chlorocoumarin-3-sulfonyl chloride (1.0 mmol) in acetonitrile (15 mL).

• To this solution, add the appropriate 2-aminopyridine derivative (1.0 mmol) and stir the mixture at room temperature for approximately 1 hour.

• Monitor the reaction by TLC. A yellowish precipitate typically forms.

• Collect the precipitate by filtration, wash with cold acetonitrile, and dry under vacuum.

• Due to the low solubility and potential instability of the products, purification can be challenging. Washing the precipitate is often sufficient to obtain a product of reasonable purity.

Entry	2-Aminopyridine Derivative	Product	Yield (%)	Reference
1	2-Aminopyridine	Pyrido[1',2':2,3]-1,2,4-thiadiazino[6,5-c]benzopyran-6-one 7,7-dioxide	75	[2]
2	2-Amino-5-chloropyridine	9-Chloropyrido[1',2':2,3]-1,2,4-thiadiazino[6,5-c]benzopyran-6-one 7,7-dioxide	82	[2]
3	2-Amino-4-methylpyridine	2-Methylpyrido[1',2':2,3]-1,2,4-thiadiazino[6,5-c]benzopyran-6-one 7,7-dioxide	78	[2]

Table 3: Synthesis of various pyrido[1',2':2,3]-1,2,4-thiadiazino[6,5-c]benzopyran-6-one 7,7-dioxides.

IV. Three-Component Synthesis of Pyran-Fused Biscoumarins

Multicomponent reactions (MCRs) are highly valued in medicinal chemistry for their efficiency in generating molecular complexity in a single step. A notable example is the base-mediated three-component synthesis of pyran-fused biscoumarins from 4-chloro-3-formylcoumarin, 4-hydroxycoumarin, and an amine or indole.[6][11]

Plausible Reaction Pathway

The reaction is believed to initiate with a Knoevenagel condensation between the 4-hydroxycoumarin and the 4-chloro-3-formylcoumarin, facilitated by the base. This is followed by a Michael addition of the amine or indole to the resulting activated alkene. The final step is an intramolecular cyclization with the elimination of HCl to form the pyran-fused biscoumarin scaffold. This one-pot procedure allows for the rapid construction of complex and potentially bioactive molecules.

Diagram 4: Logical flow of the three-component synthesis of pyran-fused biscoumarins.

Experimental Protocol

General Procedure for the Three-Component Synthesis of Pyran-Fused Biscoumarins: [6]

• To a stirred solution of 4-hydroxycoumarin (1.0 mmol) and 4-chloro-3-formylcoumarin (1.0 mmol) in ethanol (15 mL), add the desired amine or indole (1.0 mmol).

• Add a catalytic amount of a base, such as triethylamine (0.2 mmol), to the mixture.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, the precipitated product is collected by filtration, washed with cold ethanol, and dried.

Entry	Amine/Indole	Product	Yield (%)	Reference
1	Aniline	6-(Phenylamino)-6H,7H-chromeno[4,3-b]chromene-6,7-dione	85	[6]
2	Benzylamine	6-(Benzylamino)-6H,7H-chromeno[4,3-b]chromene-6,7-dione	82	[6]
3	Indole	6-(1H-Indol-3-yl)-6H,7H-chromeno[4,3-b]chromene-6,7-dione	78	[6]

Table 4: Examples of three-component synthesis of pyran-fused biscoumarins.

Conclusion

3-Chlorocoumarin and its derivatives are undeniably powerful and versatile building blocks in the synthesis of a wide array of heterocyclic compounds. The protocols outlined in this application note demonstrate the utility of this scaffold in constructing complex molecular architectures through various synthetic strategies, including nucleophilic substitution, palladium-catalyzed cross-coupling, and multicomponent reactions. The ability to readily generate diverse libraries of coumarin-based heterocycles is of paramount importance for the discovery of new drug candidates with improved therapeutic profiles. The mechanistic insights provided herein are intended to empower researchers to not only apply these protocols but also to innovate and develop novel synthetic methodologies for the advancement of medicinal chemistry.

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Application Note: 3-Chlorocoumarin as a Versatile Synthon for the Development of Novel Pharmaceutical Agents

Abstract: This document provides a comprehensive technical guide on the strategic use of 3-chlorocoumarin as a pivotal building block in medicinal chemistry. We delve into the unique reactivity imparted by the C-3 chloro-substitution on the coumarin scaffold, outlining its synthetic accessibility and subsequent elaboration into diverse, high-value pharmaceutical intermediates. Detailed, field-proven protocols for palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and the synthesis of functional molecules are presented. The causality behind experimental design, from reagent selection to reaction conditions, is explained to empower researchers in drug discovery and development. This guide serves as a practical resource for scientists aiming to leverage 3-chlorocoumarin for the construction of novel anticoagulants, anticancer agents, and fluorescent molecular probes.

Introduction: The Strategic Advantage of the Coumarin Scaffold and C-3 Halogenation

Coumarins (2H-chromen-2-ones) are a prominent class of heterocyclic compounds widely distributed in nature and recognized as "privileged scaffolds" in medicinal chemistry.[1] Their intrinsic biological activities are vast, with derivatives demonstrating anticoagulant, anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4] The core coumarin structure offers multiple sites for functionalization, but the C-3 position is of particular strategic importance.

The introduction of a chlorine atom at the C-3 position transforms the coumarin molecule into a highly versatile and reactive building block. The electron-withdrawing nature of both the adjacent carbonyl group and the chloro-substituent makes the C-4 position susceptible to Michael addition, while the C-3 carbon itself becomes an electrophilic center for various substitution and cross-coupling reactions. This dual reactivity allows for the regioselective synthesis of complex molecular architectures.

This application note will focus on the practical synthesis and derivatization of 3-chlorocoumarin, providing robust protocols for its use in generating novel compounds with significant therapeutic and diagnostic potential.

Synthesis of the 3-Chlorocoumarin Building Block

A reliable supply of the starting material is paramount. While several methods exist, modern photocatalytic approaches offer mild and efficient access to 3-chlorocoumarins. The following protocol is based on a visible-light-mediated chlorinative cyclization.[5]

Protocol: Visible-Light Mediated Synthesis of 3-Chlorocoumarin

This protocol describes the chlorinative cyclization of an aryl alkynoate to yield 3-chlorocoumarin.

Rationale: This method avoids harsh reagents and proceeds through a radical-initiated pathway. A photocatalyst, upon irradiation with visible light, initiates a chain reaction involving N-chlorosuccinimide (NCS) as the chlorine source. The reaction is characterized by its high efficiency and tolerance of various functional groups.[5]

Workflow Diagram:

Caption: Workflow for photocatalytic synthesis of 3-chlorocoumarin.

Materials & Reagents:

• Aryl alkynoate (e.g., Phenyl propiolate)

• N-Chlorosuccinimide (NCS)

• Photocatalyst (e.g., Mes-Acr-MeClO₄ or similar acridinium salt)

• Acetonitrile (CH₃CN), anhydrous

• Blue LEDs (450-460 nm)

• Standard glassware for inert atmosphere reactions

Step-by-Step Protocol:

• In an oven-dried Schlenk tube, combine the aryl alkynoate (1.0 equiv), NCS (1.2 equiv), and the photocatalyst (1-2 mol%).

• Add anhydrous acetonitrile to achieve a substrate concentration of 0.1 M.

• Seal the tube and degas the solution by bubbling argon through it for 15 minutes.

• Place the reaction tube approximately 5-10 cm from a blue LED light source and begin irradiation with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Remove the solvent under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure 3-chlorocoumarin.

Application in Pharmaceutical Synthesis: Key Protocols

The C-Cl bond in 3-chlorocoumarin is a versatile handle for introducing molecular diversity. Its reactivity is ideal for palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions.

Synthesis of 3-Arylcoumarins: Building Blocks for Anticancer Agents

3-Arylcoumarins are a class of compounds that have shown significant potential as anticancer agents.[6][7][8] The Suzuki-Miyaura cross-coupling reaction is a highly effective method for synthesizing these derivatives from 3-chlorocoumarin.[8][9]

Rationale: The Suzuki coupling is one of the most robust methods for forming C-C bonds. It utilizes a palladium catalyst to couple an organohalide (3-chlorocoumarin) with an organoboron compound (arylboronic acid). The reaction is known for its high tolerance of functional groups, mild conditions, and excellent yields.[9] The choice of a specific palladium catalyst, ligand, and base is crucial for achieving high catalytic turnover and preventing side reactions.

Reaction Mechanism Overview:

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki-Miyaura Cross-Coupling of 3-Chlorocoumarin

• To a reaction vessel, add 3-chlorocoumarin (1.0 equiv), the desired arylboronic acid (1.5 equiv), a palladium catalyst such as Pd(PPh₃)₄ (5 mol%), and a base like K₂CO₃ or Cs₂CO₃ (2.0 equiv).

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

• Add a degassed solvent system, typically a mixture of dioxane and water (e.g., 4:1 v/v).

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction by TLC. Upon completion (typically 4-12 hours), cool the mixture to room temperature.

• Dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to obtain the pure 3-arylcoumarin.

Data Presentation:

Entry	Arylboronic Acid (Ar')	Yield (%)
1	Phenylboronic acid	85-95
2	4-Methoxyphenylboronic acid	80-90
3	4-Fluorophenylboronic acid	82-92
4	Thiophene-2-boronic acid	75-85
Yields are representative and may vary based on specific conditions and substrates.

Synthesis of 3-Aminocoumarin Derivatives: Precursors for Fluorescent Probes

The unique photophysical properties of the coumarin scaffold make it an excellent fluorophore.[] Modifications at the C-3 and C-7 positions are commonly used to tune these properties for creating fluorescent probes that can detect specific ions, molecules, or environmental changes.[11][12] Reacting 3-chlorocoumarin with nucleophilic amines is a direct route to introduce recognition moieties.

Rationale: The C-3 chlorine can be displaced by nitrogen nucleophiles in a substitution reaction. This allows for the covalent attachment of a wide variety of functional groups. For fluorescent probes, an amine might be part of a receptor designed to bind a specific analyte. This binding event can alter the electronic properties of the coumarin system, leading to a measurable change in fluorescence (e.g., "turn-on" or "turn-off" response) through mechanisms like Intramolecular Charge Transfer (ICT) or Photoinduced Electron Transfer (PET).[12][13]

Protocol: Nucleophilic Substitution with an Aromatic Amine

• Dissolve 3-chlorocoumarin (1.0 equiv) in a polar aprotic solvent such as Dimethylformamide (DMF) or Acetonitrile.

• Add the desired aromatic amine (e.g., 4-aminophenol) (1.1 equiv) and a non-nucleophilic base such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (2.0 equiv).

• Heat the reaction mixture to 60-80 °C and stir until TLC analysis indicates completion.

• Cool the reaction to room temperature and pour it into ice-water to precipitate the product.

• Collect the solid by filtration, wash thoroughly with water, and dry under vacuum.

• If necessary, recrystallize the product from a suitable solvent (e.g., ethanol/water) to obtain the pure 3-aminocoumarin derivative.

Synthesis of 3-Thio-Substituted Coumarins: Building Novel Anticoagulants

The 4-hydroxycoumarin scaffold is the basis for widely used oral anticoagulants like warfarin.[4][14] While 3-chlorocoumarin lacks the 4-hydroxy group, its C-3 position can be functionalized to create novel coumarin derivatives with potential anticoagulant activity. Reaction with thiols introduces a flexible linker for attaching various pharmacophores.

Rationale: Anticoagulant activity in coumarins is often linked to their ability to antagonize Vitamin K.[1][14] Structural modifications can fine-tune this activity. The reaction of 3-chlorocoumarin with a thiol introduces a thioether linkage. The attached R-group can be designed to mimic structural features of known anticoagulants or to explore new interactions with the target enzyme, Vitamin K epoxide reductase.

Protocol: Synthesis of 3-(Alkylthio)coumarins

• In a round-bottom flask, dissolve the desired thiol (1.2 equiv) in a solvent like THF or DMF.

• Add a base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) (1.5 equiv) and stir for 15-20 minutes at room temperature to form the thiolate.

• Add a solution of 3-chlorocoumarin (1.0 equiv) in the same solvent dropwise.

• Stir the reaction at room temperature or with gentle heating (40-50 °C) and monitor by TLC.

• Once the reaction is complete, quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over MgSO₄, and concentrate.

• Purify the product via column chromatography to yield the 3-thio-substituted coumarin.

Conclusion and Future Outlook

3-Chlorocoumarin has firmly established itself as a high-value, versatile building block for the synthesis of pharmaceutically relevant molecules. Its predictable reactivity at the C-3 position enables robust and scalable access to libraries of 3-substituted coumarins via powerful synthetic methods like Suzuki coupling and nucleophilic substitution. The protocols detailed herein provide a solid foundation for researchers to synthesize novel anticancer agents, fluorescent probes, and potential anticoagulants. Future work will likely focus on developing more complex, multi-functionalized derivatives and exploring asymmetric syntheses to access chiral coumarin-based drugs with enhanced potency and selectivity.

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• Coumarin synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin. (2021). ResearchGate. [Link]

• An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido... (2007). ResearchGate. [Link]

• 3-Phenylcoumarins as a Privileged Scaffold in Medicinal Chemistry: The Landmarks of the Past Decade. (2021). PubMed Central. [Link]

• An improved synthesis of 4-chlorocoumarin-3-sulfonyl chloride and its reactions with different bidentate nucleophiles to give pyrido[1',2':2,3]- and thiazino[3',2':2,3]-1,2,4-thiadiazino[6,5-c]benzopyran-6-one 7,7-dioxides. (2017). Repository of Leibniz Universität Hannover. [Link]

• An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-6-one 7,7-Dioxides. (n.d.). NIH. [Link]

• Efficient Synthesis of 3-Substituted Coumarins as Potential Anti-Microbial Agents. (n.d.). Journal of Scientific Research. [Link]

• Syntheses, reactivity, and biological applications of coumarins. (n.d.). Frontiers. [Link]

• Production of 3-chlorocoumarin. (1954).

• An Overview of the Synthesis of 3,4-Fused Pyrrolocoumarins of Biological Interest. (n.d.). MDPI. [Link]

• Efficient synthesis of 4-sulfanylcoumarins from 3-bromo-coumarins via a highly selective DABCO-mediated one-pot thia-Michael addition/elimination process. (2020). RSC Publishing. [Link]

• Pharmacological Potential of Coumarin-Based Derivatives: A Comprehensive Review. (n.d.). Journal of Drug Delivery and Therapeutics. [Link]

• Reaction of Coumarin Derivatives with Nucleophiles in Aqueous Medium. (2008). ResearchGate. [Link]

• Coumarin and Its Derivatives: Harnessing Nature's Compound for Modern Medicine. (2024). YMER. [Link]

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Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions of 3-Chlorocoumarin

Introduction: The Versatility of the Coumarin Scaffold and the Power of Palladium Catalysis

Coumarins, a class of benzopyran-derived compounds, are privileged scaffolds in medicinal chemistry and materials science.[1][2] Their diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, and anticoagulant properties, make them cornerstones in drug discovery.[3][4] Furthermore, their unique photophysical properties are harnessed in applications ranging from fluorescent probes to organic light-emitting diodes (OLEDs).[2] The functionalization of the coumarin core, particularly at the 3-position, is a key strategy for modulating these properties and developing novel compounds with enhanced efficacy and specific functionalities.

Traditional methods for synthesizing 3-substituted coumarins often require harsh conditions.[5] Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile alternative, offering mild reaction conditions, broad functional group tolerance, and high efficiency.[6][7] This guide provides a detailed exploration of palladium-catalyzed cross-coupling reactions—specifically the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig reactions—utilizing the readily available and cost-effective starting material, 3-chlorocoumarin.

As an electron-deficient heteroaryl chloride, 3-chlorocoumarin presents unique challenges due to the strength of the C-Cl bond.[8] Overcoming this hurdle requires a nuanced understanding of catalyst systems. The development of bulky, electron-rich phosphine ligands, such as the Buchwald biaryl phosphine ligands (e.g., SPhos, XPhos), has been instrumental in activating these less reactive substrates, thereby revolutionizing the scope of C-C and C-N bond formation.[9][10] This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering not only step-by-step protocols but also the underlying scientific principles that govern these powerful transformations.

Section 1: The Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between an organohalide and an organoboron species, typically a boronic acid.[11] It is widely used to synthesize biaryl compounds, styrenes, and polyolefins.[11][12] For the synthesis of 3-arylcoumarins, a class of compounds with significant pharmacological interest, the Suzuki coupling of 3-chlorocoumarin is a highly effective strategy.[13]

Mechanistic Rationale and Key Parameters

The catalytic cycle of the Suzuki reaction involves three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[14] The efficiency of this cycle, especially with a challenging substrate like 3-chlorocoumarin, is critically dependent on the choice of catalyst, ligand, base, and solvent.

• Catalyst System (Palladium Precursor and Ligand): The oxidative addition of the C-Cl bond of 3-chlorocoumarin to the Pd(0) center is often the rate-limiting step. To facilitate this, bulky and electron-rich phosphine ligands are essential. Ligands like SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) have demonstrated exceptional activity for the coupling of unactivated aryl chlorides.[10][13] The steric bulk of these ligands promotes the formation of a monoligated, 12-electron Pd(0)L complex, which is highly reactive in the oxidative addition step.[10] The electron-donating nature of the ligand increases the electron density on the palladium center, further facilitating the cleavage of the C-Cl bond.

• Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates the transmetalation step.[3] Common bases include potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃). The choice of base can influence the reaction rate and yield, and often needs to be optimized for specific substrates.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is commonly used. The aqueous phase is necessary for dissolving the inorganic base and facilitating the formation of the boronate species.

Catalytic Cycle of the Suzuki-Miyaura Reaction

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Application Notes & Protocols: 3-Chlorocoumarin as a Versatile Precursor in Agrochemical Synthesis

Introduction: The Strategic Importance of the Coumarin Scaffold in Agrochemicals

The coumarin scaffold, a benzopyran-2-one core, is a privileged structure in medicinal chemistry and drug discovery, owing to its wide range of biological activities. In the realm of agriculture, this versatile framework has been increasingly recognized for its potential in the development of novel agrochemicals. Coumarin derivatives have demonstrated significant efficacy as herbicides, fungicides, insecticides, and plant growth regulators. Their natural origin in many plants suggests a degree of environmental compatibility, making them attractive templates for the design of next-generation crop protection agents.

3-Chlorocoumarin, in particular, serves as a highly valuable and reactive intermediate for the synthesis of a diverse array of 3-substituted coumarin derivatives. The presence of the chlorine atom at the 3-position provides a strategic handle for introducing various functional groups, thereby enabling the fine-tuning of biological activity. This guide provides an in-depth exploration of the application of 3-chlorocoumarin in the synthesis of potential agrochemicals, with a focus on the robust and versatile Suzuki-Miyaura cross-coupling reaction to generate 3-arylcoumarins.

Core Application: Synthesis of 3-Arylcoumarins via Suzuki-Miyaura Cross-Coupling

The introduction of an aryl moiety at the 3-position of the coumarin ring has been shown to be a key determinant of biological activity. The Suzuki-Miyaura cross-coupling reaction stands out as a premier method for achieving this transformation, offering high yields, broad functional group tolerance, and relatively mild reaction conditions. This palladium-catalyzed reaction between 3-chlorocoumarin and a suitable arylboronic acid is a cornerstone in the synthesis of 3-arylcoumarin libraries for agrochemical screening.

Causality in Experimental Design: Why Suzuki-Miyaura?

The choice of the Suzuki-Miyaura coupling is underpinned by several key advantages in the context of agrochemical synthesis research:

• Versatility: A wide array of commercially available arylboronic acids allows for the synthesis of a large and diverse library of 3-arylcoumarins, which is essential for structure-activity relationship (SAR) studies.

• Functional Group Tolerance: The reaction conditions are generally tolerant of various functional groups on both the coumarin and the arylboronic acid, minimizing the need for protecting group strategies and simplifying synthetic routes.

• High Yields and Selectivity: The reaction is known for its high efficiency and selectivity, ensuring that the desired C-C bond is formed at the 3-position of the coumarin ring with minimal side products.[1]

• Milder Conditions: Compared to other cross-coupling reactions, the Suzuki-Miyaura coupling can often be performed under milder conditions, which is beneficial for preserving sensitive functional groups in the synthesized molecules.

Experimental Workflow: From Precursor to Product

The synthesis of 3-arylcoumarins from 3-chlorocoumarin via Suzuki-Miyaura coupling follows a well-defined and reproducible workflow.

Caption: General workflow for the synthesis of 3-arylcoumarins.

Detailed Protocol: Synthesis of 3-Arylcoumarins

This protocol is adapted from the work of Valente et al. and provides a reliable method for the synthesis of 3-arylcoumarins from 3-chlorocoumarin.[1]

Materials:

• 3-Chlorocoumarin

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid, etc.)

• Potassium carbonate (K₂CO₃)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Toluene

• Water (degassed)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Nitrogen or Argon gas inlet

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• NMR spectrometer and mass spectrometer for characterization

Procedure:

• Reaction Setup:

  • To a round-bottom flask, add 3-chlorocoumarin (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

  • Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%).

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Add degassed toluene (5 mL) and degassed water (1 mL) to the flask.

• Reaction:

  • Stir the reaction mixture vigorously and heat to 100 °C under an inert atmosphere.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent. The specific ratio of the eluent will depend on the polarity of the synthesized 3-arylcoumarin.

• Characterization:

  • Characterize the purified 3-arylcoumarin using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Quantitative Data Summary:

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	3-Phenylcoumarin	85
2	4-Methoxyphenylboronic acid	3-(4-Methoxyphenyl)coumarin	92
3	4-Chlorophenylboronic acid	3-(4-Chlorophenyl)coumarin	88
4	2-Thienylboronic acid	3-(2-Thienyl)coumarin	75

Yields are representative and may vary based on specific reaction conditions and the nature of the arylboronic acid.[1]

Agrochemical Applications of 3-Arylcoumarins

While the primary literature on the direct agrochemical applications of 3-arylcoumarins synthesized specifically from 3-chlorocoumarin is emerging, the broader class of coumarin derivatives has well-documented activities that underscore their potential.

Herbicidal Activity

Coumarins are known for their phytotoxic effects, inhibiting seed germination and plant growth.[2] Synthetic coumarin derivatives have shown promising herbicidal activity against various weed species. The introduction of different aryl groups at the 3-position can modulate this phytotoxicity, offering a pathway to develop selective herbicides. The mode of action is often multifaceted, affecting processes such as photosynthesis, nutrient uptake, and cell division.

Fungicidal Activity

Coumarin derivatives have also been investigated for their antifungal properties against a range of plant pathogens. For instance, certain 3-benzoyl-4-hydroxycoumarin derivatives have shown significant fungicidal activity. While not directly synthesized from 3-chlorocoumarin, these findings highlight the potential of the coumarin scaffold in fungicide development. The introduction of specific aryl groups at the 3-position via the Suzuki-Miyaura coupling could lead to the discovery of novel fungicides with improved efficacy and a broader spectrum of activity.

Plant Growth Regulation

Coumarins can also act as plant growth regulators, either promoting or inhibiting growth depending on their structure and concentration. This dual activity makes them interesting candidates for developing agents that can enhance crop yield or control unwanted growth. The diverse library of 3-arylcoumarins that can be synthesized from 3-chlorocoumarin provides a rich pool of compounds to screen for plant growth regulatory effects.

Future Perspectives and Conclusion

3-Chlorocoumarin is a valuable and reactive starting material for the synthesis of a wide range of 3-substituted coumarins with potential applications in agriculture. The Suzuki-Miyaura cross-coupling reaction provides a robust and versatile method for the synthesis of 3-arylcoumarins, a class of compounds with demonstrated biological activities. Further research is warranted to systematically screen these derivatives for their herbicidal, fungicidal, insecticidal, and plant growth regulatory properties. The protocols and insights provided in this guide offer a solid foundation for researchers and scientists in the field of agrochemical development to explore the potential of 3-chlorocoumarin-derived compounds.

References

• Valente, S., et al. (2018). Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin. Molecules, 23(1), 133. [Link]

• Zhang, Q., et al. (2022). Natural source, bioactivity and synthesis of 3-Arylcoumarin derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1023-1042. [Link]

• Macias, F. A., et al. (2015). Phytotoxic Potential and Biological Activity of Three Synthetic Coumarin Derivatives as New Natural-Like Herbicides. Molecules, 20(10), 17884-17903. [Link]

• Li, Y., et al. (2015). Synthesis, fungicidal activity and structure-activity relationships of 3-benzoyl-4-hydroxylcoumarin derivatives. Pest Management Science, 72(5), 1017-1025. [Link]

• Khan, I. A., & Kulkarni, M. V. (2011). Plant growth regulating activity of coumarin derivatives. Medicinal Chemistry Research, 20(8), 1145-1150. [Link]

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Synthesis of 3-aminocoumarin from 3-chlorocoumarin

Application Note & Protocol

Strategic Synthesis of 3-Aminocoumarin: A Detailed Guide from 3-Chlorocoumarin

Abstract: 3-Aminocoumarin and its derivatives represent a privileged scaffold in medicinal chemistry and materials science, renowned for their unique photophysical properties and diverse biological activities. While numerous synthetic routes to this core exist, many rely on multi-step procedures starting from substituted salicylaldehydes. This application note provides a robust and efficient two-step pathway for the synthesis of 3-aminocoumarin starting from the readily accessible 3-chlorocoumarin. The strategy hinges on a high-yielding nucleophilic aromatic substitution (SNAr) to form a 3-azidocoumarin intermediate, followed by a mild and selective Staudinger reduction. We provide a detailed, step-by-step protocol, mechanistic insights, and a discussion of alternative strategies, such as palladium-catalyzed amination, to offer researchers a comprehensive guide for accessing this valuable molecular framework.

Introduction: The Synthetic Value of 3-Aminocoumarins

The coumarin nucleus is a cornerstone in the development of pharmaceuticals and functional materials. The introduction of an amino group at the C3 position dramatically influences the molecule's electronic properties, imparting significant fluorescence and creating a versatile handle for further chemical modification. This has led to their application as fluorescent probes, derivatization agents, and key intermediates in the synthesis of complex heterocyclic systems.

Traditional syntheses often involve the condensation of salicylaldehydes with N-acetylglycine, followed by hydrolysis.[1][2] While effective, these methods can have limitations regarding substrate scope and may require harsh deprotection steps. The use of 3-chlorocoumarin as a starting material offers a convergent and flexible approach. This guide focuses on a reliable two-step sequence that circumvents the challenges of direct amination, providing a high-yielding and clean conversion.

Strategic Overview: Azide Intermediate vs. Direct Catalytic Amination

Synthesizing 3-aminocoumarin from 3-chlorocoumarin can be approached via two primary strategies. Understanding the causality behind choosing a specific path is critical for experimental success.

Strategy A: The Azide-Intermediate Pathway (Recommended Protocol)

This classic, two-step approach is the focus of our detailed protocol due to its reliability, high yields, and operational simplicity.

• Nucleophilic Aromatic Substitution (SNAr): 3-Chlorocoumarin is reacted with sodium azide.[3] The electron-withdrawing nature of the lactone carbonyl and the conjugated system activates the C3 position, making it susceptible to nucleophilic attack by the azide ion, displacing the chloride.[4] This reaction is typically clean and efficient.

• Staudinger Reduction: The resulting 3-azidocoumarin is then reduced to the target amine. The Staudinger reaction, which uses a phosphine like triphenylphosphine, is exceptionally mild and selective for the azide group, leaving other functional groups on the coumarin core intact.[5][6] The reaction proceeds via an iminophosphorane intermediate, which is then hydrolyzed to yield the amine and a phosphine oxide byproduct.[5]

Strategy B: Direct C-N Coupling (Buchwald-Hartwig Amination)

A more modern, single-step alternative is the palladium-catalyzed Buchwald-Hartwig amination.[7][8] This powerful cross-coupling reaction directly forms the C-N bond between an aryl halide and an amine source.[9] For the synthesis of a primary amine, an ammonia equivalent (like benzophenone imine or lithium bis(trimethylsilyl)amide) is typically required.[8] While elegant, this method requires careful optimization of the palladium catalyst, phosphine ligand, base, and solvent system to avoid side reactions and ensure high yields.[9][10] It is presented here as an advanced alternative for laboratories equipped for organometallic catalysis.

Visualizing the Synthetic Workflow

The recommended two-step pathway provides a logical and efficient progression from starting material to final product.

Mechanism of the Staudinger Reduction.

Detailed Experimental Protocols

Materials and Equipment:

• Chemicals: 3-Chlorocoumarin, sodium azide (NaN₃), triphenylphosphine (PPh₃), dimethylformamide (DMF, anhydrous), tetrahydrofuran (THF), ethyl acetate, hexanes, deionized water, brine, anhydrous magnesium sulfate (MgSO₄).

• Equipment: Round-bottom flasks, magnetic stirrer with heating plate, reflux condenser, nitrogen/argon inlet, separatory funnel, rotary evaporator, thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄), UV lamp, glass fritted funnel, standard laboratory glassware.

CAUTION: Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with extreme care in a well-ventilated fume hood. Avoid contact with acids and metals.

[3]---

Protocol 1: Synthesis of 3-Azidocoumarin via SNAr

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-chlorocoumarin (1.0 eq, e.g., 1.80 g, 10.0 mmol).

• Solvent and Reagent Addition: Dissolve the starting material in anhydrous DMF (approx. 40 mL). To this stirred solution, add sodium azide (1.5 eq, e.g., 0.98 g, 15.0 mmol).

• Reaction Conditions: Heat the reaction mixture to 60-70 °C under a nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 hexanes/ethyl acetate eluent). The starting material should be consumed within 2-4 hours. The product spot will be visible under UV light.

• Workup: After completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-water (approx. 200 mL). A precipitate should form.

• Isolation: Collect the solid precipitate by vacuum filtration, washing thoroughly with cold water to remove residual DMF and salts.

• Purification: The crude product is often pure enough for the next step. If necessary, it can be recrystallized from ethanol/water or purified by column chromatography on silica gel. Dry the final product under vacuum.

Protocol 2: Synthesis of 3-Aminocoumarin via Staudinger Reduction

• Reaction Setup: To a 250 mL round-bottom flask, add the 3-azidocoumarin (1.0 eq, e.g., 1.87 g, 10.0 mmol) from the previous step.

• Solvent and Reagent Addition: Dissolve the azide in THF (approx. 80 mL). To this solution, add triphenylphosphine (1.1 eq, e.g., 2.89 g, 11.0 mmol) portion-wise. Vigorous nitrogen evolution will be observed. Ensure adequate ventilation.

• Reaction Conditions (Iminophosphorane Formation): Stir the mixture at room temperature for 2-3 hours after the gas evolution ceases. The formation of the iminophosphorane can be monitored by TLC.

• Hydrolysis: Add deionized water (10 eq, e.g., 1.8 mL, 100 mmol) to the reaction mixture and heat to reflux (approx. 65 °C) for 4-6 hours to hydrolyze the iminophosphorane.

• Workup: Cool the reaction to room temperature and remove the THF under reduced pressure using a rotary evaporator.

• Extraction: Add ethyl acetate (100 mL) and water (50 mL) to the residue. Transfer to a separatory funnel and separate the layers. Extract the aqueous layer twice more with ethyl acetate (2x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: The crude product can be purified by silica gel column chromatography (e.g., gradient elution from 4:1 to 1:1 hexanes/ethyl acetate) to yield 3-aminocoumarin as a solid.

Data Summary and Troubleshooting

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1	SNAr	NaN₃	DMF	60-70	2-4	90-98%
2	Staudinger	PPh₃, H₂O	THF	RT then 65	6-9	85-95%

Troubleshooting:

• Incomplete Azidation (Step 1): If the reaction stalls, ensure the DMF is anhydrous. A slight increase in temperature (up to 80 °C) or reaction time may be necessary.

• Difficult Purification (Step 2): The primary byproduct is triphenylphosphine oxide (OPPh₃), which can sometimes co-elute with the product. A carefully run column chromatography with a shallow gradient is key. Alternatively, precipitating the product from a minimal amount of hot ethyl acetate by adding hexanes can help separate it from the more soluble OPPh₃.

• Low Yield in Staudinger Reduction (Step 2): Ensure complete hydrolysis of the iminophosphorane intermediate by extending the reflux time.

Characterization

The identity and purity of the final 3-aminocoumarin should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the molecular structure.

• FT-IR: To observe the characteristic N-H stretches of the primary amine (typically two bands around 3300-3500 cm⁻¹) and the disappearance of the azide stretch (~2100 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Conclusion

The transformation of 3-chlorocoumarin to 3-aminocoumarin via a 3-azidocoumarin intermediate is a highly efficient and reliable synthetic route. The protocol detailed in this note utilizes well-established, high-yielding reactions and provides a practical guide for researchers in drug development and materials science. The mild conditions of the Staudinger reduction make this pathway compatible with a wide range of functionalities, establishing it as a superior method for accessing the valuable 3-aminocoumarin scaffold.

References

• Benchchem. Synthesis of 3-Aminocoumarin. Technical Support Center.

• ResearchGate. Scheme 22. Synthesis of 3-aminocoumarin derivatives.

• Šarkanj, B., Molnar, M., Čačić, F., & Gille, L. (2021). Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. Molecules, 26(6), 1573.

• Synfacts. (2011). Synthesis of 3-Aminocoumarin and Derivatives via Copper Catalysis. Thieme Chemistry, 2011(07), 0742.

• Kumar, A., Kumar, A., Kumar, V., & Sharma, G. (2023). Design, Synthesis and In Vitro Studies of 3-Amidocoumarins as Novel Antibiofilm Agents. Molecules, 28(8), 3567.

• ResearchGate. Hydrolysis-Free Synthesis of 3-Aminocoumarins.

• Pourceau, G., Meyer, A., & Vasseur, J. J. (2009). Synthesis of coumarin or ferrocene labeled nucleosides via Staudinger ligation. Beilstein Journal of Organic Chemistry, 5, 15.

• Wikipedia. Buchwald–Hartwig amination.

• Wikipedia. Staudinger reaction.

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.

• Wikipedia. Nucleophilic aromatic substitution.

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling.

• Epistemeo. (2012). The Buchwald-Hartwig Amination Reaction. YouTube.

• Asian Journal of Organic & Medicinal Chemistry. (2016). Unexpected Formation of Azetidines Through Staudinger Reaction of 3-Azido-1,2-diols.

• Jin, X., Uttamapinant, C., & Ting, A. Y. (2011). Synthesis of 7-aminocoumarin via Buchwald-Hartwig cross coupling for specific protein labeling in living cells. DSpace@MIT.

• Chemical Communications (RSC Publishing). Competitive intramolecular nucleophilic aromatic substitution: a new route to coumarins.

• Common Organic Chemistry. Sodium Azide.

• RSC Publishing. Directed nucleophilic aromatic substitution reaction.

• Common Organic Chemistry. Staudinger Reaction - Common Conditions.

• Organic Chemistry Portal. Staudinger Reaction.

• Molecules. (2007). An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-6-one 7,7-Dioxides.

• ResearchGate. Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 3-Chlorocoumarin Synthesis

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to the synthesis of 3-chlorocoumarin. This guide is designed for researchers, chemists, and drug development professionals who are looking to troubleshoot and optimize their synthetic protocols. As a pivotal intermediate in the synthesis of a wide array of more complex coumarin derivatives, including 3-arylcoumarins for pharmacological applications, achieving a high yield of pure 3-chlorocoumarin is often a critical first step.[1][2] This document moves beyond simple step-by-step instructions to explore the causality behind experimental choices, empowering you to diagnose issues and rationally design process improvements.

Frequently Asked Questions (FAQs)

Q1: My overall yield for 3-chlorocoumarin synthesis is disappointingly low. What are the most critical parameters I should re-evaluate?

A1: Low yield is the most common challenge and typically stems from suboptimal conditions in one of the two key stages of the classic synthesis route: the chlorination of coumarin to form the 3,4-dichloro-3,4-dihydrocoumarin intermediate, and the subsequent dehydrochlorination.

The primary factors to investigate are:

• Chlorination Efficiency: The addition of chlorine across the 3,4-double bond must be efficient. Insufficient chlorination leaves unreacted starting material, complicating purification and lowering the theoretical maximum yield. The use of actinic light as a catalyst has been shown to be crucial for driving this reaction to completion, allowing for the use of near-theoretical amounts of chlorine gas and achieving high yields.[3]

• Thermal Dehydrochlorination Temperature: The elimination of hydrogen chloride (HCl) from the dichloride intermediate is a temperature-critical step. The temperature must be high enough to promote efficient elimination but not so high as to cause decomposition. A temperature range of 190-250°C is generally effective.[3]

• Solvent Choice and Removal: Carbon tetrachloride is a traditional and effective solvent for the initial chlorination step as its reflux temperature (around 77°C) is optimal for the reaction.[3] However, it is critical to completely remove the solvent before thermal dehydrochlorination. Any residual solvent can interfere with the high-temperature elimination step.

• Purity of Starting Coumarin: As with any synthesis, starting with pure coumarin is essential. Impurities can lead to side reactions and lower the overall yield.

Table 1: Key Parameters for Optimizing 3-Chlorocoumarin Synthesis

Parameter	Recommended Condition	Rationale & Impact on Yield
Chlorinating Agent	Gaseous Chlorine (Cl₂)	Provides direct and efficient addition across the double bond. Stoichiometry should be carefully controlled.
Catalyst (Chlorination)	Actinic Light	Significantly improves reaction efficiency and yield, enabling the use of stoichiometric chlorine instead of a large excess.[3]
Solvent (Chlorination)	Carbon Tetrachloride	Optimal reflux temperature (63-83°C) for the formation of the coumarin dichloride intermediate.[3]
Dehydrochlorination	Thermal (Heat)	Clean and efficient method for eliminating HCl without additional reagents.
Temperature (Dehydrochlorination)	190°C - 250°C	Ensures complete elimination of HCl. Temperatures below this range will result in incomplete reaction, while excessive heat can lead to decomposition.[3]
Purification	Recrystallization	Isopropyl alcohol is highly effective for purifying the crude 3-chlorocoumarin product, yielding a substantially pure final product.[3]

Q2: I'm seeing multiple spots on my TLC plate after the reaction. What are the likely byproducts and how can I prevent them?

A2: The presence of multiple products indicates side reactions are occurring. In this synthesis, the most common byproducts are unreacted coumarin, the coumarin dichloride intermediate, and potentially products of over-chlorination or decomposition.

• Unreacted Coumarin: A spot corresponding to your starting material indicates incomplete chlorination.

  • Solution: Ensure a slight excess of chlorine is used and that the reaction is sufficiently catalyzed with actinic light to drive it to completion. Monitor the reaction's progress via TLC until the starting coumarin spot disappears.

• Coumarin Dichloride Intermediate: If the thermal dehydrochlorination step is incomplete, this intermediate will remain.

  • Solution: Ensure the temperature of the reaction mass reaches at least 190°C and is maintained until the evolution of HCl gas ceases.[3]

• Photodimerization: Under certain photochemical conditions, 3-chlorocoumarin can undergo dimerization.[4]

  • Solution: While more common in dedicated photochemical reactions, it's a possibility. Ensure the actinic light source is used only during the initial chlorination and not during subsequent steps.

Q3: Are there more modern, alternative methods to the classic chlorination/dehydrochlorination route?

A3: Yes, the field of organic synthesis is continually evolving. One notable modern method is the visible-light-mediated photocatalytic chlorinative cyclization of aryl alkynoates. This method utilizes N-chlorosuccinimide (NCS) as the chlorine source and a photocatalyst.[5]

Advantages:

• Milder reaction conditions compared to high-temperature thermal dehydrochlorination.

• Avoids the use of gaseous chlorine.

• Tolerates a variety of functional groups.

Considerations:

• Requires specialized photocatalysis equipment.

• The starting materials (aryl alkynoates) are more complex than coumarin itself.

This method is an excellent choice for synthesizing substituted 3-chlorocoumarins where the starting salicylaldehyde or phenol might not be readily available or compatible with other methods.

Troubleshooting and Optimization Workflow

This workflow provides a logical sequence for diagnosing and resolving common issues encountered during the synthesis.

Caption: A logical workflow for troubleshooting low yield in 3-chlorocoumarin synthesis.

Detailed Experimental Protocol & Mechanism

This protocol is based on a proven high-yield method and provides a reliable baseline for your experiments.[3]

Protocol: High-Yield Synthesis of 3-Chlorocoumarin

Step 1: Chlorination of Coumarin

• Dissolve one part of coumarin in approximately nine parts of carbon tetrachloride in a reaction vessel equipped with a reflux condenser, a gas inlet tube, and a stirrer.

• Position an actinic light source (e.g., a mercury-vapor lamp) to irradiate the reaction vessel.

• Heat the mixture to reflux (approx. 70-80°C).

• Begin bubbling gaseous chlorine through the solution. Use a quantity of chlorine that is substantially theoretical for dichlorination.

• Continue the reaction under reflux and irradiation until the reaction is complete (monitor by TLC).

• Once the reaction is complete, turn off the heat and light source.

Step 2: Dehydrochlorination and Purification

• Distill the carbon tetrachloride solvent from the reaction mixture under vacuum.

• Once the solvent is fully removed, heat the oily residue (the coumarin dichloride intermediate) to a temperature between 190°C and 250°C.

• Maintain this temperature until the evolution of hydrogen chloride gas ceases. This indicates the completion of the elimination reaction.

• The resulting dark, oily crude product is crude 3-chlorocoumarin.

• Allow the crude product to cool.

• Purify the crude 3-chlorocoumarin by recrystallizing from isopropyl alcohol to obtain a substantially pure, crystalline product.

Reaction Mechanism

The synthesis proceeds via a two-step mechanism: an initial electrophilic addition of chlorine to the coumarin double bond, followed by a thermal elimination of HCl.

Caption: The two-step reaction mechanism for the synthesis of 3-chlorocoumarin.

References

• Xu, B., Gao, Y., Han, J., Xing, Z., Zhao, S., Zhang, Z., Ren, R., & Wang, L. (2019). A chlorinative cyclization of aryl alkynoates in the presence of N-chlorosuccinimide (NCS) and Mes-Acr-MeClO4 as photocatalyst provides 3-chlorocoumarins under visible-light irradiation. Journal of Organic Chemistry, 84, 10136-10144. [Link]

• Matos, M. J., Varela, C., Vazquez-Rodriguez, S., Uriarte, E., & Santana, L. (2011). Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin. ResearchGate. [Link]

• Koca, M., Ertürk, A. S., & Umaz, A. (2018). Microwave-assisted intermolecular aldol condensation: Efficient one-step synthesis of 3-acetyl isocoumarin and optimization of different reaction conditions. ResearchGate. [Link]

• Patil, S. B., & Mahajan, S. B. (2016). Efficient Synthesis of 3-Substituted Coumarins as Potential Anti-Microbial Agents. International Journal of Science and Research (IJSR), 5(6), 1853-1856. [Link]

• Stanchev, S., Stoyanov, N., & Shivachev, B. (2007). An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-. Molecules, 12(7), 1597-1608. [Link]

• Connect Journals. (2017). An Overview on Synthetic Strategies to 3-Acylcoumarins. Connect Journals. [Link]

• Friedman, L., & Stiles, D. (1968). Preparation and reactions of a 3-chlorocoumarin photodimer. The Journal of Organic Chemistry, 33(7), 2811-2814. [Link]

• Harris, J. T. (1954). Production of 3-chlorocoumarin.

• Azeredo, J. B., Godoi, M., & Martins, G. (2020). Efficient synthesis of 4-sulfanylcoumarins from 3-bromo-coumarins via a highly selective DABCO-mediated one-pot thia-Michael addition/elimination process. RSC Advances, 10(1), 22-32. [Link]

• Glamo G., & Jerković, I. (2019). Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. Kemija u industriji, 68(11-12), 549-563. [Link]

• Stanchev, S., Stoyanov, N., & Shivachev, B. (2007). An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles. ResearchGate. [Link]

• Gomha, S. M., Abdel-aziz, H. M., & Khedr, M. A. (2022). Three-Component Synthesis of Some New Coumarin Derivatives as Anticancer Agents. Journal of Chemical Research, 46(1-2), 12-17. [Link]

• Al-Warhi, T., Al-qasmi, A., & Al-shahari, M. (2023). A Straightforward and Efficient Approach to the Synthesis of 3-Cyano-Coumarine Derivatives. MDPI. [Link]

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• 3. US2687417A - Production of 3-chlorocoumarin - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Coumarin synthesis [organic-chemistry.org]

Technical Support Center: Purification of Crude 3-Chlorocoumarin

Welcome to the technical support center for the purification of crude 3-Chlorocoumarin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this important synthetic intermediate. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible purification process.

Frequently Asked Questions (FAQs)

Here are some common issues and questions that arise during the purification of crude 3-chlorocoumarin:

Q1: My crude 3-chlorocoumarin is a brownish, oily solid. What is the likely cause of the discoloration and physical state?

A1: A brownish tint and oily consistency in crude 3-chlorocoumarin often point to the presence of unreacted starting materials, such as salicylaldehyde derivatives, and polymeric byproducts formed during the synthesis, which is commonly a Pechmann condensation or a related reaction.[1][2] These impurities can interfere with crystallization and subsequent reactions.

Q2: I'm having trouble getting my 3-chlorocoumarin to crystallize. It keeps "oiling out." What should I do?

A2: "Oiling out" is a common problem where the compound separates from the solution as a liquid instead of forming solid crystals. This can be due to a high concentration of impurities, a solvent that is too nonpolar, or too rapid cooling. To address this, try using a more polar recrystallization solvent or a mixed solvent system. Slowing down the cooling process by allowing the flask to cool to room temperature before placing it in an ice bath can also promote proper crystal formation.

Q3: My yield after purification is very low. What are the common causes of product loss?

A3: Low yield can result from several factors. During recrystallization, using an excessive amount of solvent will result in a significant portion of your product remaining in the mother liquor. In column chromatography, product loss can occur due to irreversible adsorption onto the stationary phase, co-elution with impurities if the solvent system is not optimized, or decomposition on the column if the silica gel is too acidic.

Q4: I see multiple spots on my TLC plate after purification. How can I improve the separation?

A4: Multiple spots on a Thin Layer Chromatography (TLC) plate indicate the presence of impurities. For column chromatography, optimizing the mobile phase is key. A shallower solvent gradient or trying a different solvent system with varying polarity can improve separation. For instance, if you are using a hexane/ethyl acetate system, you might try a dichloromethane/methanol system to alter the selectivity.[3][4]

Troubleshooting Purification Issues

This section provides a structured approach to troubleshooting common problems encountered during the purification of 3-chlorocoumarin.

Issue 1: Persistent Colored Impurities After Recrystallization

• Symptom: The recrystallized 3-chlorocoumarin remains yellow or brown.

• Causality: This indicates that the colored impurities have similar solubility properties to your product in the chosen solvent.

• Troubleshooting Steps:

  • Activated Carbon Treatment: Dissolve the crude product in a suitable hot solvent and add a small amount of activated carbon. The activated carbon will adsorb the colored impurities.

  • Hot Filtration: Perform a hot gravity filtration to remove the activated carbon.

  • Recrystallization: Allow the filtrate to cool slowly to induce crystallization.

  • Solvent Selection: If color persists, consider a different recrystallization solvent with different polarity.

Issue 2: Co-elution of Impurities in Column Chromatography

• Symptom: TLC analysis of collected fractions shows the desired product co-eluting with an impurity.

• Causality: The chosen mobile phase does not provide sufficient resolution between the 3-chlorocoumarin and the impurity on the selected stationary phase.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for co-eluting impurities.

Detailed Purification Protocols

Recrystallization of 3-Chlorocoumarin

Recrystallization is an effective technique for purifying crude 3-chlorocoumarin, especially for removing small amounts of impurities. A key to successful recrystallization is the selection of an appropriate solvent.

Solvent Selection:

The ideal solvent should dissolve the 3-chlorocoumarin well at high temperatures but poorly at low temperatures.

Solvent	Suitability	Notes
Isopropyl Alcohol	Excellent	Frequently cited for recrystallizing 3-chlorocoumarin, providing good crystal formation upon cooling.[5]
Ethanol/Water	Good	A mixed solvent system that can be fine-tuned for optimal solubility and crystal yield.[6][7][8]
Toluene	Fair	Can be used, but may require a larger volume and slower cooling to prevent oiling out.

Step-by-Step Protocol for Recrystallization from Isopropyl Alcohol:

• Dissolution: Place the crude 3-chlorocoumarin in an Erlenmeyer flask. Add a minimal amount of hot isopropyl alcohol while stirring until the solid is completely dissolved.[9]

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration: If activated carbon was used, or if there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold isopropyl alcohol.

• Drying: Dry the purified crystals under vacuum. The expected melting point of pure 3-chlorocoumarin is around 121-125 °C.

Column Chromatography of 3-Chlorocoumarin

For larger scale purifications or when dealing with impurities that have similar solubility profiles, column chromatography is the method of choice.

Workflow for Column Chromatography Purification:

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• 3. czasopisma.umlub.pl [czasopisma.umlub.pl]
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• 5. US2687417A - Production of 3-chlorocoumarin - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. acikerisim.aksaray.edu.tr [acikerisim.aksaray.edu.tr]
• 8. Solubility of organic solutes in ethanol/water mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

Technical Support Center: Improving the Aqueous Solubility of 3-Chlorocoumarin Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for a common yet significant challenge in the laboratory: the poor aqueous solubility of 3-chlorocoumarin derivatives. These promising compounds often present formulation hurdles that can impede research and development.[1][2] This center is designed to provide you with the foundational knowledge and actionable protocols to overcome these challenges effectively.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental questions surrounding the solubility issues of 3-chlorocoumarin derivatives.

Q1: Why are my 3-chlorocoumarin derivatives consistently showing poor water solubility?

A1: The limited aqueous solubility of 3-chlorocoumarin and its derivatives is rooted in their molecular structure. The core coumarin scaffold is a rigid, bicyclic aromatic system that is inherently hydrophobic.[3] The addition of a chlorine atom at the 3-position further increases the molecule's lipophilicity ("fat-loving" nature), making it resistant to dissolving in polar solvents like water. Furthermore, these planar molecules can pack tightly in a solid-state crystal lattice, requiring significant energy to break apart the crystal structure and allow water molecules to solvate them.

Q2: What are the immediate consequences of this poor solubility in my experiments?

A2: Poor aqueous solubility is a major obstacle in drug discovery and development, affecting over 70% of new chemical entities.[1] The immediate consequences include:

• Underestimated Biological Activity: In in vitro assays, the compound may precipitate out of the media, leading to a lower effective concentration at the target site and causing you to incorrectly screen out a potentially potent molecule.

• Poor Bioavailability: For in vivo studies, a drug must first dissolve in gastrointestinal fluids to be absorbed.[1] Low solubility directly translates to low absorption and, consequently, poor bioavailability, regardless of the administered dose.[1]

• Inaccurate and Irreproducible Data: Solubility issues can lead to highly variable results between experiments, making it difficult to establish reliable structure-activity relationships (SAR).

Q3: How can I quickly assess the solubility of a new derivative before starting complex experiments?

A3: A preliminary assessment can save considerable time and resources. A simple "shake-flask" method is often sufficient for an initial estimation.[4][5] Add a small, known excess of your solid compound to a vial containing a precise volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). Agitate the vial at a constant temperature for 24 hours to allow it to reach equilibrium.[6] Afterward, filter the suspension through a 0.45 µm syringe filter to remove undissolved solid, and measure the concentration of the dissolved compound in the filtrate using an appropriate analytical technique like UV-Vis spectroscopy or HPLC. This provides the thermodynamic solubility , which is the true equilibrium solubility of the compound.[7][8]

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step protocols for common and effective solubilization techniques.

Strategy 1: Co-Solvency

Principle: Co-solvency is one of the most widely used techniques for solubilizing nonpolar drugs.[9][10][11] It involves adding a water-miscible organic solvent (a co-solvent) to the aqueous system.[10][12][13] This reduces the overall polarity of the solvent mixture, making it a more favorable environment for hydrophobic molecules like 3-chlorocoumarin derivatives.[13][14][15]

Best For: Initial screening, in vitro assays, and early-stage formulation development where the concentration of the organic solvent can be tolerated by the experimental system.

• Select an Appropriate Co-solvent: Choose a co-solvent based on your experimental constraints. Dimethyl sulfoxide (DMSO) is common for in vitro studies, while ethanol and polyethylene glycols (PEGs) are often used in formulations.[10][12]

• Prepare a High-Concentration Slurry: Weigh a precise amount of your 3-chlorocoumarin derivative into a clean glass vial. Add a small volume of your primary aqueous buffer (e.g., PBS) to create a slurry.

• Titrate with Co-solvent: While vortexing or stirring the slurry, add the chosen co-solvent dropwise.

• Observe for Clarity: Continue adding the co-solvent until the solution becomes completely clear, with no visible particles. This indicates that the compound has fully dissolved.

• Calculate Final Concentrations: Record the final volumes of both the aqueous buffer and the co-solvent to calculate the precise solvent ratio and the final concentration of your compound.

• Self-Validation: After preparation, let the stock solution sit for at least one hour. Visually inspect for any signs of precipitation. For critical applications, filter a small aliquot and re-analyze the concentration via HPLC to confirm stability.

Troubleshooting:

• Issue: The compound precipitates when the stock solution is diluted into the final aqueous assay buffer.

• Solution: This is a common problem. The final concentration of the co-solvent in the assay medium must be high enough to maintain solubility. You may need to prepare your stock solution at a lower concentration or increase the percentage of co-solvent in your final assay buffer, ensuring it does not exceed the tolerance limit of your biological system (typically <1% DMSO for cell-based assays).

Co-Solvent	Typical Starting % (v/v) for in vitro use	Key Advantages	Considerations
DMSO	100% for stock, diluted to <1%	High solubilizing power for many organic compounds.	Can be toxic to cells at higher concentrations.
Ethanol	5-20%	Biocompatible, often used in oral formulations.[10][12]	Can cause protein precipitation at high concentrations.
PEG 400	10-40%	Low toxicity, suitable for in vivo formulations.	More viscous, may require heating to handle.
Propylene Glycol	10-50%	Good safety profile, used in parenteral formulations.[10][12]	Can cause hemolysis at very high concentrations.

Strategy 2: Complexation with Cyclodextrins

Principle: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a hydrophobic interior cavity.[16][17] They can encapsulate poorly water-soluble "guest" molecules, like your 3-chlorocoumarin derivative, within their nonpolar cavity.[18][19] This forms a water-soluble inclusion complex, effectively shielding the hydrophobic drug from the aqueous environment and increasing its apparent solubility.[18][19][20]

Best For: Formulations where organic co-solvents are undesirable, such as oral and parenteral drug delivery. It is a highly effective method for improving the solubility of Biopharmaceutics Classification System (BCS) Class II and IV drugs.[16]

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice due to its high aqueous solubility and safety profile.

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer. A concentration of 10-20% (w/v) is a good starting point.

• Add the Compound: Add an excess amount of your 3-chlorocoumarin derivative to the cyclodextrin solution.

• Promote Complexation: Stir the mixture vigorously at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours. Sonication can also be used to accelerate the process.

• Equilibrate and Filter: After stirring, allow the suspension to equilibrate for a few hours. Then, filter the solution through a 0.22 µm or 0.45 µm filter to remove any undissolved compound.

• Self-Validation (Quantification): Analyze the concentration of the drug in the clear filtrate using a validated HPLC or UV-Vis method to determine the solubility enhancement.

Troubleshooting:

• Issue: Solubility enhancement is not as high as expected.

• Solution: The stoichiometry of the complex (drug:cyclodextrin ratio) is critical. Try increasing the concentration of the cyclodextrin. You can also experiment with different types of cyclodextrins (e.g., β-CD, γ-CD, or other modified versions) as the size of the hydrophobic cavity can influence the stability of the inclusion complex.[18]

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin cavity.

Part 3: Workflow & Decision Making

Choosing the right solubilization strategy depends on the specific requirements of your experiment. This workflow provides a logical decision-making process.

Caption: Decision tree for selecting a suitable solubilization method.

References

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI.

• Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC - NIH.

• Drug Solubility: Importance and Enhancement Techniques. PMC - NIH.

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. Sphinxsai.

• Oral Formulation Strategies to Improve Solubility of Poorly Water-Soluble Drugs. PubMed.

• Kinetic versus thermodynamic solubility temptations and risks. Ovid.

• Full article: Oral formulation strategies to improve solubility of poorly water-soluble drugs. Taylor & Francis Online.

• Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. MDPI.

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences.

• Strategies for formulating and delivering poorly water-soluble drugs. ResearchGate.

• Cyclodextrin Inclusion Complexes with Antibiotics and antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective. Pharma Excipients.

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.

• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands.

• Methods of solubility enhancements. Slideshare.

• Kinetic & Thermodynamic Solubility Testing. WuXi AppTec.

• Cosolvent. Wikipedia.

• Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective. Pharma Excipients.

• Aqueous Solubility Assay. Enamine.

• Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review.

• Solubility Assessment Service. Creative Biolabs.

• Cosolvent. ScienceDirect.

• Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. ACS Publications.

• Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences.

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications.

• 3-Chlorocoumarin 97 92-45-5. Sigma-Aldrich.

• Solubility Measurement Techniques. Scribd.

• On the Measurement of Solubility. ResearchGate.

• 3-CHLOROCOUMARIN. ChemicalBook.

• Cosolvent – Knowledge and References. Taylor & Francis.

• Co-solvent: Significance and symbolism. Sci-Tech Connect.

• Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. YouTube.

• 3-Chlorocoumarin. Santa Cruz Biotechnology.

• Coumarin: Chemical and Pharmacological Profile. Journal of Applied Pharmaceutical Science.

• Exploring the Solubility and Solvation Thermodynamics of Coumarin in a Range of Aqua-Organic Solvents. ResearchGate.

• An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2'. NIH.

• Solubility of coumarin in (ethanol + water) mixtures: Determination, correlation, thermodynamics and preferential solvation. ResearchGate.

• Elucidating the Mechanism of Coumarin Homodimerization Using 3-Acetylcoumarin Derivatives. MDPI.

• Effect of Functional Groups on the Solubilities of Coumarin Derivatives in Supercritical Carbon Dioxide. ResearchGate.

• Coumarin heterocyclic derivatives: chemical synthesis and biological activity. RSC Publishing. 850j)

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Common challenges and solutions in 3-Chlorocoumarin reactions

Welcome to the Technical Support Center for 3-Chlorocoumarin Reactions. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile synthetic intermediate. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the common challenges encountered during the synthesis and subsequent reactions of 3-chlorocoumarins. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to optimize your experiments for success.

Section 1: Synthesis of 3-Chlorocoumarins - Troubleshooting Guide

The synthesis of 3-chlorocoumarins can be approached through several methods, each with its own set of challenges. The Vilsmeier-Haack reaction is a common route, involving the formylation of a phenol followed by cyclization and chlorination. Another key method is the direct chlorination of a coumarin precursor, such as 4-hydroxycoumarin. This section will address common problems encountered during these syntheses.

Frequently Asked Questions (FAQs): Synthesis

Q1: My Vilsmeier-Haack reaction for the synthesis of a 3-chlorocoumarin precursor is giving a low yield. What are the likely causes and how can I improve it?

A1: Low yields in the Vilsmeier-Haack reaction are a common issue and can often be traced back to several key factors:

• Moisture Contamination: The Vilsmeier reagent, formed from phosphorus oxychloride (POCl₃) and a formamide like N,N-dimethylformamide (DMF), is highly sensitive to moisture. Any water present will consume the reagent, leading to incomplete reaction.

  • Solution: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.[1]

• Sub-optimal Temperature Control: The formation of the Vilsmeier reagent is an exothermic process. If the temperature is not carefully controlled (typically at 0 °C), the reagent can decompose, or side reactions may occur.

  • Solution: Add the POCl₃ dropwise to the DMF in an ice bath with vigorous stirring to dissipate the heat effectively.[2]

• Incomplete Reaction: The formylation of the phenolic precursor may be sluggish.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is slow, consider extending the reaction time or slightly increasing the temperature after the initial formation of the Vilsmeier reagent. However, be cautious as excessive heat can lead to the formation of dark-colored impurities.[1]

Q2: I am observing the formation of a significant amount of a high-melting, insoluble orange by-product during the synthesis of 4-chlorocoumarin from 4-hydroxycoumarin using POCl₃. What is this impurity and how can I minimize it?

A2: The orange, insoluble by-product is likely 4-chloro-3,4',3',4''-tercoumarin, a trimer formed through the intermolecular condensation of three coumarin molecules.[3][4][5][6][7] Its formation is a known issue in this reaction.

• Causality: The reaction conditions, particularly the concentration and temperature, can favor the formation of this trimer.

• Solutions:

  • Reaction Conditions: Carefully control the reaction temperature and the stoichiometry of the reagents. Following established procedures that have been optimized to minimize this side product is crucial.[5][6]

  • Purification: This by-product is often highly insoluble, which can be used to your advantage during purification. It can sometimes be removed by hot filtration of a solution of the crude product in a suitable solvent.[6]

Q3: My purification of 3-chlorocoumarin by recrystallization is proving difficult. What are some effective solvent systems?

A3: The choice of solvent for recrystallization is critical and depends on the specific solubility profile of your 3-chlorocoumarin derivative and its impurities. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• General Strategy: A common approach is to use a solvent pair. One solvent in which the compound is highly soluble, and another in which it is poorly soluble.[8]

• Suggested Solvents: For coumarin-based compounds, common solvents for recrystallization include ethanol, cyclohexane, and acetic acid.[6][9] For 4-chlorocoumarin specifically, recrystallization from cyclohexane has been reported.[9]

• Troubleshooting: If the product "oils out" instead of crystallizing, it may be due to impurities or too rapid cooling. Try adding a small amount of a solvent in which the compound is less soluble or scratching the inside of the flask to induce crystallization.

Experimental Protocol: Synthesis of 4-Chlorocoumarin from 4-Hydroxycoumarin

This protocol is based on established literature procedures and highlights critical steps for minimizing side product formation.[6]

Materials:

• 4-Hydroxycoumarin

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• n-Hexane

• Acetic acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, carefully add 4-hydroxycoumarin (1 equivalent) to POCl₃ (excess, e.g., 2 volumes relative to the mass of 4-hydroxycoumarin).

• Reflux the mixture for 1 hour. The reaction should be monitored by TLC to ensure completion.

• After cooling to room temperature, slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring in a well-ventilated fume hood. This step is highly exothermic and will release HCl gas.

• The solid precipitate is collected by filtration and washed thoroughly with ice-water.

• To remove the 4-chloro-3,4',3',4''-tercoumarin by-product, perform an azeotropic distillation with n-hexane followed by hot filtration.

• The desired 4-chlorocoumarin can be further purified by crystallization from a suitable solvent like cyclohexane or acetic acid.[6][9]

Section 2: Subsequent Reactions of 3-Chlorocoumarins - Troubleshooting Guide

3-Chlorocoumarins are valuable intermediates, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling to form 3-arylcoumarins. This section addresses common challenges in these applications.

Frequently Asked Questions (FAQs): Subsequent Reactions

Q1: My Suzuki coupling reaction of 3-chlorocoumarin with an arylboronic acid is giving a low yield. What are the potential reasons and how can I optimize the reaction?

A1: Low yields in Suzuki couplings with 3-chlorocoumarin can stem from several factors, often related to the catalyst, base, or reaction conditions.

• Catalyst and Ligand Choice: The selection of the palladium catalyst and the phosphine ligand is critical. Bulky, electron-rich phosphine ligands are known to facilitate the oxidative addition and reductive elimination steps, which can be crucial for less reactive aryl chlorides.[1]

  • Solution: Screen different palladium sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and phosphine ligands (e.g., SPhos, XPhos) to find the optimal combination for your specific substrates.[1][10]

• Base Selection: The base plays a crucial role in activating the boronic acid for transmetalation. The choice of base can significantly impact the reaction rate and yield.[11]

  • Solution: Common bases for Suzuki couplings include carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[11] A screening of different bases is often necessary to find the most effective one for your system.

• Dehalogenation Side Reaction: A common side reaction is the dehalogenation of the 3-chlorocoumarin, where the chlorine is replaced by a hydrogen atom, leading to the formation of the parent coumarin and reducing the yield of the desired product.[8][12]

  • Solution: This can be caused by the presence of a palladium-hydride species. Optimizing the base and solvent, and ensuring anhydrous conditions can help minimize this side reaction.[8]

• Instability of Coumarin Ring: The coumarin lactone ring can be susceptible to cleavage under strongly basic conditions, especially with prolonged heating.[13]

  • Solution: Use a milder base if possible and monitor the reaction to avoid unnecessarily long reaction times. Microwave irradiation can sometimes be used to shorten reaction times and improve yields.[13][14]

Q2: I am observing the formation of a significant amount of a homo-coupled product from my boronic acid in a Suzuki reaction. How can I prevent this?

A2: Homo-coupling of the boronic acid is a common side reaction. It can be minimized by:

• Optimizing Stoichiometry: Using a slight excess of the 3-chlorocoumarin can help to ensure that the boronic acid reacts preferentially with it rather than with itself.

• Controlling Reaction Conditions: Lowering the reaction temperature or reducing the reaction time can sometimes suppress homo-coupling.

• Catalyst Choice: Some catalyst systems are more prone to promoting homo-coupling than others. Screening different catalysts and ligands may be beneficial.

Visualizing the Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Section 3: Safety Precautions

Working with 3-chlorocoumarin and the reagents for its synthesis requires strict adherence to safety protocols.

Q1: What are the main hazards associated with 3-chlorocoumarin?

A1: According to the safety data sheet, 3-chlorocoumarin is harmful if swallowed and causes serious eye irritation.[15]

• Handling: Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a fume hood.[15]

• First Aid:

  • If swallowed: Get medical help immediately. Rinse mouth.[15]

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[15]

Q2: What are the hazards of the reagents used in the Vilsmeier-Haack reaction?

A2: Phosphorus oxychloride (POCl₃) is a highly corrosive and toxic substance that reacts violently with water. N,N-dimethylformamide (DMF) is a combustible liquid and can be harmful if inhaled or absorbed through the skin.

• Handling: Both reagents should be handled with extreme care in a fume hood, wearing appropriate PPE.

• Quenching: The quenching of POCl₃ with water is highly exothermic and should be done slowly and in a controlled manner, for example, by adding the reaction mixture to crushed ice.[6]

Section 4: General Troubleshooting Workflow

When encountering a problem in your 3-chlorocoumarin reaction, a systematic approach to troubleshooting is essential.

Caption: A general workflow for troubleshooting 3-chlorocoumarin reactions.

References

• XiXisys. GHS 11 (Rev.11) SDS Word Download CAS: 92-45-5 Name: 3-Chlorocoumarin. [Link]

• Synthesis and Characterization of Some New Azetidin-2-ones, Thiazolidin-4-ones and Tetrazole Containing Coumarin Moiety.
• Gimeno, J., et al. A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. Journal of Organometallic Chemistry.
• An updated review of synthesis and characterization of some new thiazolidinones containing coumarin moiety and their antimicrobial study.
• Chauhan, Y. S., & Gu, J. Isolation and characterization of 4-chloro-3,4′;3′,4″-tercoumarin. Canadian Journal of Chemistry.

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin.

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Patel, K., et al. Synthesis and biological evaluation of coumarin based isoxazoles, pyrimidinthiones and pyrimidin-2-ones. Arabian Journal of Chemistry.
• Effect of different bases on the Suzuki-Miyaura coupling.
• Suzuki Coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Optimization of the Suzuki-Miyaura Cross-coupling.
• Why am I getting low yield for my Suzuki coupling reaction? Reddit.
• An updated review of synthesis and characterization of some new thiazolidinones containing coumarin moiety and their antimicrobial study.
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.

• Wikipedia. Pechmann condensation. [Link]

• The Pechmann Reaction. Organic Reactions.
• Why can't I achieve good yields for this Suzuki reaction?
• Diagnosing issues with a failed Suzuki coupling? Reddit.

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• Jashari, A., et al. An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-6-one. Molecules.
• Elkhateeb, M., et al. Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Oriental Journal of Chemistry.
• E. I. du Pont de Nemours and Company. p-DIMETHYLAMINOBENZALDEHYDE. Organic Syntheses Procedure.
• A plausible mechanism for the Pechmann condensation of phenol and ethyl acetoacetate over acid catalysts.
• Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride.
• Wolfe, J. P., et al. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH.
• Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin. NIH.
• What's the role of the phosphine ligand in Suzuki couplings? Reddit.
• Reactions of 4-Chloro-3-formylcoumarin with Arylhydrazines.

• Organic Chemistry Portal. Suzuki Coupling. [Link]

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• 9. An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-6-one 7,7-Dioxides - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Navigating Side Reactions in the Synthesis of 3-Arylcoumarins

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 3-arylcoumarins. This guide is designed to provide you, as a senior application scientist, with in-depth, field-proven insights into the common challenges and side reaction pathways encountered during the synthesis of this privileged scaffold. Our goal is to equip you with the knowledge to troubleshoot and optimize your synthetic strategies, ensuring the efficient and high-yield production of your target 3-arylcoumarin derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3-arylcoumarins, and what are their primary advantages and disadvantages?

A1: The synthesis of 3-arylcoumarins is primarily achieved through classical condensation reactions and modern transition-metal-catalyzed cross-coupling reactions.[1][2][3][4]

Synthetic Method	Advantages	Disadvantages
Perkin Reaction	Direct, one-pot synthesis from readily available starting materials.[1][3]	Often requires high temperatures and can lead to side products.[3]
Knoevenagel Condensation	Generally high yields and can be performed under mild conditions.[5][6][7]	May require specific catalysts and careful control of reaction conditions to avoid side reactions.[5]
Wittig Reaction	Versatile for introducing a variety of substituents.	Can be sensitive to sterically hindered ketones and the stability of the ylide.[8]
Suzuki Cross-Coupling	High yields, good functional group tolerance, and regioselectivity.[9][10]	Requires pre-functionalized coumarin substrates and palladium catalysts, which can be expensive.[1][9]
Other Transition-Metal Catalyzed Reactions	Offer alternative pathways with unique selectivities.[11][12]	May involve expensive or toxic metals and require careful optimization of ligands and reaction conditions.[1]

Q2: I am performing a Perkin reaction to synthesize a 3-arylcoumarin and observing a low yield of my desired product. What are the likely side reactions?

A2: In the Perkin reaction for 3-arylcoumarin synthesis, which typically involves the condensation of a salicylaldehyde with a phenylacetic acid in the presence of an acid anhydride and a weak base, several side reactions can occur, leading to reduced yields.[3][13][14]

One major side reaction is the self-condensation of the salicylaldehyde under basic conditions, leading to the formation of polymeric materials. Another possibility is the decarboxylation of the intermediate cinnamic acid derivative before cyclization, which can be prevalent at the high temperatures often employed in this reaction. Additionally, the formation of an isomeric coumarin or other condensation products can occur if the starting materials are not appropriately substituted.[14]

Troubleshooting Guides

Issue 1: Formation of Undesired Byproducts in Perkin Reaction

Symptoms:

• Complex mixture of products observed by TLC or LC-MS analysis.

• Low isolated yield of the target 3-arylcoumarin.

• Presence of unexpected peaks in the 1H NMR spectrum.

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Sub-optimal Temperature	High temperatures can promote decarboxylation and other side reactions.[3]	Systematically screen a range of temperatures (e.g., 100-140°C) to find the optimal balance between reaction rate and selectivity.
Incorrect Base/Anhydride Ratio	An excess of base can promote self-condensation of the salicylaldehyde.	Carefully control the stoichiometry of the base (e.g., triethylamine) and acetic anhydride. A 1:1.5 to 1:2 ratio of salicylaldehyde to phenylacetic acid and a slight excess of acetic anhydride is a good starting point.[3]
Moisture in the Reaction	Water can hydrolyze the anhydride and interfere with the condensation.	Ensure all glassware is thoroughly dried and use anhydrous solvents and reagents.

Experimental Protocol: Optimized Perkin Reaction for 3-Arylcoumarin Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

• To a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the substituted salicylaldehyde (1.0 mmol), phenylacetic acid (1.2 mmol), and triethylamine (2.5 mmol).

• Add acetic anhydride (3.0 mmol) to the mixture.

• Heat the reaction mixture at 120°C for 4-6 hours, monitoring the progress by TLC.[3]

• After completion, cool the reaction to room temperature and pour it into ice-cold water.

• The precipitated solid is collected by filtration, washed with water, and then with a cold 5% sodium bicarbonate solution to remove unreacted phenylacetic acid.

• The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure 3-arylcoumarin.[2]

Issue 2: Low Conversion in Knoevenagel Condensation

Symptoms:

• Significant amount of starting material (salicylaldehyde) remains after the reaction.

• Low yield of the desired 3-arylcoumarin.

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Inefficient Catalyst	The choice of base catalyst is crucial for promoting the condensation.	Piperidine is a commonly used and effective catalyst.[7] Other bases like L-proline or the use of ionic liquids can also be explored for improved efficiency.[15]
Inappropriate Solvent	The solvent can influence the solubility of reactants and the reaction rate.	While the reaction can be run neat, solvents like ethanol or toluene can be beneficial.[7] Microwave-assisted, solvent-free conditions have also been shown to be highly effective.[16][17]
Insufficient Reaction Time or Temperature	The reaction may not have reached completion.	Monitor the reaction progress by TLC. If the reaction is sluggish at room temperature, gentle heating may be required.[5]

Experimental Protocol: Knoevenagel Condensation for 3-Substituted Coumarin Synthesis

• In a round-bottom flask, mix the salicylaldehyde derivative (1.0 mmol) and the active methylene compound (e.g., diethyl malonate, 1.1 mmol).

• Add a catalytic amount of piperidine (0.1 mmol).

• The reaction can be stirred at room temperature or gently heated (e.g., 60-80°C) for 2-4 hours. Alternatively, microwave irradiation can be used for rapid synthesis.[16]

• Monitor the reaction by TLC. Upon completion, the reaction mixture is cooled, and the product is precipitated by the addition of cold water or dilute acid.

• The solid is collected by filtration, washed with water, and recrystallized from a suitable solvent.

Issue 3: Challenges in Transition-Metal-Catalyzed Arylation

Symptoms:

• Formation of homocoupled byproducts of the arylboronic acid (in Suzuki coupling).

• Dehalogenation of the 3-halocoumarin starting material.

• Low yield of the 3-arylcoumarin.

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Catalyst Deactivation	The palladium catalyst can be sensitive to air and moisture.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) using degassed solvents.
Incorrect Ligand Choice	The ligand plays a critical role in the efficiency of the catalytic cycle.	For Suzuki couplings, phosphine-based ligands like SPhos are often effective.[10] Screening different ligands may be necessary for optimal results.
Suboptimal Base and Solvent	The choice of base and solvent can significantly impact the reaction outcome.	A weak inorganic base like K₂CO₃ or Cs₂CO₃ is commonly used.[2] Solvents such as dioxane, toluene, or DMF are often employed.

Experimental Protocol: Suzuki Cross-Coupling for 3-Arylcoumarin Synthesis

This protocol is based on established methodologies.[2]

• To a Schlenk flask, add 3-bromocoumarin (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.03 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add a degassed solvent mixture of toluene and water (e.g., 4:1 ratio, 5 mL).

• Heat the reaction mixture at 80-100°C for 12-24 hours, monitoring by TLC.

• After cooling, dilute the reaction with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Pathways

Understanding the main and side reaction pathways is crucial for effective troubleshooting.

Perkin Reaction: Main vs. Side Pathways

Caption: Perkin reaction pathways for 3-arylcoumarin synthesis.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields.

By understanding these common pitfalls and implementing the suggested solutions and protocols, you can significantly improve the efficiency and success of your 3-arylcoumarin syntheses.

References

• Natural source, bioactivity and synthesis of 3-Arylcoumarin derivatives. (2022). PubMed Central. [Link]

• 3-Phenylcoumarins as a Privileged Scaffold in Medicinal Chemistry: The Landmarks of the Past Decade. (2021). MDPI. [Link]

• Synthesis and study of a series of 3-arylcoumarins as potent and selective monoamine oxidase B inhibitors. (n.d.). PubMed. [Link]

• 3-Arylcoumarins: Synthesis and potent anti-inflammatory activity. (2023). Request PDF. [Link]

• Wittig reaction. (n.d.). Wikipedia. [Link]

• The Perkin Reaction and Related Reactions. (1942). Organic Reactions. [Link]

• Proposed reaction mechanism for synthesis of 3-arylcoumarin 3. (n.d.). ResearchGate. [Link]

• Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin. (2018). Request PDF. [Link]

• Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. (n.d.). MDPI. [Link]

• Synthesis of 3-carboxylated Coumarins by Knoevenagel Condensation and Exploratory Anti-inflammatory Activity Evaluation by in vivo model. (n.d.). Scientific & Academic Publishing. [Link]

• Knoevenagel condensation to make a coumarin - laboratory experiment. (2023). YouTube. [Link]

• Perkin reaction. (n.d.). Wikipedia. [Link]

• Recent Advances in Transition-Metal-Catalyzed Synthesis of Coumarins. (2016). Semantic Scholar. [Link]

• Coumarins: Fast Synthesis by the Knoevenagel Condensation under Microwave Irradiation. (n.d.). Molecules. [Link]

• Synthesis of 3-Substituted Coumarins by the Knoevenagel Condensation Reaction. (n.d.). SlideShare. [Link]

• Wittig Reaction - Common Conditions. (n.d.). Organic Chemistry Data. [Link]

• Perkin Reaction Mechanism. (n.d.). BYJU'S. [Link]

• Transition metal-catalyzed Synthesis of New 3-substituted Coumarin Derivatives As Antibacterial and Cytostatic Agents. (2021). Taylor & Francis Online. [Link]

• General synthetic route to 3-arylcoumarin, reagents, and conditions. (n.d.). ResearchGate. [Link]

• Synthesis and biological evaluation of 3-arylcoumarin derivatives as potential anti-diabetic agents. (2018). PubMed. [Link]

• Synthesis of 3-Aryl Coumarin Derivatives Using Ultrasound. (n.d.). Scirp.org. [Link]

• 3-Phenylcoumarins as a Privileged Scaffold in Medicinal Chemistry: The Landmarks of the Past Decade. (2021). PubMed Central. [Link]

• Chemistry Perkin Reaction Mechanism. (n.d.). sathee neet - IIT Kanpur. [Link]

• Coumarin synthesis using Wittig reaction. (n.d.). ResearchGate. [Link]

• Natural source, bioactivity and synthesis of 3-Arylcoumarin derivatives. (n.d.). Taylor & Francis Online. [Link]

• Synthesis of 3-Aryl Coumarin Derivatives Using Ultrasound. (2012). Scirp.org. [Link]

• An Overview on Synthetic Strategies to 3-Acylcoumarins. (n.d.). Connect Journals. [Link]

• Natural source, bioactivity and synthesis of 3-Arylcoumarin derivatives. (2022). ResearchGate. [Link]

• General synthetic route to 3-arylcoumarin derivatives. Reagents and conditions. (n.d.). ResearchGate. [Link]

• Wittig Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Wittig Reaction - Examples and Mechanism. (2018). Master Organic Chemistry. [Link]

• Syntheses, reactivity, and biological applications of coumarins. (n.d.). Frontiers in Chemistry. [Link]

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Technical Support Center: Catalyst Selection and Optimization for 3-Chlorocoumarin Coupling Reactions

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals engaged in the cross-coupling of 3-chlorocoumarin. This guide is designed to provide expert-level insights and practical, field-proven solutions to common challenges encountered during catalyst selection, reaction optimization, and troubleshooting. Our goal is to empower you to navigate the complexities of these reactions, moving beyond simple protocols to a deeper understanding of the underlying chemical principles that govern success.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the strategic choices involved in setting up a successful 3-chlorocoumarin coupling reaction.

Q1: Why is 3-chlorocoumarin a challenging substrate for cross-coupling reactions?

A1: The primary challenge lies in the relative inertness of the C-Cl bond compared to its heavier halogen counterparts (C-Br and C-I). The rate-determining step in many palladium-catalyzed coupling reactions is the oxidative addition of the aryl halide to the Pd(0) center.[1] The C-Cl bond is stronger and less polarizable, making this oxidative addition step kinetically less favorable.[2] Consequently, reactions involving 3-chlorocoumarin often require more forcing conditions—higher temperatures, longer reaction times, and, most critically, highly active catalyst systems specifically designed to activate C-Cl bonds.[2]

Q2: What are the most common cross-coupling reactions used for 3-chlorocoumarin, and what are their key differences?

A2: The three most prevalent palladium-catalyzed cross-coupling reactions for functionalizing the 3-position of a chlorocoumarin are the Suzuki-Miyaura, Sonogashira, and Heck reactions.

• Suzuki-Miyaura Coupling: This reaction couples the 3-chlorocoumarin with an organoboron reagent (typically a boronic acid or ester) to form a C(sp²)-C(sp²) bond, yielding 3-arylcoumarins.[3] It is widely favored due to the commercial availability of a vast array of boronic acids, mild reaction conditions, and the generally non-toxic nature of the boron-containing byproducts.[4][5]

• Sonogashira Coupling: This reaction forms a C(sp²)-C(sp) bond by coupling the 3-chlorocoumarin with a terminal alkyne.[6] It is an indispensable tool for introducing alkynyl moieties. The reaction typically requires a palladium catalyst and a copper(I) co-catalyst in the presence of an amine base.[7][8] A key challenge is minimizing the undesired homocoupling of the alkyne partner (Glaser coupling), which is often promoted by oxygen and high copper concentrations.[7][9]

• Heck Coupling: This reaction couples the 3-chlorocoumarin with an alkene to form a new C(sp²)-C(sp²) bond, resulting in 3-vinylcoumarins.[10] A key feature of the Heck reaction is its excellent stereoselectivity, typically favoring the trans isomer.[10] Like other couplings with aryl chlorides, it often demands highly active catalysts.[11]

Q3: How do I select an appropriate palladium catalyst and ligand for activating the C-Cl bond?

A3: This is the most critical decision for a successful reaction. Standard catalysts like Pd(PPh₃)₄, which work well for aryl iodides and bromides, are often ineffective for 3-chlorocoumarin.[2] The key is to use a combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a specialized ligand that accelerates the oxidative addition step.

The ideal ligands for this purpose are highly electron-donating and sterically bulky .[1][2]

• Electron-Donating Property: Rich electron density on the ligand is transferred to the palladium center, making it more nucleophilic and thus more reactive toward the electrophilic C-Cl bond.

• Steric Bulk: Bulky ligands promote the formation of low-coordinate, highly reactive 12- or 14-electron Pd(0) species by favoring the dissociation of extra ligand molecules.[12] This steric hindrance also facilitates the final, product-releasing reductive elimination step.[1]

Excellent choices include Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs).[2][4] For example, the Suzuki-Miyaura coupling of 3-chlorinated-4-alkoxycoumarins has been shown to proceed in high yields using a combination of Pd(OAc)₂ and the bulky, electron-rich SPhos ligand.[4]

Troubleshooting Guide: From Low Yields to Catalyst Death

This section provides a systematic, question-driven approach to diagnosing and solving specific experimental problems.

Problem Area 1: Low or No Product Yield

This is the most common issue. A logical, step-by-step diagnosis is essential to identify the root cause.

Q1.1: Is my catalyst system active and appropriate for a C-Cl bond?

A1.1: As discussed, aryl chlorides require potent catalyst systems. If you are using a generic catalyst like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, failure is likely.

• Action: Switch to a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ combined with an electron-rich, bulky ligand such as SPhos or a palladium-hydrazone complex.[4][13] Pre-formed catalysts incorporating these advanced ligands (precatalysts) are also excellent choices as they improve the generation of the active Pd(0) species.[14]

Q1.2: Are my reagents pure and my reaction atmosphere truly inert?

A1.2: Palladium catalysts, especially the active Pd(0) species, are highly sensitive to oxygen and other impurities.[2][7]

• Catalyst Poisoning: Impurities in substrates, solvents, or the base can poison the catalyst. Ensure all reagents are of high purity.[7]

• Oxygen Contamination: Oxygen can oxidize the active Pd(0) to inactive Pd(II) and promote side reactions like the homocoupling of boronic acids (in Suzuki reactions) or alkynes (in Sonogashira reactions).[7][14]

• Action: Use dry, degassed solvents. The freeze-pump-thaw method (at least 3 cycles) is highly effective. Alternatively, sparging the solvent with an inert gas like argon or nitrogen for 30-60 minutes can suffice.[14][15] Assemble your reaction under a positive pressure of inert gas.

Q1.3: Is my choice of base and solvent optimal?

A1.3: The base and solvent are not passive components; they are critical to the catalytic cycle.

• Base Function: In Suzuki coupling, the base is required to activate the organoboron species to facilitate the transmetalation step.[2] For challenging aryl chlorides, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones like Na₂CO₃.[2][16]

• Solvent Effects: The solvent must fully dissolve the reactants at the reaction temperature to ensure efficient catalysis.[7] Common choices include polar aprotic solvents like DMF, dioxane, or toluene, often with a small amount of water for Suzuki reactions to aid in dissolving the base and facilitating transmetalation.[4][16]

• Action: If experiencing low yield, screen different bases and solvents. A comparison of conditions can reveal a superior system for your specific substrates.

Troubleshooting Workflow: Diagnosing Low Conversion

Caption: A logical workflow for troubleshooting low-yield coupling reactions.

Problem Area 2: Catalyst Decomposition (Formation of Palladium Black)

Q2.1: My reaction mixture turned black shortly after heating. What does this mean?

A2.1: The formation of a black precipitate, known as "palladium black," is a visual indicator of catalyst decomposition.[7] It signifies that the soluble, active Pd(0) species has agglomerated and crashed out of solution, rendering it catalytically inactive.

Q2.2: What causes the formation of palladium black and how can I prevent it?

A2.2: Several factors can lead to catalyst decomposition:

• High Temperatures: While heat is needed to activate C-Cl bonds, excessive temperatures can accelerate catalyst decomposition.

• Inappropriate Ligand: The ligand's job is to stabilize the Pd(0) center. If the ligand is not robust or if the Pd:ligand ratio is too low, the palladium will be unstable. Anecdotal evidence suggests some solvents, like THF, may promote this decomposition under certain conditions.[17]

• Presence of Oxygen: As mentioned, oxygen can disrupt the catalytic cycle and lead to the formation of palladium oxides which can then decompose.[7]

• Action Plan:

  • Check Ligand: Ensure you are using a sufficiently bulky and electron-donating ligand. A Pd:Ligand ratio of 1:2 is a good starting point.

  • Optimize Temperature: Determine the minimum temperature required for the reaction to proceed at a reasonable rate. Try running the reaction at 90-100 °C instead of >110 °C if possible.[16]

  • Ensure Inert Atmosphere: Rigorously exclude oxygen from your reaction setup.[7]

Problem Area 3: Significant Side Product Formation

Q3.1: I'm observing significant homocoupling of my boronic acid (or alkyne). How can I suppress this?

A3.1: Homocoupling is a common side reaction, especially in Suzuki and Sonogashira couplings.

• Suzuki Homocoupling (Biaryl Formation): This is primarily caused by the presence of oxygen. Rigorous degassing of the reaction mixture and maintaining a strict inert atmosphere is the most effective solution.[14]

• Sonogashira Homocoupling (Glaser Coupling): This is promoted by both oxygen and the copper(I) co-catalyst.[7] To minimize it, ensure strictly anaerobic conditions. You can also try reducing the amount of the copper catalyst (e.g., from 5 mol% to 1-2 mol%) or switching to a "copper-free" Sonogashira protocol, which may require a different ligand or base system.[18][19]

Q3.2: My starting boronic acid is being consumed, but not by coupling (Protodeboronation). Why is this happening?

A3.2: Protodeboronation is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. This side reaction consumes your nucleophile and lowers the yield. It can be promoted by high temperatures and the presence of excess water or base, especially with electronically sensitive boronic acids.[2][20]

• Action:

  • Use a Milder Base: If using a very strong base, consider switching to a slightly weaker one (e.g., K₂CO₃).

  • Control Water Content: While a small amount of water can be beneficial in Suzuki reactions, excess water can promote this side reaction.[2] Try reducing the amount of water or using an anhydrous base like KF.[21]

  • Use Boronic Esters: Pinacol esters of boronic acids are often more stable and less prone to protodeboronation than the free boronic acids.[22]

Data & Protocols

Table 1: Comparison of Catalyst Systems for Suzuki-Miyaura Coupling of 3-Chlorocoumarin with Phenylboronic Acid

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)	Reference
1	Pd-salen (0.5)	-	K₂CO₃ (2)	Dioxane/H₂O	110	Good	[4][5]
2	Pd(OAc)₂ (3)	SPhos (6)	K₃PO₄ (2)	Toluene/H₂O	100	High (up to 99%)	[4]
3	Pd-Hydrazone Cplx 2 (0.01)	-	K₂CO₃ (2)	Ethanol	RT	92	[13]
4	PdCl₂(PPh₃)₂ (3)	-	Na₂CO₃ (2)	DMF	90	85	[23]

This table synthesizes data from multiple sources to provide a comparative overview. Yields are reported as described in the source literature and may vary based on specific coumarin substitution.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a generalized starting point based on successful literature procedures.[5]

• Vessel Preparation: To an oven-dried reaction vessel (e.g., a Schlenk tube) equipped with a magnetic stir bar, add the 3-chlorocoumarin (1.0 equiv.), the arylboronic acid (1.5 equiv.), the base (e.g., K₃PO₄, 2.0 equiv.), the palladium source (e.g., Pd(OAc)₂, 0.01-3 mol%), and the ligand (e.g., SPhos, 0.02-6 mol%).

• Inert Atmosphere: Seal the vessel, and then evacuate and backfill it with an inert gas (e.g., Argon) for at least three cycles.

• Solvent Addition: Add the degassed solvent system (e.g., Dioxane/H₂O 10:1) via syringe under a positive pressure of inert gas.

• Reaction: Place the vessel in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure 3-arylcoumarin.

Catalytic Cycle: Palladium-Catalyzed Suzuki-Miyaura Coupling

Caption: The fundamental steps of the Suzuki-Miyaura catalytic cycle.

References

• Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin. (2011). ResearchGate. [Link]

• Coumarin synthesis. Organic Chemistry Portal. [Link]

• Coumarins Synthesis and Transformation via C–H Bond Activation—A Review. (2022). MDPI. [Link]

• Optimizing Suzuki Coupling Reactions. CovaSyn. [Link]

• Efficient Synthesis of Fluorescent Coumarins and Phosphorous-Containing Coumarin-Type Heterocycles via Palladium Catalyzed Cross-Coupling Reactions. (2022). MDPI. [Link]

• Why can't I achieve good yields for this Suzuki reaction? (2018). ResearchGate. [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? (2017). ResearchGate. [Link]

• 3‐Arylcoumarin Scaffolds From 3‐Chlorocoumarin and Arylboronic Acids via Site‐Selective CCl Bond Activation With Palladium Complexes of NO Chelating Hydrazones. (2020). ResearchGate. [Link]

• Palladium-Catalysed Coupling Chemistry. Fisher Scientific. [Link]

• Highly Efficient Method for Suzuki Reactions in Aqueous Media. (2014). PMC - NIH. [Link]

• Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020. (2021). Organic Chemistry Frontiers (RSC Publishing). [Link]

• Optimization of reaction conditions for Suzuki coupling 1. (2020). ResearchGate. [Link]

• Troubleshooting a difficult Heck reaction. (2024). Reddit. [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize. [Link]

• Optimization of the Temperature, Solvent, and Additive. (2021). ResearchGate. [Link]

• Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. (2022). ChemistryViews. [Link]

• Why am I getting low yield for my Suzuki coupling reaction? (2016). Reddit. [Link]

• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. JOCPR. [Link]

• Efficient synthesis of 4-sulfanylcoumarins from 3-bromo-coumarins via a highly selective DABCO-mediated one-pot thia-Michael addition/elimination process. (2020). RSC Publishing. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (2018). NIH. [Link]

• Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. (2020). IntechOpen. [Link]

• Synthesis and Characterisation of Coumarin Analogues Using Palladium Catalyst and their Free Radical Scavenging Activity. (2024). Informatics Journals. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2'. (2011). NIH. [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. (2003). pubs.acs.org. [Link]

• Solvent effects on the three-component coupling reaction for the synthesis of benzylamine coumarin derivative 4a a. (2016). ResearchGate. [Link]

• Struggling to make a sonogashira coupling reaction happen. (2021). Reddit. [Link]

• Elucidating the Mechanism of Coumarin Homodimerization Using 3-Acetylcoumarin Derivatives. (2022). MDPI. [Link]

• Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. (2020). Organic Chemistry Frontiers (RSC Publishing). [Link]

• Advances in Cross-Coupling Reactions Catalyzed by Aromatic Pincer Complexes Based on Earth-Abundant 3d Metals (Mn, Fe, Co, Ni, Cu). (2023). MDPI. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• A New P3N Ligand for Pd-Catalyzed Cross-Couplings in Water. (2020). RSC Publishing. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. (2015). PMC - NIH. [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development. (2020). PMC. [Link]

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Technical Support Center: High-Purity 3-Chlorocoumarin Recrystallization

Welcome to the technical support guide for the purification of 3-Chlorocoumarin. As a Senior Application Scientist, I've designed this resource to provide not just procedural steps, but the underlying scientific rationale to empower your research. Achieving high purity in crystalline solids is a meticulous process where understanding the principles of solubility and crystallization kinetics is paramount. This guide is structured as a series of frequently asked questions and a troubleshooting section to directly address the challenges you may encounter in the lab.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of recrystallization for purifying 3-Chlorocoumarin?

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent at different temperatures.[1][2] The ideal scenario for 3-Chlorocoumarin involves identifying a solvent that meets these criteria:

• High Solubility at High Temperatures: The crude 3-Chlorocoumarin should be highly soluble in the solvent at or near its boiling point. This allows you to dissolve the compound in a minimal amount of solvent, creating a saturated solution.[2]

• Low Solubility at Low Temperatures: As the hot, saturated solution cools, the solubility of 3-Chlorocoumarin should decrease dramatically, causing it to crystallize out of the solution.

• Impurity Solubility: Impurities should either be highly soluble in the solvent at all temperatures (so they remain in the liquid phase, or "mother liquor") or completely insoluble in the hot solvent (so they can be removed by hot filtration).[1][2]

The slow, controlled formation of the crystal lattice selectively incorporates 3-Chlorocoumarin molecules while excluding mismatched impurity molecules, leading to a significant increase in purity.

Q2: How do I select the best solvent for recrystallizing my crude 3-Chlorocoumarin?

Since no single, universally "best" solvent is documented for all syntheses of 3-Chlorocoumarin, an empirical approach through solvent screening is the most rigorous method. The principle of "like dissolves like" is a good starting point. Given 3-Chlorocoumarin's structure (a moderately polar lactone with a chlorinated vinyl group), solvents of low to intermediate polarity are excellent candidates.

Recommended Solvent Screening Protocol:

• Place approximately 20-30 mg of your crude 3-Chlorocoumarin into several small test tubes.

• To each tube, add a different test solvent (e.g., Ethanol, Methanol, Acetone, Ethyl Acetate, Toluene, Cyclohexane) dropwise at room temperature, observing solubility. An ideal solvent will show poor solubility at this stage.

• Gently heat the tubes that showed poor solubility in a water bath. The compound should dissolve completely at the solvent's boiling point.[3]

• Allow the clear, hot solutions to cool slowly to room temperature, and then place them in an ice-water bath.

• The best solvent is the one that dissolves the compound when hot and yields a large quantity of high-quality crystals upon cooling.

This systematic approach is scientifically sound and ensures the chosen solvent is optimal for your specific batch of crude material and its unique impurity profile.

Q3: Should I use a single-solvent or a mixed-solvent system?

This depends entirely on the results of your solvent screening.

• Single-Solvent Recrystallization: This is the preferred method due to its simplicity. It should be used if you find a single solvent that provides high solubility when hot and low solubility when cold.[4] For coumarin derivatives, alcohols like ethanol or non-polar solvents like cyclohexane have been used successfully for related compounds.[5]

• Mixed-Solvent Recrystallization: This technique is employed when no single solvent has the ideal solubility characteristics.[1] It involves a pair of miscible solvents: a "good" solvent in which 3-Chlorocoumarin is highly soluble, and a "bad" or "anti-solvent" in which it is poorly soluble.[1][6] For coumarins, common pairs include ethanol-water or methanol-water.[1][7]

The procedure involves dissolving the crude compound in a minimum amount of the hot "good" solvent, followed by the dropwise addition of the "bad" solvent until the solution becomes faintly cloudy (the saturation point). A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[3]

Q4: Why is slow cooling critical for obtaining high-purity crystals?

The goal of recrystallization is not just to precipitate the solid, but to grow well-ordered, pure crystals.

• Kinetic vs. Thermodynamic Control: Rapid cooling (e.g., plunging a hot flask directly into an ice bath) causes the compound to crash out of solution quickly. This is a kinetically driven process that can trap impurities within the rapidly forming solid.

• Selective Crystal Growth: Slow cooling allows the crystallization process to be under thermodynamic control. Molecules have sufficient time to selectively deposit onto the growing crystal lattice in the most stable arrangement, naturally excluding impurities.[8] This results in larger, purer crystals and is the cornerstone of effective purification.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of 3-Chlorocoumarin

• Dissolution: Place the crude 3-Chlorocoumarin in an Erlenmeyer flask with a stir bar or boiling chip. Add the chosen solvent in small portions while heating the mixture to a gentle boil on a hot plate. Continue adding the minimum amount of hot solvent until the compound is fully dissolved.[2]

• Hot Filtration (Optional but Recommended): If any insoluble impurities are visible or if the solution is colored, a hot gravity filtration is necessary. Place a short-stemmed funnel with fluted filter paper over a second, pre-heated Erlenmeyer flask. Pour the hot solution through the filter paper quickly to remove insoluble matter. If colored impurities persist, this is the stage where you would add a small amount of activated charcoal to the solution before filtration.[3]

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Once at room temperature, you may place the flask in an ice-water bath for at least 15-20 minutes to maximize crystal yield.[3][4]

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.

• Drying: Allow the crystals to dry completely under vacuum on the funnel before transferring them to a watch glass to air-dry. Determine the yield and melting point to assess purity.

Troubleshooting Guide

Problem	Potential Cause(s)	Solution(s)
No Crystals Form Upon Cooling	1. Too much solvent was used. This is the most common reason. The solution is not supersaturated upon cooling.	1. Boil off some of the solvent on a hot plate in a fume hood to concentrate the solution. Allow it to cool again.
2. Supersaturation. The solution is supersaturated, but crystal nucleation has not initiated.	2. Try to induce crystallization by: a) Scratching the inside of the flask with a glass rod at the solution's surface to create nucleation sites. b) Adding a "seed crystal" from a previous pure batch, if available.
Product "Oils Out" Instead of Crystallizing	1. Solution is too concentrated. The solubility limit is exceeded so dramatically that the compound separates as a liquid phase.	1. Reheat the solution to dissolve the oil. Add a small amount of additional hot solvent and attempt to cool again, perhaps more slowly.
2. Melting point of the compound is below the boiling point of the solvent. The compound may be melting in the hot solvent.	2. Choose a solvent with a lower boiling point.
3. Significant impurities are present. Impurities can depress the melting point and interfere with lattice formation.	3. Consider pre-purification with column chromatography if the crude material is very impure. Ensure the cooling process is as slow as possible.
Crystal Yield is Very Low	1. Too much solvent was used. Even if crystals form, an excess of solvent will keep a significant portion of the product dissolved in the mother liquor.	1. Next time, use less solvent. For the current batch, you can try to recover a second crop of crystals by evaporating some solvent from the filtrate and re-cooling. Note that this second crop may be less pure.
2. Premature crystallization during hot filtration. The compound crystallized on the filter paper or in the funnel stem.	2. Ensure the receiving flask and funnel are pre-heated. Use a slight excess of solvent before filtering and boil it off after. Use a short-stem or stemless funnel.[2]
3. Washing with too much or warm solvent. The purified crystals were redissolved during the washing step.	3. Always use a minimal amount of ice-cold solvent for washing.
Crystals are Colored or Appear Impure	1. Colored impurities are co-crystallizing.	1. Redissolve the crystals in fresh hot solvent, add a small amount (spatula tip) of activated charcoal, boil for a few minutes, and perform a hot filtration to remove the charcoal and adsorbed impurities.[3]
2. Cooling was too rapid.	2. Repeat the recrystallization, ensuring the solution cools slowly and undisturbed to allow for selective crystal growth.

References

• Nagaretnam, P., & Sithambaresan, M. (2019). Synthesis of Simple Coumarins: Mixed Solvent Recrystallization Approach and Modification. RESEARCH REVIEW International Journal of Multidisciplinary, 4(1). Available at: [Link]

• Zenodo. (2019). Synthesis of Simple Coumarins: Mixed Solvent Recrystallization Approach and Modification. Available at: [Link]

• ResearchGate. (2020). What is the best solvent to recrystillize a polar coumarin? Available at: [Link]

• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization. Available at: [Link]

• ResearchGate. (2022). Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin. Available at: [Link]

• ResearchGate. (2023). Probing coumarin solubility and solvation energetics in diverse aqueous–organic solutions across a temperature range: A debut exploration. Available at: [Link]

• Organic Syntheses. (n.d.). Coumarin dibromide. Available at: [Link]

• University of California, Riverside. (n.d.). Recrystallization I. Available at: [Link]

• Unknown Source. (n.d.). Recrystallization PDF.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• MIT OpenCourseWare. (2010). Recrystallization | MIT Digital Lab Techniques Manual. YouTube. Available at: [Link]

• Google Patents. (1954). Production of 3-chlorocoumarin.

• National Institutes of Health. (2010). An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles. Available at: [Link]

• ResearchGate. (2022). What are the techniques that can be use to purify coumarins? Available at: [Link]

• Organic Chemistry Portal. (n.d.). Coumarin synthesis. Available at: [Link]

• ResearchGate. (2018). Determination and correlation of solubility and solution thermodynamics of coumarin in different pure solvents. Available at: [Link]

• ResearchGate. (2020). Overview on developed synthesis procedures of coumarin heterocycles. Available at: [Link]

• ResearchGate. (2023). Exploring the Solubility and Solvation Thermodynamics of Coumarin in a Range of Aqua-Organic Solvents. Available at: [Link]

• ResearchGate. (2022). Solubility of coumarin in (ethanol + water) mixtures: Determination, correlation, thermodynamics and preferential solvation. Available at: [Link]

• Indian Journal of Heterocyclic Chemistry. (2019). An Overview on Synthetic Strategies to 3-Acylcoumarins. Available at: [Link]

• Royal Society of Chemistry. (2023). Exploring the solubility and solvation thermodynamics of coumarin in a range of aqua-organic solvents. New Journal of Chemistry. Available at: [Link]

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• 5. An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-6-one 7,7-Dioxides - PMC [pmc.ncbi.nlm.nih.gov]
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Preventing byproduct formation in 3-Chlorocoumarin synthesis

Welcome to the technical support center for the synthesis of 3-chlorocoumarin. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation in this important synthetic transformation. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3-chlorocoumarin?

The synthesis of 3-chlorocoumarin is most effectively achieved through a Vilsmeier-Haack type reaction, typically starting from a substituted phenol and a reagent that can provide the chloroacetyl group. A prevalent method involves the reaction of a phenol with N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), which forms the Vilsmeier reagent in situ. This electrophilic reagent then reacts with the activated phenol to yield the 3-chlorocoumarin. Another approach involves the direct chlorination of coumarin itself, though this can lead to a mixture of chlorinated products and is often harder to control.

Q2: I am observing a significant amount of a byproduct with a similar mass spectrum to my desired 3-chlorocoumarin. What could it be?

A common issue in the synthesis of 3-chlorocoumarin is the formation of isomeric or over-chlorinated byproducts. The most probable culprits are:

• 4-Chlorocoumarin: Depending on the precise reaction conditions and the starting materials, electrophilic attack at the 4-position of the coumarin precursor can occur, leading to the formation of the 4-chloro isomer.

• Dichlorinated Coumarins: Over-chlorination can lead to the formation of dichlorocoumarin species, such as 3,4-dichlorocoumarin or 3,6-dichlorocoumarin. The position of the second chlorine atom will depend on the electron density of the coumarin ring.

• Unreacted Starting Material: Incomplete reaction is a common source of impurities.

• Hydrolysis Products: If the reaction is not properly quenched and worked up under anhydrous conditions, the Vilsmeier reagent or chlorinated intermediates can hydrolyze.

Q3: My reaction yield is consistently low. What are the key parameters to optimize?

Low yields in 3-chlorocoumarin synthesis are often traced back to a few critical factors:

• Reagent Quality: The Vilsmeier-Haack reaction is highly sensitive to moisture. Ensure that your DMF is anhydrous and that the phosphorus oxychloride is of high purity. Old or improperly stored DMF can contain dimethylamine, which can lead to side reactions.

• Reaction Temperature: Temperature control is crucial. The formation of the Vilsmeier reagent is exothermic and should be done at a low temperature (typically 0-5 °C). The subsequent reaction with the phenol may require heating, and the optimal temperature will depend on the specific substrate.

• Stoichiometry: The molar ratios of the phenol, DMF, and POCl₃ are critical. An excess of the Vilsmeier reagent can lead to over-chlorination.

• Reaction Time: Insufficient reaction time will result in incomplete conversion, while excessively long reaction times can promote the formation of degradation products.

Troubleshooting Guides

Issue 1: Presence of 4-Chlorocoumarin Isomer

Causality: The formation of 4-chlorocoumarin suggests that the electrophilic attack of the Vilsmeier reagent is not completely regioselective for the 3-position. This can be influenced by the electronic properties of the starting phenol and the reaction conditions.

Troubleshooting Steps:

• Modify Reaction Temperature: Lowering the reaction temperature during the addition of the Vilsmeier reagent to the phenol can sometimes enhance regioselectivity.

• Change the Stoichiometry: Carefully control the stoichiometry of the Vilsmeier reagent. Using a slight excess may be necessary for complete conversion, but a large excess can decrease selectivity.

• Alternative Chlorinating Agents: While POCl₃ is common, exploring other chlorinating agents in conjunction with DMF, such as thionyl chloride (SOCl₂), may alter the regioselectivity of the reaction.

Protocol for Minimizing 4-Chlorocoumarin Formation:

Step	Procedure	Rationale
1	Dry all glassware and solvents meticulously.	Prevents premature quenching of the Vilsmeier reagent.
2	Prepare the Vilsmeier reagent by slowly adding POCl₃ to anhydrous DMF at 0 °C.	Controls the exothermic reaction and ensures complete formation of the reagent.
3	Add the phenol derivative dropwise to the Vilsmeier reagent at 0-5 °C.	Minimizes side reactions and improves regioselectivity.
4	Monitor the reaction by TLC or HPLC to determine the optimal reaction time.	Avoids prolonged reaction times that can lead to isomerization or byproduct formation.
5	Quench the reaction by pouring it onto crushed ice.	Rapidly neutralizes the reactive species.

Issue 2: Formation of Dichlorinated Byproducts

Causality: The presence of dichlorinated coumarins is a clear indication of over-chlorination. This occurs when the initially formed 3-chlorocoumarin undergoes a second electrophilic chlorination.

Troubleshooting Steps:

• Reduce the Amount of Vilsmeier Reagent: This is the most direct way to prevent over-chlorination. Use a stoichiometric amount or only a slight excess of the reagent.

• Control Reaction Time and Temperature: Shorter reaction times and lower temperatures will disfavor the second chlorination reaction, which is typically slower than the first.

• Substrate Concentration: Running the reaction at a higher concentration can sometimes favor the desired mono-chlorination.

Workflow for Preventing Dichlorination:

Caption: Workflow to minimize dichlorinated byproducts.

Purification of 3-Chlorocoumarin

Even with optimized reaction conditions, some level of byproduct formation is often unavoidable. Effective purification is therefore a critical final step.

Recrystallization:

Recrystallization is a powerful technique for purifying crude 3-chlorocoumarin. The choice of solvent is critical.

Recommended Solvent Systems for Recrystallization:

Solvent System	Rationale
Ethanol/Water	3-Chlorocoumarin is typically soluble in hot ethanol and less soluble in cold water. A mixed solvent system allows for fine-tuning of the solubility to induce crystallization upon cooling.
Toluene/Hexane	Toluene can dissolve 3-chlorocoumarin at elevated temperatures, while hexane acts as an anti-solvent to promote crystallization.
Isopropanol	A single-solvent system that can be effective if the impurity profile is not complex.

General Recrystallization Protocol:

• Dissolve the crude 3-chlorocoumarin in a minimal amount of the hot solvent (or the more soluble solvent of a mixed pair).

• If insoluble impurities are present, perform a hot filtration.

• Allow the solution to cool slowly to room temperature to form well-defined crystals.

• Further cool the mixture in an ice bath to maximize the yield.

• Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent.

• Dry the crystals under vacuum.

Column Chromatography:

For challenging separations, particularly for removing isomeric byproducts, column chromatography may be necessary.

Typical Conditions for Column Chromatography:

Parameter	Recommendation
Stationary Phase	Silica gel (230-400 mesh)
Mobile Phase	A gradient of hexane and ethyl acetate is often effective. Start with a low polarity (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity.

Workflow for Purification:

Caption: Purification strategy for 3-chlorocoumarin.

By understanding the fundamental principles of the Vilsmeier-Haack reaction and the factors that influence byproduct formation, you can effectively troubleshoot your synthesis of 3-chlorocoumarin and achieve high yields of the desired product.

References

• This is a placeholder for a specific reference that would be found in a targeted literature search.
• This is a placeholder for a specific reference detailing the analytical characterization (e.g., NMR, MS) of byproducts in coumarin synthesis.
• This is a placeholder for a specific reference describing purification techniques for chlorin

Reference Data & Comparative Studies

A Comparative Reactivity Guide: 3-Chlorocoumarin vs. 3-Bromocoumarin in Synthetic Chemistry

For researchers, scientists, and professionals in drug development, the coumarin scaffold is a cornerstone of molecular design, prized for its prevalence in bioactive natural products and its versatile photophysical properties. The 3-halocoumarins, in particular, serve as pivotal intermediates, offering a gateway to a diverse array of functionalized derivatives. The choice between a 3-chloro and a 3-bromo substituent is not trivial; it is a strategic decision that profoundly impacts reaction efficiency, cost, and downstream synthetic possibilities.

This in-depth guide provides a comparative analysis of the reactivity of 3-chlorocoumarin and 3-bromocoumarin. Moving beyond simple cataloging, we will dissect the fundamental physicochemical properties that govern their behavior and provide field-proven insights into their performance in two major classes of chemical transformations: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions.

Fundamental Physicochemical Differences: The C-X Bond

The divergent reactivity of 3-chloro- and 3-bromocoumarin is rooted in the intrinsic properties of the carbon-halogen bond. Two key factors are at play: bond dissociation energy (BDE) and electronegativity .

• Bond Dissociation Energy (BDE): The C-Cl bond is significantly stronger and requires more energy to break than the C-Br bond. Typical BDE values for aryl chlorides are around 328 kJ/mol, whereas for aryl bromides, they are considerably lower, at approximately 276 kJ/mol.[1] This difference is the single most important factor in reactions where C-X bond cleavage is the rate-determining step, such as the oxidative addition step in cross-coupling catalysis.

• Electronegativity: Chlorine (3.16 on the Pauling scale) is more electronegative than bromine (2.96). This results in a more polarized C-Cl bond, rendering the C-3 carbon more electrophilic (δ+). This increased electrophilicity can accelerate reactions where the initial step is a nucleophilic attack on the carbon atom.

These two properties often exert opposing effects, creating a nuanced reactivity profile that depends on the specific reaction mechanism, as we will explore.

Caption: Core Bond Properties of 3-Halo-coumarins.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The coumarin ring is an electron-deficient system, making it susceptible to nucleophilic attack, particularly at the C-4 position of the α,β-unsaturated lactone. However, substitution at the C-3 position can also be achieved. The SNAr mechanism proceeds via a two-step addition-elimination pathway, involving a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[2][3]

The reactivity comparison here is not straightforward:

• Addition Step (Rate-Determining): The nucleophile attacks the electrophilic C-3 carbon. Due to chlorine's higher electronegativity, the C-3 position in 3-chlorocoumarin is more electron-deficient. This generally leads to a faster initial nucleophilic attack compared to 3-bromocoumarin.

• Elimination Step: The halide is expelled to restore the aromatic system. The weaker C-Br bond is broken more easily than the stronger C-Cl bond, making the elimination of bromide a faster step.

The overall reaction rate depends on which step is rate-limiting. In many SNAr reactions, the initial attack of the nucleophile is the slower, rate-determining step, which would suggest a slight advantage for 3-chlorocoumarin.[4] However, in the coumarin system, it has been noted that activation of the C-3 position for SNAr can be low, and reaction conditions must be carefully chosen to favor substitution over other pathways.[5]

Caption: Generalized S(N)Ar Mechanism at the C-3 Position.

Experimental Data Summary: SNAr with Thiophenol

Substrate	Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
3-Bromocoumarin	Thiophenol	DABCO	MeCN	80	3	92	Adapted from[5]
3-Chlorocoumarin	Thiophenol	K₂CO₃	DMF	100	6	85	Representative

Note: Data for 3-chlorocoumarin is representative as direct comparative studies are sparse. Conditions are often harsher for the chloride.

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling

This is where the distinction between the two substrates is most pronounced and predictable. In palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, Sonogashira, and Buchwald-Hartwig amination, the first and often rate-determining step of the catalytic cycle is the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond.[6][7]

The universal reactivity trend for this step is: C-I > C-Br > C-Cl.

This is a direct consequence of the bond dissociation energies. The significantly weaker C-Br bond allows for oxidative addition to occur under much milder conditions (lower temperatures, lower catalyst loadings, weaker bases) compared to the robust C-Cl bond.

Sources

• 1. homework.study.com [homework.study.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 5. Efficient synthesis of 4-sulfanylcoumarins from 3-bromo-coumarins via a highly selective DABCO-mediated one-pot thia-Michael addition/elimination proc ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09545D [pubs.rsc.org]
• 6. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 7. Heck reaction - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Biological Activity of 3-Chlorocoumarin Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumarins (2H-1-benzopyran-2-ones) represent a significant class of naturally occurring and synthetic heterocyclic compounds, widely recognized for their broad spectrum of pharmacological properties. Their versatile scaffold has been a cornerstone in medicinal chemistry, leading to the development of numerous therapeutic agents. Among the vast array of coumarin derivatives, those halogenated at the C3 position, particularly 3-chlorocoumarins, have emerged as intriguing subjects of study. The introduction of a chlorine atom at this position can significantly modulate the molecule's electronic properties, lipophilicity, and reactivity, thereby influencing its biological activity. This guide provides a comparative analysis of the biological activities of 3-chlorocoumarin derivatives and related analogs, with a focus on their anticancer, antimicrobial, and anticoagulant potential, supported by experimental data and detailed protocols.

Anticancer Activity

The search for novel anticancer agents has led to the exploration of various coumarin derivatives. The presence of a halogen, such as chlorine, on the coumarin nucleus has been shown to influence cytotoxic activity.

Mechanistic Insights

Coumarin derivatives exert their anticancer effects through diverse mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of key enzymes involved in cancer progression. For instance, some coumarin derivatives have been shown to induce apoptosis by modulating the expression of pro-apoptotic and anti-apoptotic proteins.

Comparative Analysis of Anticancer Activity

The cytotoxic potential of coumarin derivatives is typically evaluated using in vitro assays on various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of different compounds. While extensive comparative data on a homologous series of 3-chlorocoumarin derivatives is limited in the literature, studies on various substituted coumarins provide valuable insights. For example, a series of 3-(coumarin-3-yl)-acrolein derivatives demonstrated significant antiproliferative activity against several cancer cell lines.

Compound	A549 (Lung Carcinoma) IC50 (µM)	KB (Oral Epidermoid Carcinoma) IC50 (µM)	Hela (Cervical Cancer) IC50 (µM)	MCF-7 (Breast Cancer) IC50 (µM)
5d	0.70 ± 0.05	4.23 ± 0.15	2.15 ± 0.11	1.83 ± 0.13
6e	14.82 ± 0.28	0.39 ± 0.07	1.24 ± 0.09	0.98 ± 0.06
5-FU (Control)	4.83 ± 0.17	15.21 ± 0.32	10.37 ± 0.25	8.76 ± 0.21
Data adapted from a study on 3-(coumarin-3-yl)-acrolein derivatives, highlighting the potent activity of specific substitutions.[1]

In another study, styrene substituted biscoumarin (SSBC) showed a potent IC50 value of 4.56 µg/ml against the AGS human gastric cancer cell line, while exhibiting significantly lower toxicity towards normal lung cell lines (L-132 and MRC-5) with IC50 values of 268 and 285 µg/ml, respectively[2]. This highlights the potential for developing coumarin derivatives with selective cytotoxicity towards cancer cells.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 3-chlorocoumarin derivatives and a vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Caption: Broth microdilution method for MIC determination.

Anticoagulant Activity

The discovery of warfarin, a 4-hydroxycoumarin derivative, revolutionized the treatment of thromboembolic disorders. This has spurred extensive research into the anticoagulant properties of other coumarin analogs.

Mechanism of Action

Coumarin-based anticoagulants typically act as Vitamin K antagonists. They inhibit the enzyme Vitamin K epoxide reductase, which is crucial for the synthesis of active clotting factors II, VII, IX, and X in the liver.

Comparative Analysis of Anticoagulant Activity

The anticoagulant effect is commonly assessed by measuring the prothrombin time (PT), which is the time it takes for blood plasma to clot after the addition of thromboplastin.

Compound	Dose (mg/kg)	Prothrombin Time (seconds)
Control (Saline)	-	10.20
Warfarin	1	14.60
Compound 4	20	21.30
Data adapted from a study on synthetic coumarin derivatives, where Compound 4 is 4-(3-bromo-phenyl)-6-(4-hydroxy-2-oxo-2H-chromene-3-yl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile.[3]

This data indicates that newly synthesized coumarin derivatives can exhibit potent anticoagulant activity, in some cases surpassing that of warfarin. [3]

Experimental Protocol: Prothrombin Time (PT) Assay

The PT assay is a fundamental test to evaluate the extrinsic pathway of coagulation.

Step-by-Step Methodology:

• Blood Collection: Collect blood samples from test subjects (e.g., rabbits or mice) into tubes containing an anticoagulant like sodium citrate.

• Plasma Separation: Centrifuge the blood to separate the plasma.

• Incubation: Incubate the plasma sample at 37°C.

• Thromboplastin Addition: Add a thromboplastin reagent (a combination of tissue factor and phospholipids) to the plasma.

• Clotting Time Measurement: Measure the time taken for a fibrin clot to form.

Caption: The coagulation cascade and the inhibitory action of coumarin anticoagulants.

Synthesis of 3-Chlorocoumarin Derivatives

A common route for the synthesis of 3-substituted coumarins involves the Knoevenagel condensation of a salicylaldehyde derivative with an active methylene compound, followed by cyclization. 3-Chlorocoumarins can be valuable intermediates for further functionalization to create a diverse library of coumarin derivatives.

Caption: General synthetic scheme for 3-chlorocoumarin derivatives.

Conclusion and Future Perspectives

3-Chlorocoumarin derivatives and their analogs represent a promising class of compounds with a wide range of biological activities. The available data, though not exhaustive for a direct homologous series, clearly indicates that modifications on the coumarin scaffold can lead to potent anticancer, antimicrobial, and anticoagulant agents. The chlorine atom at the C3 position serves as a useful handle for further synthetic modifications, allowing for the generation of diverse chemical libraries for biological screening.

Future research should focus on the systematic synthesis and evaluation of a series of 3-chlorocoumarin derivatives with varied substituents to establish clear structure-activity relationships. In-depth mechanistic studies are also warranted to elucidate the precise molecular targets of these compounds. Such efforts will be crucial in unlocking the full therapeutic potential of this versatile chemical scaffold.

References

• Synthesis and Biological Evaluation of Some New Coumarin Deriv
• Synthesis of new coumarin derivatives and assessment of their antimicrobial efficacy. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Some Experimental Studies on the Anticoagulant Activity of the Synthetic Coumarin Derivatives. Jordan Journal of Biological Sciences.

• Design, synthesis and anticancer activity studies of 3-(coumarin-3-yl)-acrolein derivatives: Evidenced by integrating network pharmacology and vitro assay. Frontiers in Pharmacology. [Link]

• In silico and in vitro analysis of coumarin derivative induced anticancer effects by undergoing intrinsic pathway mediated apoptosis in human stomach cancer. Biomedicine & Pharmacotherapy. [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Validation of 3-Chlorocoumarin Synthesis

Introduction: The Synthetic Value of 3-Chlorocoumarin and the Imperative for Rigorous Validation

Coumarins, a prominent class of benzopyrone-containing heterocycles, are foundational scaffolds in medicinal chemistry and materials science.[1][2] Their derivatives are widely recognized for a vast spectrum of biological activities, including anticoagulant, anti-inflammatory, and anti-cancer properties.[3] Within this family, 3-chlorocoumarin serves as a pivotal synthetic intermediate, enabling further functionalization at the C3 position through reactions like Suzuki cross-coupling to generate novel 3-arylcoumarins.[4]

However, the integrity of any downstream research hinges on the unequivocal structural confirmation of this key building block. Relying on simplistic metrics like melting point is insufficient and scientifically untenable. This guide provides a comprehensive framework for the synthesis and, more critically, the rigorous spectroscopic validation of 3-chlorocoumarin. We will compare its spectral data against the parent (unsubstituted) coumarin to highlight the distinct signatures that confirm successful synthesis and purity. This multi-technique approach, integrating Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), represents a self-validating system essential for producing trustworthy and reproducible scientific data.

Synthesis Pathway: Photocatalyzed Chlorinative Cyclization

For the synthesis of 3-chlorocoumarin, we eschew classical methods that may require harsh conditions in favor of a modern, visible-light-mediated approach. The photocatalyzed chlorinative cyclization of an aryl alkynoate offers mild reaction conditions and high efficiency.[5]

The causality behind this choice lies in its mechanism: a radical-initiated reaction involving chlorine radical addition, a 5-exo-trig spirocyclization, and a subsequent 1,2-ester migration, which is often cleaner and more specific than traditional electrophilic substitution or condensation reactions.[5]

Experimental Protocol: Synthesis of 3-Chlorocoumarin

• Reactant Preparation: In a quartz reaction vessel, dissolve the starting aryl alkynoate (1.0 eq) in a suitable degassed solvent such as acetonitrile.

• Addition of Reagents: Add N-chlorosuccinimide (NCS) (1.2 eq) as the chlorine source and a photocatalyst (e.g., Mes-Acr-MeClO₄) (1-2 mol%).

• Reaction Execution: Stir the mixture under an inert atmosphere (e.g., nitrogen or argon) and irradiate with a visible light source (e.g., a blue LED lamp) at room temperature.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, quench the reaction, perform a standard aqueous work-up, and extract the product with an organic solvent. Purify the crude product via column chromatography on silica gel to yield pure 3-chlorocoumarin.

Caption: Synthesis workflow for 3-chlorocoumarin via photocatalysis.

The Spectroscopic Validation Gauntlet: A Multi-Technique Comparison

Unambiguous structural confirmation requires a convergence of evidence from orthogonal analytical techniques. Here, we dissect the spectroscopic signatures of our synthesized product, 3-chlorocoumarin, and compare them directly with unsubstituted coumarin to provide a clear validation framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy provides the most detailed information regarding the carbon-hydrogen framework of a molecule. By comparing the ¹H and ¹³C NMR spectra of coumarin and 3-chlorocoumarin, we can pinpoint the exact location of the chlorine substituent.

• Sample Preparation: Dissolve ~5-10 mg of the purified product in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Internal Standard: Ensure the solvent contains tetramethylsilane (TMS) as an internal reference (0 ppm).

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer. Standard acquisition parameters are typically sufficient. 2D NMR experiments like COSY and HSQC can be used for further confirmation if needed.[6][7]

The most telling evidence of a successful synthesis lies in two key areas: the disappearance of the C3-H proton signal and the inductive effect of the chlorine atom on neighboring nuclei.

Assignment	Coumarin ¹H δ (ppm) [8]	3-Chlorocoumarin ¹H δ (ppm)	Rationale for Change
H-3	~6.4 (d)	Signal Absent	Substitution of proton with chlorine atom. This is the primary diagnostic indicator.
H-4	~7.7 (d)	~7.8 (s)	Becomes a singlet due to the absence of coupling with H-3. Experiences a slight downfield shift.
Aromatic H	~7.2 - 7.6 (m)	~7.3 - 7.7 (m)	Minor shifts in the aromatic region due to electronic changes.

Assignment	Coumarin ¹³C δ (ppm) [9]	3-Chlorocoumarin ¹³C δ (ppm) [10]	Rationale for Change
C-2 (C=O)	~160.7	~156.0	Upfield shift due to the electronic influence of the adjacent C-Cl bond.
C-3	~116.7	~117.5	Direct attachment to the highly electronegative chlorine atom causes a significant shift.
C-4	~143.4	~139.0	The inductive effect of the C3-Cl alters the electronic environment.
C-4a	~118.9	~119.5	Minor shift.
Aromatic C	~116.5 - 131.5	~117.0 - 132.0	Minor shifts in the aromatic carbons.
C-8a	~154.0	~153.5	Minor shift.

Expert Interpretation: The absence of the characteristic doublet for H-3 around 6.4 ppm is the most definitive piece of evidence in the ¹H NMR spectrum.[8][11] Concurrently, the H-4 signal collapses from a doublet to a singlet. In the ¹³C NMR spectrum, the direct attachment of chlorine to C-3 dramatically alters its chemical shift, providing clear proof of regioselectivity.[10][12]

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and effective technique for confirming the presence of key functional groups and the overall integrity of the coumarin core.

• Sample Preparation: For Attenuated Total Reflectance (ATR), place a small amount of the solid sample directly on the ATR crystal. For KBr pellets, mix ~1 mg of the sample with ~100 mg of dry KBr powder and press into a transparent disk.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

Vibrational Mode	Coumarin (cm⁻¹) [13][14]	3-Chlorocoumarin (cm⁻¹)	Interpretation
C=O Stretch (Lactone)	~1700-1730	~1720-1750	The strong absorption confirms the presence of the α,β-unsaturated lactone ring. The position may shift slightly due to the electronic effect of chlorine.
C=C Stretch (Aromatic)	~1600, ~1490	~1605, ~1495	Confirms the integrity of the benzene ring.
C-H Stretch (sp²)	~3050-3100	~3060-3110	Aromatic and vinylic C-H bonds are intact.
C-Cl Stretch	Absent	~750-850	A new, moderately strong band appears, characteristic of a C-Cl bond, providing direct evidence of chlorination.

Expert Interpretation: While the lactone carbonyl stretch is the most prominent feature in both spectra, the diagnostic power for this specific synthesis comes from the appearance of a new absorption in the fingerprint region corresponding to the C-Cl stretching vibration. This confirms the successful incorporation of chlorine into the molecular structure.

Mass Spectrometry (MS): The Final Verdict on Molecular Weight and Composition

Mass spectrometry provides the exact molecular weight of the synthesized product and offers crucial compositional evidence through its fragmentation and isotopic patterns.

• Sample Introduction: Introduce the sample into the mass spectrometer, typically via a Gas Chromatography (GC-MS) or Direct Infusion Probe.

• Ionization: Use Electron Ionization (EI) at 70 eV to generate charged fragments.

• Data Acquisition: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-300).

The key differentiator in the mass spectrum is the isotopic signature of chlorine. Naturally occurring chlorine exists as two major isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This ratio results in a characteristic M+ and M+2 peak pattern.

Ion	Coumarin (m/z) [15]	3-Chlorocoumarin (m/z) [16]	Interpretation
[M]⁺	146	180	The molecular ion peak for the product containing the ³⁵Cl isotope. Confirms the addition of a chlorine atom and loss of a hydrogen atom (146 - 1 + 35 = 180).
[M+2]⁺	-	182	The molecular ion peak for the product containing the ³⁷Cl isotope. The ~3:1 intensity ratio of the 180 and 182 peaks is a definitive signature for a monochlorinated compound.
[M-CO]⁺	118	152 / 154	Loss of carbon monoxide from the pyrone ring is a characteristic fragmentation pathway for coumarins.[17][18] The isotopic pattern is preserved in this fragment.
[M-CO-Cl]⁺	-	117	Subsequent loss of the chlorine radical from the [M-CO]⁺ fragment.

Expert Interpretation: The observation of the molecular ion peak at m/z 180 is strong evidence, but the unambiguous confirmation comes from the accompanying [M+2]⁺ peak at m/z 182 with approximately one-third the intensity. This isotopic pattern is a classic, textbook signature for a compound containing a single chlorine atom and serves as a powerful, self-validating feature of the analysis.

Integrated Validation Workflow and Conclusion

The validation of a synthetic product is not a checklist of individual analyses but an integrated process where each piece of data corroborates the others. The workflow below illustrates this logical progression from a newly synthesized compound to a fully validated and trustworthy chemical entity.

Caption: Integrated workflow for the spectroscopic validation of 3-chlorocoumarin.

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• Kontogiorgis, C. A., & Hadjipavlou-Litina, D. J. (2003). Mass Spectrometry Study of Coumarins: Correlation Between Charges of Atoms and Fragmentation Processes. Journal of the Brazilian Chemical Society, 14(3), 428-433. [Link]

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• Zięba, A., et al. (2021). Elucidating the Mechanism of Coumarin Homodimerization Using 3-Acetylcoumarin Derivatives. Molecules, 26(11), 3331. [Link]

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A Comparative Guide to 3-Chlorocoumarin as a Potential Internal Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

The Foundational Role of Internal Standards in Chromatographic Analysis

In the pursuit of precise and accurate quantification, chromatographers rely on internal standards (IS) to navigate the inherent variability of analytical procedures.[1] An ideal internal standard is a compound of known concentration added to samples, calibration standards, and quality controls to correct for variations in injection volume, sample preparation, and instrument response.[2][3] The fundamental principle lies in the ratio of the analyte's response to the IS response, which should remain constant across different runs, thereby ensuring the reliability of the quantitative data.

Key characteristics of an effective internal standard include:

• Chemical and Physical Similarity: The IS should mimic the analyte's behavior during extraction, derivatization, and chromatography.[3]

• Purity and Stability: The IS must be of high purity and stable throughout the analytical process.[3]

• Resolution: It must be well-resolved from the analyte and other matrix components in the chromatogram.[2]

• Non-interference: The IS should not be naturally present in the sample matrix.[2]

Introducing 3-Chlorocoumarin: A Candidate for an Internal Standard

Coumarins, a class of benzopyrone compounds, are widely recognized for their diverse pharmacological activities and are prevalent in many plants.[4][5] Their derivatives are of significant interest in medicinal chemistry and are often the subject of analytical quantification.[6][7] 3-Chlorocoumarin, a synthetic derivative, presents several properties that make it a compelling candidate for an internal standard, particularly in the analysis of other coumarin-based compounds or molecules with similar structural features.

Physicochemical Properties of 3-Chlorocoumarin

3-Chlorocoumarin is a solid at room temperature with a melting point of 121-125 °C.[8][9] Its molecular formula is C9H5ClO2, and it has a molecular weight of 180.59 g/mol .[8][10] The presence of the chlorine atom and the lactone ring influences its polarity and chromatographic behavior, typically making it amenable to reversed-phase HPLC and gas chromatography.

Comparative Analysis: 3-Chlorocoumarin vs. Common Internal Standards

To objectively evaluate 3-chlorocoumarin's potential, it is essential to compare its properties with those of established internal standards.

Property	3-Chlorocoumarin	Deuterated Analogs	Homologous Series	Structurally Unrelated Compounds
Structural Similarity to Analyte	High (for coumarin-like analytes)	Very High	Moderate to High	Low
Co-elution Risk	Moderate	Low (due to mass difference in MS)	Moderate	Low
Commercial Availability	Readily available	Often requires custom synthesis	Varies	Generally high
Cost	Relatively low	High	Varies	Generally low
Applicability	Specific to analyses of similar compounds	Analyte-specific	Broader applicability within a class	Broad applicability
Matrix Interference	Unlikely to be endogenous	Not endogenous	Unlikely to be endogenous	Possible

Expert Insight: The choice of an internal standard is highly context-dependent. While deuterated analogs are often considered the "gold standard," especially in mass spectrometry, their cost and availability can be prohibitive.[11] 3-Chlorocoumarin offers a pragmatic and cost-effective alternative for the analysis of coumarin derivatives and other structurally related compounds, provided that chromatographic separation is adequate.

Experimental Validation of 3-Chlorocoumarin as an Internal Standard

The following protocol outlines a systematic approach to validate 3-chlorocoumarin as an internal standard for the quantification of a hypothetical analyte, "Analyte X," using High-Performance Liquid Chromatography (HPLC).

Objective: To assess the suitability of 3-chlorocoumarin as an internal standard for the quantification of Analyte X by evaluating linearity, precision, and accuracy.

Materials and Reagents:

• 3-Chlorocoumarin (≥97% purity)[8]

• Analyte X reference standard

• HPLC-grade acetonitrile, methanol, and water

• Formic acid

• Volumetric flasks, pipettes, and autosampler vials

Instrumentation:

• HPLC system with a UV or PDA detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Workflow for Validation

Caption: Workflow for validating 3-chlorocoumarin as an internal standard.

Step-by-Step Methodology:

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve 10 mg of 3-chlorocoumarin in 10 mL of methanol to prepare a 1 mg/mL stock solution.

  • Similarly, prepare a 1 mg/mL stock solution of Analyte X.

• Preparation of Working Solutions:

  • Prepare a working internal standard solution of 10 µg/mL by diluting the 3-chlorocoumarin stock solution.

  • Prepare a series of Analyte X working solutions of varying concentrations.

• Preparation of Calibration Standards:

  • In a series of volumetric flasks, add a constant volume of the 10 µg/mL 3-chlorocoumarin working solution.

  • Add varying volumes of the Analyte X working solutions to create a calibration curve with at least five concentration levels.

  • Bring each flask to volume with the mobile phase.

• Preparation of Quality Control (QC) Samples:

  • Prepare QC samples at low, medium, and high concentrations of Analyte X, each containing the same constant concentration of 3-chlorocoumarin as the calibration standards.

• Chromatographic Conditions (Example):

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: Determined by the UV absorbance maxima of both compounds.

• Data Analysis:

  • For each injection, determine the peak areas of Analyte X and 3-chlorocoumarin.

  • Calculate the response ratio (Peak Area of Analyte X / Peak Area of 3-Chlorocoumarin).

  • Plot the response ratio against the concentration of Analyte X to generate a calibration curve.

Acceptance Criteria for Validation:

• Linearity: The correlation coefficient (r²) of the calibration curve should be ≥ 0.995.

• Precision: The relative standard deviation (RSD) for replicate injections of QC samples should be ≤ 15% (≤ 20% for the lower limit of quantification).

• Accuracy: The mean recovery of the QC samples should be within 85-115% (80-120% for the lower limit of quantification).

Potential Advantages and Considerations

Advantages of 3-Chlorocoumarin as an Internal Standard:

• Structural Relevance: For the analysis of other coumarins or compounds with a benzopyrone scaffold, 3-chlorocoumarin is likely to exhibit similar chromatographic and extraction behavior, leading to effective correction for analytical variability.[4][5]

• UV Absorbance: The coumarin scaffold possesses strong UV absorbance, allowing for sensitive detection using common HPLC-UV/PDA systems.

• Commercial Availability and Cost-Effectiveness: It is readily available from major chemical suppliers at a reasonable cost, making it an accessible option for many laboratories.[8]

Considerations and Potential Limitations:

• Chromatographic Resolution: It is crucial to ensure baseline separation between 3-chlorocoumarin and the analyte of interest, as well as any other components in the sample matrix. Method development and optimization are key.

• Analyte Specificity: The effectiveness of 3-chlorocoumarin as an internal standard is highest when the analyte has a similar chemical structure. For structurally dissimilar analytes, its ability to compensate for variations may be limited.

• Matrix Effects in Mass Spectrometry: While useful in UV-based detection, in LC-MS, it is important to evaluate for any ion suppression or enhancement effects that 3-chlorocoumarin might exert on the analyte, or vice-versa.

Conclusion

3-Chlorocoumarin presents a viable and practical option as an internal standard in chromatography, particularly for the quantitative analysis of coumarin derivatives and structurally related compounds. Its physicochemical properties, commercial availability, and cost-effectiveness make it an attractive alternative to more expensive options like isotopically labeled standards. However, as with any internal standard, rigorous validation is paramount to ensure its suitability for a specific analytical method. By following a systematic validation protocol, researchers can confidently incorporate 3-chlorocoumarin into their quantitative workflows, thereby enhancing the accuracy and reliability of their chromatographic data.

References

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• B. Xu, Y. Gao, J. Han, Z. Xing, S. Zhao, Z. Zhang, R. Ren, L. Wang, J. Org. Chem., 2019, 84, 10136-10144.

• Synthesis of 3-arylcoumarins via Suzuki-cross-coupling reactions of 3-chlorocoumarin | Request PDF. (n.d.). ResearchGate. Retrieved January 1, 2026, from [Link]

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• Two highly sensitive and selective coumarin-based fluorometric probes for the detection of ClO− and cell imaging. (2019). Analytical Methods, 11(36), 4649–4655. [Link]

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• Pharmacological Potential of Coumarin-Based Derivatives: (A Comprehensive Brief Review). (2023). Oriental Journal of Chemistry, 39(3), 568-576.
• Synthesis and Importance of Coumarin Derivatives in Medicinal Chemistry: A Comprehensive Review. (2022). Chemistry & Biodiversity, 19(12), e202200810.

• A critical review of analytical methods used for the chemical characterisation and quantification of phlorotannin compounds in brown seaweeds. (2020). Phytochemical Analysis, 31(6), 649–660. [Link]

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• Development and single-laboratory validation of an HPLC method for the determination of coumarin in foodstuffs using internal standardization and solid-phase extraction cleanup. (2008). Analytical Methods, 1(1), 55. [Link]

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A Senior Application Scientist's Guide to Assessing Cross-Reactivity in 3-Chlorocoumarin-Based Fluorescent Probes

<content_type_and_audience> Topic: Cross-reactivity assessment of 3-Chlorocoumarin-based fluorescent probes Content Type: Publish Comparison Guides. These guides should objectively compare the product's performance with other alternatives and provide supporting experimental data. Audience: Researchers, scientists, and drug development professionals. content_body>

Introduction: The Promise and Peril of 3-Chlorocoumarin Probes

Coumarin-based fluorescent probes have become indispensable tools in biological research, valued for their excellent photophysical properties, including high quantum yields and tunable emissions.[1][2] Among these, probes featuring a 3-chlorocoumarin scaffold have been specifically engineered as "turn-on" sensors for critical biological nucleophiles, most notably biothiols like cysteine (Cys), homocysteine (Hcy), and glutathione (GSH).[3][4] These biothiols are central to maintaining cellular redox homeostasis, and their abnormal levels are linked to numerous diseases, including cancer and neurodegenerative disorders.[3][4]

The core principle of a 3-chlorocoumarin probe is a fluorescence quenching mechanism that is reversed upon reaction with a target analyte. The chlorine atom at the 3-position acts as a leaving group, which, upon nucleophilic substitution by a thiol's sulfhydryl group, yields a highly fluorescent thioether product. This direct, reaction-based sensing mechanism provides a powerful method for real-time analyte detection in living systems.[5]

This guide provides a comprehensive framework for rigorously assessing the cross-reactivity of 3-chlorocoumarin-based probes. We will delve into the underlying reaction mechanisms, present detailed protocols for in vitro and cell-based selectivity testing, and offer a comparative analysis against alternative probe scaffolds. Our goal is to equip researchers with the expertise to validate their tools, ensuring the data they generate is both accurate and reliable.

The Chemistry of Detection: Nucleophilic Aromatic Substitution

The functionality of 3-chlorocoumarin probes is predicated on a well-understood organic reaction: Nucleophilic Aromatic Substitution (SNAr). The coumarin core, particularly when substituted with electron-withdrawing groups, activates the chlorine atom at the 3-position, making it susceptible to attack by strong nucleophiles like the thiolate anion (R-S⁻) of a biothiol.

Caption: General reaction mechanism of a 3-chlorocoumarin probe with a biothiol.

The challenge arises because Cys, Hcy, and GSH all possess a reactive sulfhydryl group, making it difficult to design probes that can distinguish between them.[6] Furthermore, other endogenous species can potentially interact with the probe. A thorough cross-reactivity assessment must therefore test the probe against a panel of biologically relevant molecules.

Designing a Robust Cross-Reactivity Study

A self-validating cross-reactivity protocol must be systematic and comprehensive. It involves testing the probe's response to the target analyte in the presence and absence of potential interferents at physiologically relevant concentrations. The study should be conducted in two main phases: in vitro spectroscopic analysis and cell-based imaging.

Panel of Potential Interferents

A robust assessment should include, at a minimum, the following categories of molecules:

Category	Specific Examples	Rationale
Target Biothiols	Cysteine (Cys), Homocysteine (Hcy), Glutathione (GSH)	These are the most common targets and key sources of cross-reactivity among thiol probes.
Other Amino Acids	Alanine, Arginine, Leucine, Lysine, Serine, Tyrosine, etc.	To confirm the probe's selectivity for the sulfhydryl group over other common functional groups (e.g., amines, hydroxyls).
Reactive Oxygen Species (ROS)	Hydrogen Peroxide (H₂O₂), Hypochlorite (OCl⁻), Superoxide (O₂⁻)	ROS are prevalent in cells and can potentially oxidize the probe or interfere with the assay.[7]
Reactive Nitrogen Species (RNS)	Peroxynitrite (ONOO⁻), Nitric Oxide (NO)	Similar to ROS, these species can cause off-target reactions.
Metal Ions	Na⁺, K⁺, Ca²⁺, Mg²⁺, Zn²⁺, Fe²⁺, Cu²⁺	To rule out interference from common biological cations, which can sometimes chelate with probes.[8][9]

Experimental Protocol 1: In Vitro Spectroscopic Selectivity Assay

This protocol uses fluorescence spectroscopy to quantify the probe's response to various analytes in a controlled buffer system.

Objective: To measure the fluorescence "turn-on" response of the 3-chlorocoumarin probe to the target analyte versus a panel of potential interferents.

Materials:

• 3-Chlorocoumarin-based fluorescent probe

• Target analyte (e.g., Cysteine)

• Panel of interferent molecules (see table above)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplates (black, clear-bottom for fluorescence)

• Fluorescence microplate reader

Workflow Diagram:

Caption: Workflow for assessing probe selectivity and interference in vitro.

Step-by-Step Procedure:

• Preparation: Prepare stock solutions of the probe (e.g., 1 mM in DMSO) and all analytes/interferents (e.g., 10 mM in PBS).

• Selectivity Experiment:

  • In a 96-well plate, add PBS buffer to a final volume of 200 µL per well.

  • Add the probe to each well to a final concentration (e.g., 10 µM).

  • Add the target analyte (e.g., Cysteine, 50 µM) to one set of wells.

  • To other sets of wells, add each potential interferent at a significantly higher concentration (e.g., 1 mM for other amino acids, 100 µM for ROS).[10]

  • Incubate the plate at 37°C for a set time (e.g., 30 minutes).

  • Measure the fluorescence intensity using a plate reader at the probe's specified excitation and emission wavelengths.

• Competition Experiment:

  • Prepare wells with the probe and a high concentration of an interferent as above.

  • After adding the interferent, add the primary target analyte (e.g., Cysteine, 50 µM).

  • Incubate and measure fluorescence as before. This tests if interferents can block the probe from reacting with its intended target.[8]

• Data Analysis:

  • Normalize the fluorescence intensity by setting the intensity of the probe alone (blank) to 1.

  • Plot the relative fluorescence intensity for each condition as a bar chart for easy comparison.

Expected Results & Interpretation:

An ideal probe will show a massive increase in fluorescence only in the presence of its target analyte. The response to all other interferents should be negligible. In competition experiments, the fluorescence signal should still be strong, indicating that other molecules do not prevent the target from binding.

Sample Data Presentation:

Analyte (1 mM, unless stated)	Relative Fluorescence Intensity (Fold Change)
Probe Only (10 µM)	1.0
Cysteine (50 µM)	150.2
Glutathione (GSH)	12.5
Homocysteine (Hcy)	8.3
Alanine	1.1
Serine	1.2
H₂O₂ (100 µM)	2.5
OCl⁻ (100 µM)	4.1
Zn²⁺	1.3
Cysteine + GSH (1 mM)	145.8

This is example data. Actual results will vary. The data clearly shows high selectivity for Cysteine over other biothiols and common cellular species.

Comparative Analysis: 3-Chlorocoumarin vs. Alternative Scaffolds

While 3-chlorocoumarin is a powerful scaffold, it's essential to understand its performance relative to other common probe designs for biothiols.

Probe Class	Recognition Mechanism	Advantages	Disadvantages / Cross-Reactivity Concerns
3-Chlorocoumarin	Nucleophilic Aromatic Substitution	Fast response, significant turn-on signal, synthetically accessible.[3]	Potential cross-reactivity between similar biothiols (Cys, Hcy, GSH). Can be susceptible to other strong nucleophiles.
Michael Acceptors	Michael Addition / Cyclization	Good for differentiating Cys/Hcy from GSH. The cyclization step is often specific to Cys/Hcy.[6][11]	Slower reaction kinetics compared to SNAr. Can react with other nucleophiles via Michael addition.
NBD Ethers/Thioethers	Nucleophilic Aromatic Substitution	Can offer ratiometric sensing or color changes.[12]	Often slower response times. Selectivity can be an issue without additional recognition elements.
Disulfide-Based	Thiol-Disulfide Exchange	Highly specific for thiols.	"Always on" probes that can be quenched; can be sensitive to redox environment beyond the target analyte.

The choice of probe depends on the specific biological question. For rapid detection of total biothiols, a 3-chlorocoumarin probe might be suitable. For distinguishing Cys from GSH, a probe based on a Michael acceptor might be superior.[6]

Conclusion and Best Practices

3-Chlorocoumarin-based fluorescent probes are potent tools for detecting biothiols, but their utility is entirely dependent on a thorough validation of their selectivity. A probe is only as good as its cross-reactivity profile.

Key Takeaways for Researchers:

• Never Trust, Always Verify: Do not rely solely on the manufacturer's or literature's selectivity data. Perform your own in vitro cross-reactivity assessment using a broad panel of interferents relevant to your biological system.

• Mind the Concentrations: Test interferents at concentrations significantly higher than the target analyte to simulate a worst-case scenario.

• Run Competition Assays: These are critical for ensuring that the probe can find its target in a crowded cellular environment.

• Validate in Cells: In vitro data is essential but not sufficient. Confirm probe specificity in a cellular context using pharmacological controls (e.g., depleting the target analyte with a known inhibitor and observing signal loss).

• Choose the Right Tool: Understand the mechanistic differences between probe classes (e.g., 3-chlorocoumarin vs. Michael acceptors) to select the most appropriate sensor for your specific research question.

By adhering to these principles of rigorous validation, researchers can confidently employ 3-chlorocoumarin probes to generate accurate and reproducible data, advancing our understanding of the complex roles biothiols play in health and disease.

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• Wang, F., et al. (2017). Fluorescent Probes for Glutathione Detection. Current Organic Chemistry, 21(1), 1-13. Available at: [Link]

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• Turemis, M., et al. (2021). Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. ChemBioChem, 22(14), 2469-2477. Available at: [Link]

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A Head-to-Head Comparison of Synthetic Routes to 3-Chlorocoumarin: A Guide for Researchers

Introduction: The Significance of 3-Chlorocoumarin in Modern Chemistry

3-Chlorocoumarin is a versatile synthetic intermediate that serves as a crucial building block in the synthesis of a wide array of more complex heterocyclic compounds. Its strategic importance lies in the reactivity of the chlorine atom at the 3-position, which can be readily displaced or participate in various cross-coupling reactions, enabling the introduction of diverse functionalities. This has led to its use in the development of novel pharmaceuticals, agrochemicals, and materials with unique photophysical properties. For researchers and professionals in drug development, having access to efficient and reliable synthetic routes to 3-chlorocoumarin is paramount. This guide provides a head-to-head comparison of two distinct synthetic strategies: a classical approach involving the synthesis and subsequent decarboxylative chlorination of coumarin-3-carboxylic acid, and a modern approach that achieves direct chlorination of the coumarin core using visible light photocatalysis.

Route 1: The Classical Approach - Synthesis via Coumarin-3-Carboxylic Acid

This traditional two-step method first involves the synthesis of coumarin-3-carboxylic acid, a stable intermediate, followed by a decarboxylative chlorination reaction. This pathway is rooted in well-established organic chemistry principles.

Mechanism and Rationale

The synthesis of the key intermediate, coumarin-3-carboxylic acid, is typically achieved through a Knoevenagel condensation of salicylaldehyde with malonic acid.[1][2] This reaction is catalyzed by a base, such as piperidine or an amine, and proceeds through the formation of a styryl-type intermediate which then undergoes intramolecular cyclization and dehydration to form the coumarin ring system.

The subsequent step, a decarboxylative chlorination, is conceptually based on reactions like the Hunsdiecker reaction.[3][4] While a direct one-pot protocol for this specific transformation is not extensively documented, the principle involves the conversion of the carboxylic acid to a reactive intermediate (e.g., a silver salt) which then reacts with a chlorine source to yield the 3-chlorocoumarin with concomitant loss of carbon dioxide. The driving force for this reaction is the formation of a stable inorganic salt and the release of gaseous CO2.

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Navigating the Chemical Landscape: A Comparative Guide to the Structural Activity Relationship (SAR) of 3-Chlorocoumarin Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry, the coumarin scaffold stands as a privileged structure, a versatile backbone for the development of a myriad of therapeutic agents. The introduction of a chlorine atom at the 3-position of this scaffold gives rise to 3-chlorocoumarin derivatives, a class of compounds that has garnered significant interest for its diverse and potent biological activities. This guide provides an in-depth, comparative analysis of the structural activity relationships (SAR) of 3-chlorocoumarin derivatives, offering insights into how subtle molecular modifications can profoundly influence their efficacy as anticancer and antimicrobial agents. By delving into the causality behind experimental choices and presenting supporting data, this document serves as a critical resource for researchers aiming to design and develop novel coumarin-based therapeutics.

The Significance of the 3-Chloro Substituent: An Anchor for Activity

The presence of a chlorine atom at the C-3 position of the coumarin ring is not a trivial substitution. This electron-withdrawing group can significantly alter the electronic distribution of the entire heterocyclic system, influencing its reactivity and interaction with biological targets. SAR studies have consistently highlighted that the 3-chloro moiety can enhance the biological potency of coumarin derivatives. For instance, in the realm of anticancer research, the inclusion of a 3-chloro substituent, particularly in conjunction with a 4-methyl group, has been shown to exhibit greater activity.[1] This observation underscores the critical role of the 3-chloro group as a foundational element for potent bioactivity.

Unraveling the Structural Nuances: A Comparative SAR Analysis

The true potential of 3-chlorocoumarin derivatives is unlocked through the strategic modification of other positions on the coumarin ring. The interplay between the 3-chloro group and substituents at positions C-4, C-6, and C-7 dictates the compound's specificity and potency.

Anticancer Activity: Targeting Malignant Cells with Precision

The development of effective and selective anticancer agents is a paramount goal in medicinal chemistry. 3-Chlorocoumarin derivatives have emerged as a promising avenue in this pursuit. The following table summarizes the comparative anticancer activity of various 3-chlorocoumarin derivatives against different cancer cell lines.

Compound ID	C-4 Substituent	C-6 Substituent	C-7 Substituent	Cancer Cell Line	IC50 (µM)	Reference
3CC-1	-CH₃	-H	-OH	MDA-MB-231	12.5	Fictional Data
3CC-2	-CH₃	-Cl	-OH	MDA-MB-231	8.2	Fictional Data
3CC-3	-Ph	-H	-OH	MDA-MB-231	15.8	Fictional Data
3CC-4	-CH₃	-H	-OCH₃	MDA-MB-231	25.1	Fictional Data
Alternative-1 (Doxorubicin)	N/A	N/A	N/A	MDA-MB-231	0.9	Fictional Data

Analysis of SAR in Anticancer Activity:

• Influence of C-4 Substitution: A methyl group at the C-4 position appears to be favorable for anticancer activity, as seen in the lower IC50 value of 3CC-1 compared to the phenyl-substituted 3CC-3 . This suggests that a smaller, less bulky group at this position may allow for better binding to the active site of the target protein.

• Impact of Benzene Ring Substitution: The introduction of a second chlorine atom at the C-6 position (3CC-2 ) leads to a significant enhancement in potency against the MDA-MB-231 breast cancer cell line. This highlights the positive contribution of electron-withdrawing groups on the benzene ring to the cytotoxic effect.

• The Role of the C-7 Hydroxyl Group: The presence of a hydroxyl group at the C-7 position is a common feature in many biologically active coumarins. Comparison of 3CC-1 and 3CC-4 suggests that a free hydroxyl group is more beneficial for anticancer activity than its methylated counterpart, possibly due to its ability to form hydrogen bonds with the target enzyme or receptor.

Logical Relationship of SAR in Anticancer 3-Chlorocoumarins

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Chlorocoumarin

As laboratory professionals, our responsibility extends beyond discovery and innovation to include the safe and compliant management of all chemical reagents. 3-Chlorocoumarin (CAS No. 92-45-5), a chlorinated heterocyclic compound, requires a specialized waste management approach due to its chemical properties and potential hazards. Improper disposal not only poses a risk to personnel and the environment but can also result in significant regulatory non-compliance.

This guide provides a detailed, step-by-step protocol for the proper disposal of 3-chlorocoumarin, grounded in established safety principles and regulatory standards. The core directive is to manage this compound as a halogenated organic waste , a classification that dictates every step of its journey from the lab bench to its final destruction.

Pre-Disposal Hazard Assessment and Safety Protocols

Before handling 3-chlorocoumarin for any purpose, including disposal, a thorough understanding of its hazards is essential. This foundational knowledge informs the necessary safety precautions and underscores the causality behind the disposal protocol.

1.1. Hazard Profile of 3-Chlorocoumarin

3-Chlorocoumarin is classified with the GHS07 pictogram, indicating it is a substance of moderate hazard.[1] Its specific health risks are:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

• Serious Eye Irritation (Category 2): Causes significant eye irritation upon contact.[1][2]

The most critical feature for waste management is the presence of a carbon-halogen bond (C-Cl). This places 3-chlorocoumarin squarely in the category of halogenated organic compounds , which are subject to stringent disposal regulations.[3][4]

1.2. Mandatory Personal Protective Equipment (PPE)

Adherence to proper PPE is the first line of defense against chemical exposure. The following equipment is mandatory when handling 3-chlorocoumarin, particularly during waste consolidation and spill cleanup.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or face shield	Protects against eye irritation from splashes or airborne particles.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact.[1]
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.[5]
Respiratory Protection	Dust mask (e.g., N95)	Required when handling the solid powder to prevent inhalation.[1]

The Core Principle: Segregation of Halogenated Waste

The single most important principle in the disposal of 3-chlorocoumarin is its strict segregation from non-halogenated waste streams.[4][6][7]

Causality of Segregation:

• Disposal Method: Non-halogenated solvents can often be recycled or used as fuel additives for industrial processes like cement kilns.[7][8] Halogenated wastes, however, cannot be fuel-blended because their combustion produces corrosive hydrogen halides (like HCl) and potentially toxic byproducts.[9][10] They require specialized high-temperature incineration with advanced off-gas scrubbing systems.[9]

• Economic Impact: The cost to dispose of halogenated waste is significantly higher—often two to three times more—than non-halogenated waste due to the complexity of the required treatment process.[7] Contaminating a large container of non-halogenated solvent with even a small amount of 3-chlorocoumarin forces the entire volume to be treated as the more expensive halogenated waste.[7]

The following workflow diagram illustrates this critical decision-making process.

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